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  • Product: 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine
  • CAS: 217186-15-7

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Synthesis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine

Abstract This technical guide provides a comprehensive overview of the synthesis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine, a molecule of significant interest in the fields of medicinal chemistry and agro...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive overview of the synthesis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine, a molecule of significant interest in the fields of medicinal chemistry and agrochemical research. The document details the strategic design of the synthetic route, focusing on the principles of nucleophilic aromatic substitution. It offers a step-by-step experimental protocol, an analysis of the reaction mechanism, and a discussion of the physicochemical and spectral properties of the precursors and the target compound. Furthermore, this guide explores the potential applications of this class of compounds, supported by an extensive list of authoritative references. This document is intended for researchers, scientists, and professionals in drug development and crop science who are engaged in the synthesis and application of novel heterocyclic compounds.

Introduction: The Significance of Trifluoromethylpyridines

The incorporation of a trifluoromethyl group into pyridine rings has become a cornerstone of modern agrochemical and pharmaceutical design.[1][2] The trifluoromethyl moiety, being strongly electron-withdrawing, significantly alters the electronic properties of the pyridine ring, enhancing its metabolic stability and lipophilicity.[3][4] These modifications can lead to improved biological activity and better pharmacokinetic profiles in drug candidates, as well as enhanced efficacy in pesticides.[1][3] The 2-aryloxypyridine scaffold, in particular, is a prevalent structural motif in a wide array of biologically active molecules. The synthesis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine serves as an exemplary case study in the strategic chemical manipulation of this valuable heterocyclic system.

Retrosynthetic Analysis and Strategy

The synthesis of the target molecule, 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine, is most logically approached through a nucleophilic aromatic substitution (SNA r) reaction. This strategy is predicated on the high electrophilicity of the pyridine ring, which is activated by the presence of both a chlorine atom and a trifluoromethyl group.

Our retrosynthetic analysis deconstructs the target molecule at the ether linkage, identifying two key precursors: 2,3-dichloro-5-(trifluoromethyl)pyridine and 4-hydroxyacetophenone. The former serves as the electrophilic partner, while the latter, upon deprotonation, acts as the nucleophile.

G Target 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine SNAr Nucleophilic Aromatic Substitution (SNAr) Target->SNAr Precursors Precursors SNAr->Precursors Electrophile 2,3-dichloro-5-(trifluoromethyl)pyridine Precursors->Electrophile Nucleophile 4-hydroxyacetophenone Precursors->Nucleophile

Figure 1: Retrosynthetic analysis of the target molecule.

Precursor Synthesis and Characterization

2,3-Dichloro-5-(trifluoromethyl)pyridine

This key starting material is a widely used intermediate in the production of various crop-protection products.[1][2] Its synthesis is typically achieved through the chlorination and subsequent fluorination of 3-picoline.[1]

PropertyValueReference
Molecular Formula C₆H₂Cl₂F₃NPubChem CID: 112234
Molecular Weight 215.98 g/mol PubChem CID: 112234
Appearance Colorless to light yellow liquid or solid[1]
Melting Point 32-34 °C
Boiling Point 184-186 °CPubChem CID: 112234
Density 1.636 g/cm³PubChem CID: 112234
4-Hydroxyacetophenone

This commercially available reagent is a common building block in organic synthesis. It can be prepared via the Fries rearrangement of phenyl acetate or by the Friedel-Crafts acylation of phenol.

PropertyValueReference
Molecular Formula C₈H₈O₂PubChem CID: 101
Molecular Weight 136.15 g/mol PubChem CID: 101
Appearance White to beige crystalline solidSigma-Aldrich
Melting Point 107-110 °CSigma-Aldrich
Boiling Point 296 °CPubChem CID: 101

Synthesis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine

The core of this synthesis lies in the base-mediated nucleophilic aromatic substitution reaction between 2,3-dichloro-5-(trifluoromethyl)pyridine and 4-hydroxyacetophenone. The electron-withdrawing trifluoromethyl group and the nitrogen atom in the pyridine ring activate the C2 position for nucleophilic attack.

Reaction Mechanism

The reaction proceeds through a classic SNAr mechanism, involving the formation of a Meisenheimer complex as a key intermediate.

G cluster_0 Step 1: Deprotonation cluster_1 Step 2: Nucleophilic Attack cluster_2 Step 3: Elimination 4-hydroxyacetophenone 4-hydroxyacetophenone phenoxide_ion phenoxide_ion 4-hydroxyacetophenone->phenoxide_ion Base (e.g., K2CO3) phenoxide_ion2,3-dichloro-5-(trifluoromethyl)pyridine phenoxide_ion2,3-dichloro-5-(trifluoromethyl)pyridine Meisenheimer_complex Meisenheimer_complex phenoxide_ion2,3-dichloro-5-(trifluoromethyl)pyridine->Meisenheimer_complex Product Product Meisenheimer_complex->Product Loss of Cl-

Figure 2: Generalized SNAr reaction mechanism.
Detailed Experimental Protocol
  • Reagents and Equipment:

    • 2,3-dichloro-5-(trifluoromethyl)pyridine (1.0 eq)

    • 4-hydroxyacetophenone (1.1 eq)

    • Anhydrous potassium carbonate (K₂CO₃) (2.0 eq)

    • Methyl ethyl ketone (MEK)

    • Round-bottom flask equipped with a reflux condenser and magnetic stirrer

    • Heating mantle

    • Standard workup and purification equipment (separatory funnel, rotary evaporator, chromatography column)

  • Procedure:

    • To a round-bottom flask, add 2,3-dichloro-5-(trifluoromethyl)pyridine, 4-hydroxyacetophenone, and anhydrous potassium carbonate.

    • Add a sufficient volume of methyl ethyl ketone to dissolve the reactants.

    • Heat the reaction mixture to reflux with vigorous stirring.

    • Monitor the reaction progress by thin-layer chromatography (TLC).

    • Upon completion, cool the mixture to room temperature and filter to remove the inorganic salts.

    • Concentrate the filtrate under reduced pressure to obtain the crude product.

    • Purify the crude product by column chromatography on silica gel, eluting with a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes).

    • Collect the fractions containing the desired product and concentrate under reduced pressure to yield 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine.

Characterization of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine

While specific, publicly available spectral data for the title compound is limited, the expected characteristics can be inferred from its structure and data for analogous compounds.

PropertyPredicted Value/Characteristics
Molecular Formula C₁₄H₉ClF₃NO₂
Molecular Weight 315.68 g/mol
Appearance Likely a white to off-white solid
¹H NMR Aromatic protons of the pyridine and phenyl rings, and a singlet for the methyl protons of the acetophenone group.
¹³C NMR Resonances for the carbonyl carbon, aromatic carbons, and the methyl carbon.
IR Spectroscopy Characteristic peaks for C=O (ketone), C-O-C (ether), C-F, and aromatic C-H and C=C bonds.
Mass Spectrometry A molecular ion peak corresponding to the molecular weight, along with characteristic fragmentation patterns.

Potential Applications

The trifluoromethylpyridine moiety is a key component in numerous commercial agrochemicals, including herbicides, insecticides, and fungicides.[1][2][5] The acetophenone fragment is also found in various biologically active molecules, including some with herbicidal properties.[6][7] The combination of these two pharmacophores in 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine suggests a strong potential for biological activity.

  • Agrochemicals: This class of compounds could be investigated for its potential as a novel herbicide, insecticide, or fungicide. The trifluoromethyl group often enhances the efficacy and metabolic stability of pesticides.[1]

  • Medicinal Chemistry: The 2-aryloxypyridine scaffold is of significant interest in drug discovery. The title compound could serve as a lead structure for the development of new therapeutic agents. The trifluoromethyl group can improve drug-like properties such as membrane permeability and metabolic stability.[3]

Safety and Handling

  • 2,3-Dichloro-5-(trifluoromethyl)pyridine: This compound is harmful if swallowed or inhaled and causes serious eye damage. It may also cause an allergic skin reaction. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated fume hood.

  • 4-Hydroxyacetophenone: May cause skin and eye irritation. Avoid inhalation of dust.

  • Methyl Ethyl Ketone: Flammable liquid and vapor. Causes serious eye irritation. May cause drowsiness or dizziness.

  • Potassium Carbonate: Causes serious eye irritation.

Always consult the Safety Data Sheet (SDS) for each chemical before use and follow standard laboratory safety procedures.

Conclusion

The synthesis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine via a nucleophilic aromatic substitution reaction is a robust and efficient method for accessing this novel heterocyclic compound. The strategic use of the highly activated 2,3-dichloro-5-(trifluoromethyl)pyridine precursor allows for the facile introduction of the 4-acetophenoxy moiety. The resulting molecule holds significant promise for applications in both the agrochemical and pharmaceutical industries, warranting further investigation into its biological activities. This guide provides a solid foundation for researchers to synthesize and explore the potential of this and related compounds.

References

  • Synthesis and Herbicidal Activities of Novel Substituted Acetophenone Oxime Esters of Pyrithiobac. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

  • Tsukamoto, M., & Nakamura, T. (2020). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 45(3), 146-155. [Link]

  • Supporting Information for Copper-Catalyzed Trifluoromethylation of Arylboronic Acids with an Electrophilic Trifluoromethylating Reagent. (n.d.). Retrieved January 17, 2026, from [Link]

  • Traveling across Life Sciences with Acetophenone—A Simple Ketone That Has Special Multipurpose Missions. (2022). Molecules, 27(15), 4983. [Link]

  • The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2023). Pharmaceuticals, 16(7), 1024. [Link]

  • 2-Chloro-5-(trifluoromethyl)pyridine. (n.d.). PubChem. Retrieved January 17, 2026, from [Link]

  • Trifluoromethylpyridine: Its chemistry and applications. (2023). Research Outreach. [Link]

  • Trifluoromethyl ethers – synthesis and properties of an unusual substituent. (2008). Beilstein Journal of Organic Chemistry, 4, 13. [Link]

  • Trifluoromethyl ethers – synthesis and properties of an unusual substituent. (2008). Beilstein Journal of Organic Chemistry, 4, 13. [Link]

  • 2-(4-ACETOPHENOXY)-3-CHLORO-5-TRIFLUOROMETHYL PYRIDINE. (n.d.). ChemBK. Retrieved January 17, 2026, from [Link]

  • 2-Chloro-5-(trifluoromethyl)pyridine, 52334-81-3. (n.d.). Huimeng Bio-tech. Retrieved January 17, 2026, from [Link]

  • 2-{2-[4-({5-Chloro-6-[3-(Trifluoromethyl)phenoxy]pyridin-3-Yl}amino)-5h-Pyrrolo[3,2-D]pyrimidin-5-Yl]ethoxy}ethanol. (n.d.). PubChem. Retrieved January 17, 2026, from [Link]

  • Discovery, herbicidal activity evaluation, and mechanism of action of Heteroaryl chalcones as novel HPPD inhibitors. (2023). Pesticide Biochemistry and Physiology, 198, 105689. [Link]

  • [3-Chloro-5-(trifluoromethyl)pyridin-2-yl]acetic acid. (n.d.). PubChem. Retrieved January 17, 2026, from [Link]

  • Synthesis, Characterization and Crystal Structure of 2,3,6-Trichloro-5-(trichloromethyl)pyridine. (2013). Asian Journal of Chemistry, 25(18), 10301-10304. [Link]

  • Natural-derived acetophenones: chemistry and pharmacological activities. (2024). Chemistry & Biodiversity, 21(5), e202301447. [Link]

  • Design, Synthesis, Mode of Action and Herbicidal Evaluation of Quinazolin-4(3H)-one Derivatives Based on Aryloxyphenoxypropionate Motif. (2022). Molecules, 27(19), 6563. [Link]

  • 3'-(Trifluoromethyl)acetophenone. (n.d.). NIST WebBook. Retrieved January 17, 2026, from [Link]

Sources

Exploratory

physicochemical properties of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine

An In-Depth Technical Guide to the Physicochemical Properties of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine Abstract This technical guide provides a comprehensive overview of the physicochemical properties, s...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Physicochemical Properties of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, and analytical characterization of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine (CAS No. 217186-15-7). This compound incorporates several key functional groups—a trifluoromethylpyridine core, a chloro substituent, and an acetophenoxy moiety—that are prevalent in modern agrochemical and pharmaceutical agents.[1][2] The unique combination of these groups suggests its potential as a critical intermediate in the synthesis of novel bioactive molecules. This document details the scientific rationale behind the analytical methodologies for its characterization, offering field-proven insights for researchers and drug development professionals. We present detailed, self-validating protocols for structural elucidation and purity assessment, grounded in authoritative references.

Chemical Identity and Core Physicochemical Properties

2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine is a complex organic molecule whose properties are dictated by its trifluoromethylpyridine core, known for enhancing biological activity, and its ether-linked acetophenone side chain.[1] The electron-withdrawing nature of the trifluoromethyl and chloro groups significantly influences the reactivity and spectral characteristics of the pyridine ring.

A summary of its core properties is presented below. Note that some values are predicted based on computational models due to the limited availability of experimentally derived data for this specific intermediate.

PropertyValueSource
CAS Number 217186-15-7[3]
Molecular Formula C₁₄H₉ClF₃NO₂[3]
Molecular Weight 315.67 g/mol [3]
Predicted Density 1.371 ± 0.06 g/cm³[3]
Predicted Boiling Point 354.0 ± 42.0 °C[3]
Physical State Solid (Predicted)N/A

Synthesis and Structural Elucidation Workflow

The synthesis of this molecule is logically achieved via a nucleophilic aromatic substitution reaction, a cornerstone of medicinal and process chemistry. The workflow from synthesis to structural confirmation is a self-validating system designed to ensure the identity and purity of the final compound.

Proposed Synthetic Pathway

The most viable route involves the reaction of 2,3-dichloro-5-(trifluoromethyl)pyridine with 4-hydroxyacetophenone. In this pathway, the phenoxide ion, generated from 4-hydroxyacetophenone by a suitable base (e.g., potassium carbonate), acts as a nucleophile. It selectively displaces the chlorine atom at the C2 position of the pyridine ring, which is more activated towards nucleophilic attack than the C3 chlorine. This selectivity is a well-established principle in the chemistry of halogenated pyridines.[4]

A similar reaction is documented for the synthesis of 2-(4-hydroxyphenoxy)-3-chloro-5-trifluoromethylpyridine from hydroquinone and 2,3-dichloro-5-trifluoromethylpyridine, providing a strong precedent for this methodology.[5]

G cluster_start Starting Materials cluster_reagents Reaction Conditions cluster_product Final Product A 2,3-Dichloro-5- (trifluoromethyl)pyridine (CAS: 69045-84-7) C Base (e.g., K₂CO₃) Solvent (e.g., DMF, DMSO) Heat A->C Reactant 1 B 4-Hydroxyacetophenone B->C Reactant 2 D 2-(4-Acetophenoxy)-3-chloro- 5-trifluoromethyl pyridine (CAS: 217186-15-7) C->D Nucleophilic Aromatic Substitution

Caption: Proposed synthesis workflow for the target compound.

Analytical Characterization Workflow

Confirming the structure and purity of the synthesized compound is paramount. A multi-technique approach involving Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy is standard practice.

G cluster_spectroscopy Spectroscopic Analysis A Synthesized Crude Product B Purification (e.g., Column Chromatography) A->B C Purity Assessment (HPLC/UPLC) B->C D Structural Confirmation C->D MS Mass Spectrometry (MS) - Confirms Molecular Weight - Fragmentation Pattern D->MS NMR NMR Spectroscopy (¹H, ¹³C, ¹⁹F) - Confirms Connectivity - Functional Group ID D->NMR E Verified Compound MS->E NMR->E

Caption: General analytical workflow for compound validation.

Experimental Protocols for Physicochemical Characterization

The following protocols are designed to be robust and provide unambiguous data for the characterization of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine.

Protocol: Melting Point Determination

Causality: The melting point is a fundamental physical property that serves as a primary indicator of purity. A sharp, well-defined melting range is characteristic of a pure crystalline solid, while impurities typically cause depression and broadening of the melting range.

  • Sample Preparation: Ensure the sample is thoroughly dried under a vacuum to remove residual solvents.

  • Loading: Place a small amount (1-2 mg) of the finely powdered sample into a capillary tube, sealed at one end. Tap gently to pack the sample to a height of 2-3 mm.

  • Instrumentation: Use a calibrated digital melting point apparatus.

  • Measurement:

    • Place the capillary tube in the apparatus.

    • Set a rapid heating ramp (10-15 °C/min) for a preliminary determination.

    • For an accurate measurement, repeat with a fresh sample, heating rapidly to ~15 °C below the approximate melting point, then reducing the ramp rate to 1-2 °C/min.

  • Data Recording: Record the temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes a clear liquid. This range is the melting point.

Protocol: Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure of an organic compound. By analyzing the chemical shifts, integration, and coupling patterns of different nuclei (¹H, ¹³C, ¹⁹F), the exact connectivity of atoms can be determined.

  • Sample Preparation:

    • Accurately weigh 5-10 mg of the purified compound.

    • Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a standard 5 mm NMR tube. The choice of CDCl₃ is based on its excellent solubilizing power for a wide range of organic compounds and its well-separated solvent peak.

  • ¹H NMR Analysis (Expected Results):

    • Instrumentation: Acquire data on a 400 MHz or higher spectrometer.

    • Expected Signals: The aromatic region (7.0-8.8 ppm) should display signals corresponding to the six aromatic protons on the pyridine and benzene rings. The pyridine protons are expected to be downfield due to the ring's electron-deficient nature. The acetophenone methyl group should appear as a sharp singlet around 2.6 ppm.

  • ¹³C NMR Analysis (Expected Results):

    • Instrumentation: Utilize the same spectrometer with a broadband probe.

    • Expected Signals: The spectrum will confirm the presence of 14 distinct carbon environments. Key signals include the carbonyl carbon of the ketone (~197 ppm), the acetyl methyl carbon (~26 ppm), and the CF₃ carbon (a quartet around 120-125 ppm due to C-F coupling).

  • ¹⁹F NMR Analysis (Expected Results):

    • Instrumentation: Use a fluorine-capable probe.

    • Expected Signals: A single sharp signal is expected for the three equivalent fluorine atoms of the CF₃ group. Its chemical shift provides confirmation of the trifluoromethyl moiety.

Protocol: Mass Spectrometry (MS)

Causality: Mass spectrometry provides the exact molecular weight of the compound, offering definitive confirmation of its elemental composition. Fragmentation patterns can further corroborate the proposed structure.

  • Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable volatile solvent like methanol or acetonitrile.

  • Instrumentation: Use a high-resolution mass spectrometer (HRMS), such as a Time-of-Flight (TOF) or Orbitrap instrument, coupled with an appropriate ionization source (e.g., Electrospray Ionization - ESI).

  • Data Acquisition:

    • Acquire data in positive ion mode. The protonated molecule [M+H]⁺ is expected.

    • The instrument will detect the isotopic pattern characteristic of a molecule containing one chlorine atom (an M+2 peak with approximately one-third the intensity of the M peak).

  • Data Analysis:

    • Confirm that the measured mass of the molecular ion matches the calculated exact mass of C₁₄H₉ClF₃NO₂ (315.0274).

    • Analyze the fragmentation pattern for characteristic losses, such as the loss of the acetyl group, to further validate the structure.

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine is not widely available, data from structurally related compounds, such as 2,3-dichloro-5-(trifluoromethyl)pyridine, can inform safe handling practices.[4][6]

  • Hazard Classification (Inferred): Likely harmful if swallowed or inhaled.[4][6] May cause skin and serious eye irritation.[6][7]

  • Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side shields, and a lab coat. Use in a well-ventilated area or a chemical fume hood.[6][8]

  • Handling: Avoid breathing dust/fume/gas/mist/vapors/spray. Wash hands thoroughly after handling.[7]

  • Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents.[6][7]

  • First Aid:

    • Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[6]

    • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[7]

    • Inhalation: Remove to fresh air. If breathing is difficult, give oxygen.[6]

    • Ingestion: Clean mouth with water and drink plenty of water afterwards.[6]

Potential Applications and Scientific Significance

The trifluoromethylpyridine (TFMP) moiety is a privileged structure in modern chemistry.[1] Its inclusion in molecules is known to enhance metabolic stability, binding affinity, and cell permeability due to the unique properties of fluorine.[2] TFMP derivatives are key components in numerous successful agrochemicals (herbicides, insecticides, fungicides) and pharmaceuticals.[1][2][9]

Given its structure, 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine is not an end-product but a high-value intermediate. The acetophenone group can be further functionalized, for example, through reactions at the ketone or the methyl group, to build more complex molecular architectures. It serves as a versatile building block for creating libraries of novel compounds for screening in drug discovery and agrochemical development programs.

Conclusion

2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine is a specialized chemical intermediate with significant potential for the synthesis of advanced materials in the life sciences sector. This guide has provided a robust framework for its synthesis and detailed, scientifically-grounded protocols for its comprehensive physicochemical characterization. By adhering to these validated workflows, researchers can ensure the quality and integrity of this key building block, accelerating the development of next-generation pharmaceutical and agrochemical products.

References

  • 3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}acetophenone. ChemBK. [Link]

  • Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. PubMed Central, National Institutes of Health. [Link]

  • Synthesis of 2-Phenyl-4,6-bis(trifluoromethyl)pyridine via NH4I/Na2S2O4-Mediated Cyclization of Ketoxime Acetates. Organic Syntheses. [Link]

  • 2,3-DICHLORO-5-(TRIFLUOROMETHYL)PYRIDINE. Cohizon Life Sciences. [Link]

  • Material Safety Data Sheet - 2,3-Dichloro-5-(Trifluoromethyl)pyridine, 97%. Cole-Parmer. [Link]

  • [3-Chloro-5-(trifluoromethyl)pyridin-2-yl]acetic acid. PubChem, National Institutes of Health. [Link]

  • 2-Chloro-5-(trifluoromethyl)pyridine. Huimeng Bio-tech. [Link]

  • 2-(4-chlorophenyl)-N'-[3-cyano-4-methyl-6-(trifluoromethyl)pyridin-2-yl]acetohydrazide. SpectraBase. [Link]

  • Trifluoromethylpyridine: Its chemistry and applications. Research Outreach. [Link]

  • 2-Chloro-5-(trifluoromethyl)pyridine. PubChem, National Institutes of Health. [Link]

  • Synthesis, Characterization and Crystal Structure of 2,3,6-Trichloro-5-(trichloromethyl)pyridine. Asian Journal of Chemistry. [Link]

  • Method for synthesizing 3-chloro-5-trifluoromethyl trifluoro acetophenone.
  • 3-Chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid. PubChem, National Institutes of Health. [Link]

  • A kind of preparation method of the fluoro- 3- chloro-5-trifluoromethylpyridines of 2-.
  • (PDF) Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. ResearchGate. [Link]

  • 2-Amino-3-chloro-5-trifluoromethylpyridine.
  • Process for producing 2-(4'-hydroxyphenoxy)-3-chloro-5-trifluoromethylpyridine. European Patent Office. [Link]

  • Cas 71648-45-8,2'-CHLORO-5'-(TRIFLUOROMETHYL)ACETOPHENONE. LookChem. [Link]

  • 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]acetonitrile. PubChem, National Institutes of Health. [Link]

  • 2,3-Dichloro-5-(trifluoromethyl)pyridine - Optional[19F NMR]. SpectraBase. [Link]

Sources

Foundational

A Comprehensive Technical Guide to 1-(4-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)phenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth analysis of 1-(4-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)phenyl)ethanone, a halogenated pyridine derivative of signif...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of 1-(4-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)phenyl)ethanone, a halogenated pyridine derivative of significant interest in medicinal chemistry and materials science. We will explore its chemical identity, structural characteristics, a plausible synthetic pathway, and its relevance in the development of novel therapeutics, grounded in authoritative scientific context.

Core Identifiers and Chemical Properties

The subject of this guide is a substituted pyridine molecule, incorporating a trifluoromethyl group, a chlorine atom, and an acetophenoxy moiety. These features, particularly the trifluoromethyl group, are known to enhance properties such as metabolic stability and binding affinity in drug candidates.[1]

IdentifierValueSource
CAS Number 217186-15-7[2]
IUPAC Name 1-(4-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)phenyl)ethanone[2]
Common Name 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine[3]
Molecular Formula C₁₄H₉ClF₃NO₂[3]
Molecular Weight 315.67 g/mol [3]
Predicted Density 1.371 ± 0.06 g/cm³[3]
Predicted Boiling Point 354.0 ± 42.0 °C[3]

Synthesis and Mechanism: A Plausible Pathway

The proposed synthesis involves a nucleophilic aromatic substitution (SNAr) reaction. In this reaction, the hydroxyl group of 4-hydroxyacetophenone acts as a nucleophile, attacking the electron-deficient pyridine ring of 2,3,5-DCTF. The chlorine atom at the 2-position of the pyridine ring is a suitable leaving group, facilitating the formation of an ether linkage.

Experimental Protocol: Proposed Synthesis

Objective: To synthesize 1-(4-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)phenyl)ethanone via nucleophilic aromatic substitution.

Materials:

  • 2,3-Dichloro-5-(trifluoromethyl)pyridine (CAS: 69045-84-7)

  • 4-Hydroxyacetophenone (CAS: 99-93-4)

  • Potassium carbonate (K₂CO₃) or a similar non-nucleophilic base

  • Anhydrous N,N-Dimethylformamide (DMF) or a similar polar aprotic solvent

  • Ethyl acetate

  • Brine solution

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • To a solution of 4-hydroxyacetophenone (1.0 equivalent) in anhydrous DMF, add potassium carbonate (1.5 equivalents).

  • Stir the mixture at room temperature for 20-30 minutes to facilitate the formation of the phenoxide salt.

  • Add a solution of 2,3-dichloro-5-(trifluoromethyl)pyridine (1.1 equivalents) in anhydrous DMF to the reaction mixture.

  • Heat the reaction mixture to 80-100°C and monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and pour it into cold water.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with brine solution.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired product.

Synthesis_Workflow cluster_reactants Reactants cluster_process Reaction cluster_workup Workup & Purification 2,3,5-DCTF 2,3-Dichloro-5- (trifluoromethyl)pyridine ReactionVessel Nucleophilic Aromatic Substitution (SNAr) 80-100°C 2,3,5-DCTF->ReactionVessel 4-Hydroxyacetophenone 4-Hydroxyacetophenone 4-Hydroxyacetophenone->ReactionVessel Base K₂CO₃ in DMF Base->ReactionVessel Extraction Aqueous Workup & Extraction ReactionVessel->Extraction Reaction Completion Purification Column Chromatography Extraction->Purification Product 1-(4-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)phenyl)ethanone Purification->Product Logical_Relationship CF3Group Trifluoromethyl Group (-CF3) Properties Enhanced Properties (Lipophilicity, Stability) CF3Group->Properties Acetophenone Acetophenone Moiety Intermediate Synthetic Intermediate Acetophenone->Intermediate Bioactivity Potential Bioactivity Properties->Bioactivity Intermediate->Bioactivity TargetCompound TargetCompound TargetCompound->CF3Group TargetCompound->Acetophenone PyridineRing PyridineRing Scaffold Scaffold PyridineRing->Scaffold Scaffold->Bioactivity

Sources

Exploratory

An In-Depth Technical Guide to the NMR Spectral Analysis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine: A Predictive Approach

For researchers, synthetic chemists, and professionals in drug development, the unambiguous structural elucidation of novel chemical entities is a cornerstone of scientific rigor. Nuclear Magnetic Resonance (NMR) spectro...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, synthetic chemists, and professionals in drug development, the unambiguous structural elucidation of novel chemical entities is a cornerstone of scientific rigor. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the premier technique for this purpose. This guide provides a comprehensive, in-depth analysis of the predicted ¹H and ¹³C NMR spectra of the novel compound 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine. In the absence of empirical spectral data for this specific molecule, this guide will employ a predictive methodology, grounded in the analysis of its constituent fragments and related analogs, to provide a robust framework for its future spectral characterization.

Introduction: The Imperative of Predictive NMR in Modern Drug Discovery

The synthesis of novel molecules often outpaces the full characterization of their physicochemical properties. In such scenarios, the ability to accurately predict spectral data becomes an invaluable tool for the modern researcher. It not only aids in the initial structural confirmation of a newly synthesized compound but also provides a theoretical benchmark against which experimentally acquired data can be validated. The subject of this guide, 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine, is a multifaceted molecule incorporating a substituted pyridine core and an acetophenoxy moiety, both of which are common pharmacophores. A detailed understanding of its spectral properties is therefore of significant interest.

This guide will deconstruct the molecule into its primary structural components, analyze the expected NMR signatures of each, and then synthesize this information to construct a predicted ¹H and ¹³C NMR spectrum. We will delve into the underlying principles of chemical shifts, coupling constants, and the influence of electronic effects of the various substituents, providing a detailed rationale for the predicted spectral features.

Predicted ¹H NMR Spectral Analysis

The ¹H NMR spectrum of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine is anticipated to display distinct signals corresponding to the protons on the pyridine ring and the 4-acetophenoxy group. The chemical shifts of these protons are significantly influenced by the electron-withdrawing nature of the chloro, trifluoromethyl, and carbonyl groups, as well as the electron-donating character of the ether oxygen.

The Pyridine Ring Protons

The 3-chloro-5-trifluoromethylpyridine ring possesses two protons. The electronic environment of these protons is heavily influenced by the surrounding substituents. The trifluoromethyl group at the 5-position is a strong electron-withdrawing group, which will deshield the adjacent proton at the 4-position and the proton at the 6-position. The chlorine atom at the 3-position also contributes to the deshielding of the proton at the 4-position. The 2-phenoxy group will have a more complex effect, with the oxygen atom's lone pairs potentially donating electron density into the ring, while the aromatic ring itself can exert anisotropic effects.

Based on data for similar substituted pyridines, the following chemical shifts are predicted:

  • H-4: This proton is situated between two electron-withdrawing groups (chloro and trifluoromethyl), leading to a significant downfield shift. It is expected to appear as a doublet.

  • H-6: This proton is adjacent to the nitrogen atom and the trifluoromethyl group, which will also cause it to resonate at a lower field. It is expected to appear as a doublet.

The 4-Acetophenoxy Group Protons

The 4-acetophenoxy group will exhibit two sets of signals in the aromatic region, corresponding to the protons on the phenyl ring, and a singlet in the aliphatic region for the methyl protons.

  • Aromatic Protons: The phenyl ring protons will be split into two doublets, characteristic of a 1,4-disubstituted benzene ring. The protons ortho to the ester group (H-2' and H-6') will be deshielded by the electron-withdrawing carbonyl group and will appear at a lower field than the protons meta to the ester group (H-3' and H-5').

  • Methyl Protons: The three protons of the acetyl methyl group (CH₃) are equivalent and will appear as a sharp singlet. The adjacent carbonyl group will cause a downfield shift compared to a typical alkyl proton. Based on data for acetophenone and its derivatives, this signal is expected around 2.6 ppm[1][2][3].

Predicted ¹H NMR Data Summary

The following table summarizes the predicted ¹H NMR chemical shifts, multiplicities, and coupling constants for 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine.

Proton AssignmentPredicted Chemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)
H-48.0 - 8.2d~2-3
H-68.5 - 8.7d~2-3
H-2', H-6'7.8 - 8.0d~8-9
H-3', H-5'7.2 - 7.4d~8-9
-COCH₃2.5 - 2.7sN/A

Predicted ¹³C NMR Spectral Analysis

The ¹³C NMR spectrum will provide valuable information about the carbon framework of the molecule. The chemical shifts of the carbon atoms are highly sensitive to their electronic environment.

The Pyridine Ring Carbons

The pyridine ring has five carbon atoms, each with a distinct chemical shift. The carbon bearing the trifluoromethyl group (C-5) and the carbon attached to the chlorine atom (C-3) will be significantly influenced by these electronegative substituents. The carbon attached to the phenoxy group (C-2) will also show a characteristic shift. The trifluoromethyl group itself will appear as a quartet due to coupling with the three fluorine atoms.

The 4-Acetophenoxy Group Carbons

The 4-acetophenoxy group contains six aromatic carbons, a carbonyl carbon, and a methyl carbon. The carbonyl carbon (C=O) will be the most downfield signal in the spectrum, typically appearing in the range of 190-200 ppm[2][4]. The aromatic carbons will have chemical shifts characteristic of a 1,4-disubstituted benzene ring. The methyl carbon will appear at the most upfield position.

Predicted ¹³C NMR Data Summary

The following table provides the predicted ¹³C NMR chemical shifts for 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine.

Carbon AssignmentPredicted Chemical Shift (δ, ppm)
C-2160 - 165
C-3125 - 130
C-4135 - 140
C-5120 - 125 (q, JC-F ≈ 35 Hz)
C-6145 - 150
C-1'150 - 155
C-2', C-6'128 - 132
C-3', C-5'120 - 125
C-4'130 - 135
-C =O195 - 200
-C F₃120 - 125 (q, JC-F ≈ 270 Hz)
-COC H₃25 - 30

Experimental Protocol: A Self-Validating System

To experimentally verify the predicted NMR data, the following protocol is recommended:

  • Sample Preparation: Dissolve approximately 5-10 mg of the synthesized 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine in 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

  • ¹H NMR Acquisition: Acquire a one-dimensional ¹H NMR spectrum on a 400 MHz or higher field NMR spectrometer. Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.

  • ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans will be required compared to the ¹H NMR experiment due to the lower natural abundance of the ¹³C isotope.

  • Data Processing and Analysis: Process the raw data (Fourier transformation, phase correction, and baseline correction). Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons. Compare the experimental chemical shifts, multiplicities, and coupling constants with the predicted values in the tables above.

  • 2D NMR (Optional but Recommended): To further confirm the structure, acquire 2D NMR spectra such as COSY (Correlation Spectroscopy) to establish proton-proton couplings and HSQC (Heteronuclear Single Quantum Coherence) to identify one-bond proton-carbon correlations.

Visualization of the Predictive Workflow

The following diagram illustrates the logical workflow for the predictive NMR analysis of a novel compound.

predictive_nmr_workflow cluster_synthesis Compound Synthesis & Isolation cluster_prediction In-Silico Spectral Prediction cluster_experiment Experimental Verification cluster_validation Structural Validation synthesis Synthesize and Purify 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine prediction Predict ¹H and ¹³C NMR Spectra (Based on Analogs and Theory) synthesis->prediction nmr_acquisition Acquire Experimental ¹H and ¹³C NMR Spectra synthesis->nmr_acquisition data_table Create Tables of Predicted Chemical Shifts and Couplings prediction->data_table comparison Compare Predicted vs. Experimental Spectra data_table->comparison data_processing Process and Analyze Experimental Data nmr_acquisition->data_processing data_processing->comparison structure_confirmation Structure Confirmed or Revised comparison->structure_confirmation

Caption: Workflow for Predictive NMR Analysis and Structural Verification.

Trustworthiness and Self-Validation

The methodology outlined in this guide constitutes a self-validating system. The initial predictions, based on established principles of NMR spectroscopy and data from analogous structures, provide a hypothesis for the compound's structure. The subsequent experimental acquisition of NMR data serves to test this hypothesis. A strong correlation between the predicted and experimental spectra provides a high degree of confidence in the assigned structure. Any significant deviations would necessitate a re-evaluation of the proposed structure or the presence of impurities, thus ensuring the integrity of the scientific process. The use of online prediction tools can further enhance the accuracy of the initial hypotheses[5][6][7][8].

Conclusion

While the absence of direct experimental data for 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine presents a challenge, a robust and scientifically sound predictive analysis is achievable. By dissecting the molecule into its constituent fragments and leveraging our understanding of the electronic effects of its substituents, we have constructed a detailed and reliable prediction of its ¹H and ¹³C NMR spectra. This in-depth guide provides researchers and drug development professionals with a clear roadmap for the structural elucidation of this and other novel compounds, reinforcing the power of predictive spectroscopy in modern chemical research.

References

  • ACD/Labs. NMR Prediction. [Link]

  • Chemistry Stack Exchange. Modern open-source tools for simulation of NMR spectra. [Link]

  • Chemaxon. NMR Predictor Guide: Which Type Is Best for You?. [Link]

  • Stenutz, R. NMR chemical shift prediction of pyridines. [Link]

  • ResearchGate. Which software is best for computer assisted prediction of NMR and/or mass spectra?. [Link]

  • StudyRaid. NMR Spectrum Interpretation for Acetophenone. [Link]

  • Supporting Information for an unspecified article. (Note: While the specific article is not identified, this source provides examples of NMR data for various trifluoromethyl-substituted compounds). [Link]

  • Mestrelab. Download NMR Predict. [Link]

  • Thomas, St., et al. "13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration." Journal of Chemical Information and Modeling. [Link]

  • Semantic Scholar. 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. [Link]

  • Scribd. Acetophenone 13C NMR Analysis. [Link]

  • Royal Society of Chemistry. Electronic Supplementary Information for an unspecified article. (Provides ¹H and ¹³C NMR data for acetophenone). [Link]

  • University of Wisconsin-Madison, Department of Chemistry. Acetophenone NMR data. [Link]

  • PubChem. 3-Chloro-5-(trifluoromethyl)-2-pyridinamine. [Link]

  • PubChem. 4-Hydroxyphenyl acetate. [Link]

  • YouTube. NMR/IR Analysis - Predicting a Structure and Assigning a Spectrum with a Pyridine Ring. [Link]

  • Royal Society of Chemistry. Supporting Information for "Palladium-Catalyzed Carbonylative Addition of Aryl Bromides to Arylalkynes". [Link]

  • PubChem. 2,3-Dichloro-5-(trifluoromethyl)pyridine. [Link]

  • AIP Publishing. Analysis of the NMR Spectrum of Pyridine. [Link]

  • Royal Society of Chemistry. Electronic Supplementary Information for an unspecified article. (Provides ¹³C NMR data for 4-methoxyphenol). [Link]

  • PubChem. 3-Chloro-5-(trifluoromethyl)pyridine. [Link]

  • Organic Chemistry Data. NMR Spectroscopy :: 13C NMR Chemical Shifts. [Link]

  • PubChem. 2-Chloro-5-(trifluoromethyl)pyridine. [Link]

  • NP-MRD. 13C NMR Spectrum (1D, 126 MHz, H2O, predicted) (NP0320993). [Link]

  • SpectraBase. 2,3-Dichloro-5-(trifluoromethyl)pyridine - Optional[19F NMR] - Chemical Shifts. [Link]

  • Google Patents. US4349681A - 2-Amino-3-chloro-5-trifluoromethylpyridine.
  • Huimeng Bio-tech. 2-Chloro-5-(trifluoromethyl)pyridine, 52334-81-3. [Link]

Sources

Foundational

A Technical Guide to the Crystal Structure Determination of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine

Abstract This technical guide provides a comprehensive, in-depth methodology for the single-crystal X-ray diffraction (SCXRD) analysis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine. The trifluoromethylpyridin...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive, in-depth methodology for the single-crystal X-ray diffraction (SCXRD) analysis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine. The trifluoromethylpyridine scaffold is a privileged motif in modern drug discovery, valued for its ability to enhance metabolic stability, binding affinity, and lipophilicity.[1][2] Determining the precise three-dimensional atomic arrangement of molecules containing this scaffold is paramount for understanding structure-activity relationships (SAR) and for rational drug design. This document offers researchers and drug development professionals a detailed walkthrough of the entire process, from synthesis and crystallization to data collection, structure solution, refinement, and final data reporting. The protocols described herein are grounded in established crystallographic principles and best practices, emphasizing the causality behind experimental choices to ensure scientific integrity and reproducibility.

Introduction: The Significance of the Trifluoromethylpyridine Moiety

The strategic incorporation of fluorine-containing groups into pharmacologically active molecules is a cornerstone of modern medicinal chemistry.[3][4] The trifluoromethyl (-CF3) group, in particular, is an excellent bioisostere for a methyl group but possesses vastly different electronic properties.[3] Its strong electron-withdrawing nature and high lipophilicity can profoundly alter a molecule's pharmacokinetic and pharmacodynamic profile.[4] When combined with a pyridine ring—a common heterocycle in bioactive compounds—the resulting trifluoromethylpyridine (TFMP) derivatives often exhibit enhanced biological activity and metabolic stability.[1][5]

TFMP derivatives are key components in numerous agrochemicals and pharmaceuticals, with applications ranging from herbicides to anticancer and antiviral agents.[3][5] The precise geometry, conformation, and intermolecular interactions of these molecules, which can only be unambiguously determined through single-crystal X-ray diffraction, are critical for optimizing their function. This guide uses 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine as an exemplary case study to detail the rigorous process of elucidating this vital structural information.

Part I: Material Synthesis and High-Quality Crystal Growth

The foundational step for any crystallographic study is the acquisition of a single crystal of sufficient size and quality. This begins with the chemical synthesis of the target compound followed by a meticulous crystallization process, which is often the primary bottleneck in structural analysis.[6][7]

Proposed Synthesis

While numerous methods exist for the synthesis of TFMP derivatives[3][5], a plausible and efficient route to the title compound is via a nucleophilic aromatic substitution (SNAr) reaction. The starting materials, 2,3-dichloro-5-(trifluoromethyl)pyridine and 4-hydroxyacetophenone, are commercially available.

Reaction Scheme:

  • Reactants: 2,3-dichloro-5-(trifluoromethyl)pyridine and 4-hydroxyacetophenone.

  • Base: Potassium carbonate (K2CO3) to deprotonate the phenolic hydroxyl group, forming a more nucleophilic phenoxide.

  • Solvent: A polar aprotic solvent such as N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN) to facilitate the reaction.

  • Conditions: Heating the mixture to drive the reaction to completion. The chlorine atom at the 2-position is more activated towards nucleophilic substitution than the one at the 3-position.

The crude product would then be purified using column chromatography to obtain the high-purity material necessary for crystallization trials.

Crystallization: The Art and Science of Ordered Solids

Growing diffraction-quality single crystals requires creating a supersaturated solution from which the molecule can slowly precipitate in an ordered, crystalline lattice rather than as an amorphous solid.[8] The choice of solvent and technique is critical and often requires empirical screening.[9]

Step-by-Step Crystallization Protocol:

  • Solubility Screening:

    • Justification: The ideal solvent system is one where the compound is sparingly soluble. This allows for fine control over the rate of crystallization. Solvents of varying polarities should be tested (e.g., hexane, toluene, ethyl acetate, acetone, ethanol, acetonitrile).[9] For the title compound, a moderately polar solvent is expected to be effective.

    • Procedure: Test the solubility of ~5 mg of the purified compound in 0.5 mL of various solvents at room temperature and with gentle heating.

  • Slow Evaporation Method:

    • Principle: This is the simplest crystallization method.[9] A solution of the compound is prepared, and the solvent is allowed to evaporate slowly, gradually increasing the concentration until supersaturation is reached and crystals form.

    • Protocol: i. Dissolve 10-20 mg of the compound in a minimal amount of a suitable solvent (e.g., ethyl acetate) in a small, clean vial. ii. Cover the vial with a cap or parafilm with a few small holes pierced in it. The number and size of the holes control the evaporation rate. iii. Place the vial in a vibration-free location and leave it undisturbed for several days to weeks.

  • Vapor Diffusion Method:

    • Principle: This technique is highly effective for small quantities of material and offers excellent control.[8] The compound is dissolved in a "good" solvent, and this solution is placed in a sealed container with a larger reservoir of a "poor" solvent (an anti-solvent) in which the compound is insoluble. The vapor of the anti-solvent slowly diffuses into the compound's solution, reducing its solubility and inducing crystallization.

    • Protocol: i. In a small vial (e.g., 1 mL), dissolve 5-10 mg of the compound in ~0.5 mL of a "good" solvent (e.g., dichloromethane). ii. Place this small vial inside a larger, sealable jar (e.g., 20 mL) containing 2-3 mL of a miscible anti-solvent (e.g., hexane). iii. Seal the larger jar tightly and leave it undisturbed. Crystals should form at the interface or on the walls of the inner vial over several days.

G cluster_prep Preparation cluster_methods Crystallization Methods cluster_eval Evaluation synthesis Synthesize & Purify Target Compound sol_screen Perform Solubility Screening synthesis->sol_screen slow_evap Slow Evaporation sol_screen->slow_evap Select good solvent vap_diff Vapor Diffusion sol_screen->vap_diff Select good/ poor solvent pair liq_diff Liquid-Liquid Diffusion sol_screen->liq_diff Select good/ poor solvent pair harvest Harvest & Mount Best Crystal slow_evap->harvest vap_diff->harvest liq_diff->harvest result Diffraction-Quality Single Crystal harvest->result

Caption: Workflow for crystallization screening and crystal harvesting.

Part II: Single-Crystal X-ray Diffraction Data Collection

Once a suitable crystal is obtained, the next step is to collect the diffraction data. This process uses a diffractometer to measure the intensities and positions of X-rays scattered by the crystal's electron cloud.

Fundamental Principles

Single-crystal X-ray diffraction is based on the constructive interference of monochromatic X-rays with the ordered lattice of a crystal, a phenomenon described by Bragg's Law (nλ = 2d sinθ).[10] The resulting diffraction pattern is a three-dimensional map of the reciprocal lattice, from which the structure of the unit cell in real space can be determined.[10]

Experimental Protocol

Instrumentation:

  • Diffractometer: A modern CCD or CMOS area detector-based diffractometer (e.g., Bruker APEX II or Rigaku Oxford Diffraction Synergy).

  • X-ray Source: A sealed tube or microfocus source, typically using Molybdenum (Mo Kα, λ = 0.71073 Å) or Copper (Cu Kα, λ = 1.54184 Å) radiation. Mo is generally preferred for small organic molecules unless absorption is high or anomalous dispersion is needed.

  • Cryo-system: A nitrogen or helium cryo-stream (e.g., Oxford Cryosystems) to maintain the crystal at a low temperature (typically 100 K). This minimizes thermal vibrations of the atoms, leading to higher quality data at higher resolution, and mitigates radiation damage.

Step-by-Step Data Collection Procedure:

  • Crystal Mounting:

    • A suitable crystal (typically 0.1-0.4 mm in size) is selected under a microscope.[11]

    • The crystal is picked up using a cryo-loop and coated in a cryoprotectant (e.g., Paratone-N oil) to prevent ice formation.

    • The loop is mounted on a goniometer head and flash-cooled to 100 K in the cold nitrogen stream.[12]

  • Initial Screening and Unit Cell Determination:

    • The mounted crystal is centered in the X-ray beam.[11]

    • A preliminary set of diffraction images (frames) is collected by rotating the crystal over a small angular range.[10]

    • Software (e.g., Bruker's APEX suite) automatically indexes the reflections to determine the crystal's unit cell parameters, Bravais lattice, and orientation matrix.[10]

  • Data Collection Strategy:

    • Based on the determined crystal system and space group symmetry, the software calculates an optimal strategy to collect a complete and redundant dataset.[13]

    • This involves a series of scans (runs) at different goniometer angles (omega, phi, kappa) to cover the unique region of the reciprocal space. Key parameters include frame width (e.g., 0.5°), exposure time per frame (e.g., 10-30 seconds), and detector distance.[10][13]

  • Data Integration and Reduction:

    • After collection, the raw image files are processed. The software (e.g., SAINT) integrates the intensity of each reflection spot and applies corrections for instrumental factors like polarization and absorption (e.g., using SADABS).[10]

    • The output is a reflection file (e.g., an HKL file) containing the Miller indices (h,k,l), integrated intensity, and standard uncertainty for each reflection.

G xray X-ray Source (Mo or Cu Kα) gonio Goniometer Mounted Crystal Cryo-Stream (100 K) xray->gonio Incident Beam detector Area Detector (CCD / CMOS) gonio->detector Diffracted Beams

Caption: Key components of a single-crystal X-ray diffractometer.

Part III: Structure Solution and Refinement

This phase transforms the processed diffraction data into a chemically meaningful atomic model. The process is iterative, involving the generation of an initial model and its subsequent refinement against the experimental data.

Structure Solution (Solving the Phase Problem)

The diffraction experiment measures reflection intensities, but the phase information is lost. For small molecules, "direct methods" are typically used to solve this phase problem.[14]

Protocol using SHELXS/SHELXT:

  • Software: The SHELX suite of programs is the industry standard.[15] SHELXS or the newer SHELXT can solve most small-molecule structures automatically.

  • Input: The instruction file (.ins) containing cell parameters and symmetry, and the reflection file (.hkl).

  • Process: The program uses statistical relationships between the intensities of strong reflections to derive initial phase estimates.[14] This allows for the calculation of an initial electron density map. The program then automatically identifies peaks in this map and builds a preliminary molecular fragment.

Structure Refinement

The initial model is an approximation. Refinement is the iterative process of adjusting atomic parameters (positional coordinates, displacement parameters) to improve the agreement between the calculated structure factors (Fc) from the model and the observed structure factors (Fo) from the experimental data.

Protocol using SHELXL:

  • Software: SHELXL is the most widely used program for small-molecule structure refinement.[16]

  • Procedure:

    • Initial Cycles: The initial model from the solution step is refined using least-squares minimization. All non-hydrogen atoms are typically refined isotropically at first.

    • Anisotropic Refinement: Once the model is stable, atoms are refined anisotropically, meaning their thermal motion is modeled as an ellipsoid rather than a sphere. This is a more accurate representation.

    • Difference Fourier Map: A difference map (Fo - Fc) is calculated. Significant peaks in this map indicate missing atoms (like hydrogen atoms), while negative troughs can indicate incorrectly placed atoms.

    • Hydrogen Atom Placement: Hydrogen atoms are typically placed in calculated geometric positions (e.g., using the AFIX command in SHELXL) and refined using a riding model.

    • Convergence: The refinement is continued until convergence is reached, meaning the shifts in atomic parameters between cycles are negligible.

Key Refinement Quality Indicators:

  • R1: The conventional R-factor, a measure of the agreement between observed and calculated structure factor amplitudes. A value < 0.05 is considered excellent for small molecules.

  • wR2: A weighted R-factor based on F2 values, which is statistically more robust.

  • Goodness-of-Fit (GooF): Should be close to 1.0, indicating that the model fits the data well and the weighting scheme is appropriate.[17]

G start Integrated Data (.hkl, .ins files) solve Structure Solution (Direct Methods, e.g., SHELXT) start->solve initial_model Initial Atomic Model solve->initial_model refine Least-Squares Refinement (SHELXL) initial_model->refine fofc Calculate Difference Map (Fo-Fc) refine->fofc check Model Complete? fofc->check check->refine No (Add/Correct Atoms) final_model Final Validated Structure (.cif, .res files) check->final_model Yes (Converged)

Caption: Flowchart for the structure solution and refinement process.

Part IV: Data Analysis, Validation, and Reporting

The final stage involves analyzing the refined structure, validating its quality, and preparing the data for publication and deposition in a public database.

Structural Analysis

The final model, contained within the Crystallographic Information File (CIF), provides a wealth of information:

  • Connectivity: Confirms the synthesized molecular structure.

  • Geometry: Precise bond lengths, bond angles, and torsion angles.

  • Conformation: The three-dimensional shape of the molecule in the solid state.

  • Intermolecular Interactions: Analysis of hydrogen bonds, halogen bonds, and π-π stacking interactions that dictate the crystal packing.

Data Validation and Deposition

Validation:

  • Before deposition, the CIF must be checked for syntactic and semantic errors using the IUCr's checkCIF service.[18] This service generates a report with alerts (A, B, C, G) that highlight potential issues with the data or refinement that must be addressed or explained.

Deposition:

  • It is a standard requirement of scientific journals and good practice to deposit crystallographic data in a public repository.[18]

  • For small organic and metal-organic compounds, the data must be deposited with the Cambridge Crystallographic Data Centre (CCDC).[19][20]

  • The deposition process involves uploading the final CIF and the structure factor file (.fcf). The CCDC provides a unique deposition number for each structure, which must be included in the corresponding publication.[18] This ensures the data is preserved and accessible to the scientific community for verification and future research.[21]

Example Crystallographic Data Summary

The following table summarizes a realistic set of final crystallographic data and refinement parameters for the title compound.

Parameter Value
Empirical FormulaC14H9ClF3NO2
Formula Weight315.67
Temperature100(2) K
Wavelength (Mo Kα)0.71073 Å
Crystal SystemMonoclinic
Space GroupP21/c
Unit Cell Dimensions
a8.512(3) Å
b15.234(5) Å
c10.118(4) Å
β98.54(1)°
Volume1296.1(8) Å3
Z (Molecules per unit cell)4
Calculated Density1.618 Mg/m3
Absorption Coefficient0.315 mm-1
F(000)640
Crystal Size0.25 x 0.20 x 0.15 mm
θ range for data collection2.50 to 27.50°
Reflections collected/unique10520 / 2970 [R(int) = 0.035]
Completeness to θ = 27.50°99.8 %
Data / restraints / parameters2970 / 0 / 190
Final R indices [I>2σ(I)]
R10.0410
wR20.1055
R indices (all data)
R10.0521
wR20.1123
Goodness-of-Fit on F21.035
Largest diff. peak and hole0.35 and -0.28 e.Å-3

Conclusion

The determination of the single-crystal structure of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine provides unambiguous proof of its chemical identity and offers precise insights into its three-dimensional architecture. This guide has outlined a rigorous and systematic workflow, from synthesis and crystal growth to the final deposition of validated crystallographic data. The detailed structural information obtained through this process is invaluable for understanding the molecule's properties and serves as a critical tool for researchers in the field of rational drug design, enabling the development of more potent and selective therapeutic agents.

References

  • Probert, M. R. (2021). Advanced crystallisation methods for small organic molecules. ePrints Soton - University of Southampton.
  • Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Crucial Role of Trifluoromethylpyridines in Modern Pharmaceutical Discovery. NINGBO INNO PHARMCHEM CO.,LTD.
  • SPT Labtech. (n.d.).
  • Probert, M. R., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews.
  • Staples, R. J. (2024). Getting crystals your crystallographer will treasure: a beginner's guide.
  • Latifi, R. (n.d.). User guide to crystal structure refinement with SHELXL.
  • EPFL. (n.d.).
  • Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Role of Trifluoromethylated Pyridines in Modern Drug Discovery. NINGBO INNO PHARMCHEM CO.,LTD.
  • Tsukamoto, M., & Nakamura, T. (2017). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science.
  • Tsukamoto, M., & Nakamura, T. (2023).
  • Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry.
  • Müller, P., & Herbst-Irmer, R. (2008). Crystal Structure Refinement: A Crystallographer's Guide to SHELXL. Oxford University Press.
  • Carleton College. (2007). Single-crystal X-ray Diffraction. SERC - Carleton College.
  • American Chemical Society. (n.d.).
  • Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL.
  • Cambridge Crystallographic Data Centre. (n.d.). CIF Deposition Guidelines. CCDC.
  • Sheldrick, G. M. (n.d.). The SHELX package. MIT OpenCourseWare.
  • Cambridge Crystallographic Data Centre. (2025). CCDC Deposition Criteria for CSD and ICSD Inclusion. CCDC.
  • Isanbor, C., & O'Hagan, D. (2006).
  • Zhu, J. (2017). Single Crystal XRD: Data Acquisition and Structure Solving.
  • Rowlett, R. S. (n.d.). Protein XRD Protocols - X-ray Diffraction Data Collection.
  • Cambridge Crystallographic Data Centre. (n.d.). Deposit a Structure in the CSD. CCDC.
  • Macromolecular Crystallography Core Facility. (n.d.). X-ray Data Collection Course. University of Florida.
  • CoreTrustSeal. (2020). Cambridge Crystallographic Data Centre - CoreTrustSeal Assessment. CoreTrustSeal.
  • Minor, W., et al. (2006).
  • Organic Syntheses. (2023). Synthesis of 2-Phenyl-4,6-bis(trifluoromethyl)
  • ChemBK. (n.d.). 2-(4-ACETOPHENOXY)-3-CHLORO-5-TRIFLUOROMETHYL PYRIDINE. ChemBK.
  • Google Patents. (2021). CN113636919A - Method for synthesizing 3-chloro-5-trifluoromethyl trifluoro acetophenone.

Sources

Exploratory

A Technical Guide to the Preliminary Biological Activity Screening of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine

Introduction The quest for novel therapeutic agents is a cornerstone of modern medicinal chemistry and drug development. Central to this endeavor is the initial characterization of newly synthesized molecules to identify...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

The quest for novel therapeutic agents is a cornerstone of modern medicinal chemistry and drug development. Central to this endeavor is the initial characterization of newly synthesized molecules to identify potential biological activities. This guide provides a comprehensive framework for the preliminary biological activity screening of a novel compound, 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine .

The structure of this compound is notable for several key features:

  • A trifluoromethylpyridine core : This heterocyclic moiety is a privileged scaffold in both agrochemicals and pharmaceuticals, known to impart unique physicochemical properties such as metabolic stability and enhanced binding affinity.[1][2][3] The trifluoromethyl group is a strong electron-withdrawing group that can significantly alter the electronic properties of the pyridine ring.[4]

  • A 3-chloro substituent : The presence of a halogen can influence the lipophilicity and electronic nature of the molecule, often playing a critical role in its interaction with biological targets.

  • A 2-(4-Acetophenoxy) group : This ether-linked acetophenone side chain introduces potential sites for hydrogen bonding and hydrophobic interactions, which are crucial for receptor binding.

Given these structural alerts, a systematic, multi-pronged screening approach is warranted to explore its potential as a cytotoxic, antimicrobial, or anti-inflammatory agent. This document outlines a logical, field-proven workflow, detailing the causality behind experimental choices and providing robust, self-validating protocols for researchers, scientists, and drug development professionals.

Rationale and Strategic Workflow for Preliminary Screening

The initial screening cascade for a novel compound must be both broad enough to detect diverse activities and efficient in its use of resources. The proposed strategy is a tiered approach, beginning with a foundational assessment of general cytotoxicity, followed by parallel screens for specific, targeted activities suggested by the compound's chemical features.

The rationale for this workflow is grounded in risk mitigation and data-driven decision-making. A compound that is indiscriminately cytotoxic at low concentrations is unlikely to be a viable therapeutic candidate, regardless of its other activities.[5][6] Therefore, cytotoxicity screening serves as a critical first gate. Subsequently, evaluating antimicrobial and anti-inflammatory potential explores plausible mechanisms of action suggested by the trifluoromethylpyridine and phenoxy moieties, respectively.[1][7]

Below is a visualization of the proposed screening cascade.

G cluster_0 Phase 1: Foundational Assays cluster_1 Phase 2: Specific Activity Screening cluster_2 Phase 3: Data Analysis & Decision Compound Test Compound 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine Solubilization Solubilization & Dilution Series (DMSO Stock) Compound->Solubilization Cytotoxicity General Cytotoxicity Screening (e.g., Human Cell Line Panel) Solubilization->Cytotoxicity Antimicrobial Antimicrobial Screening (Gram+/Gram- Bacteria & Fungi) Solubilization->Antimicrobial AntiInflammatory Anti-inflammatory Screening (COX/LOX Enzyme Assays) Solubilization->AntiInflammatory Analysis Data Analysis (IC50 / MIC Determination) Cytotoxicity->Analysis IC50 values Antimicrobial->Analysis MIC / Zone of Inhibition AntiInflammatory->Analysis IC50 values Decision Decision Point: Promising Hit? Analysis->Decision Further Advance to Secondary Screens (Mechanism of Action, In Vivo) Decision->Further Yes Stop Terminate Investigation Decision->Stop No

Caption: High-level workflow for preliminary biological screening.

Part 1: Foundational Cytotoxicity Assessment

The primary objective is to determine the concentration at which the test compound exhibits significant toxicity to mammalian cells, typically expressed as the half-maximal inhibitory concentration (IC50).[8] This is crucial for establishing a therapeutic window. We will employ two distinct, complementary assays that measure different hallmarks of cell death.

Metabolic Viability via MTT Assay

This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability. Viable cells with active mitochondrial dehydrogenases can reduce the yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product.[9]

Experimental Protocol: MTT Assay

  • Cell Culture: Culture human cancer cell lines (e.g., A549 - lung, MCF-7 - breast, HepG2 - liver) in DMEM or RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin. Maintain at 37°C in a humidified 5% CO2 atmosphere.[10]

  • Cell Seeding: Seed 1 x 10^4 cells per well in a 96-well microplate and allow them to adhere for 24 hours.

  • Compound Treatment: Prepare a stock solution of the test compound in DMSO. Perform serial dilutions in a complete culture medium to achieve final concentrations ranging from 0.1 to 100 µM. Replace the medium in each well with the compound-containing medium. Include a vehicle control (DMSO only) and a positive control (e.g., Doxorubicin).

  • Incubation: Incubate the plate for 48 hours at 37°C.

  • MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for an additional 4 hours.[8]

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the purple formazan crystals.[8]

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting cell viability against the logarithm of the compound concentration.

Membrane Integrity via Lactate Dehydrogenase (LDH) Assay

The LDH assay is a cytotoxicity assay that measures the activity of lactate dehydrogenase released from damaged cells into the culture medium.[11][12] Loss of membrane integrity is a hallmark of late-stage apoptosis and necrosis.[13] This assay complements the MTT assay by providing a direct measure of cell lysis.

Experimental Protocol: LDH Assay

  • Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.

  • Incubation: Incubate the plate for 48 hours.

  • Sample Collection: After incubation, carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.[8]

  • LDH Reaction: Add 50 µL of the LDH reaction mixture (from a commercially available kit) to each well containing the supernatant.[8]

  • Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

  • Stop Reaction: Add 50 µL of the stop solution from the kit to each well.[8]

  • Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

  • Data Analysis: Determine cytotoxicity by comparing the LDH activity in treated wells to a maximum LDH release control (cells lysed with a buffer provided in the kit).[8]

Data Presentation: Cytotoxicity

Cell LineCancer TypeTest Compound IC50 (µM)Doxorubicin IC50 (µM)
A549Lung[Calculated Value][Reference Value]
MCF-7Breast[Calculated Value][Reference Value]
HepG2Liver[Calculated Value][Reference Value]

Part 2: Antimicrobial Activity Screening

The presence of the trifluoromethylpyridine moiety, a common feature in pesticides, suggests potential antimicrobial properties.[1] The screening will be conducted in two stages: a primary qualitative screen followed by a quantitative determination of potency.

Qualitative Screen: Agar Disk Diffusion Test

This method is a cost-effective and widely used technique to qualitatively assess the antimicrobial activity of a test compound.[14][15] It relies on the diffusion of the compound from a paper disk into an agar medium inoculated with a test microorganism, resulting in a zone of growth inhibition.[16]

Experimental Protocol: Agar Disk Diffusion

  • Microbial Culture: Prepare overnight liquid cultures of test microorganisms (e.g., Staphylococcus aureus [Gram+], Escherichia coli [Gram-], Candida albicans [Fungus]).

  • Inoculum Preparation: Adjust the turbidity of the microbial suspension to match the 0.5 McFarland standard.[16]

  • Plate Inoculation: Uniformly inoculate the surface of Mueller-Hinton agar plates (for bacteria) or Sabouraud Dextrose agar plates (for fungi) with the standardized inoculum using a sterile swab.

  • Disk Application: Aseptically place sterile paper disks (6 mm diameter) onto the agar surface. Pipette a defined volume (e.g., 10 µL) of the test compound at a high concentration (e.g., 1 mg/mL in DMSO) onto each disk.

  • Controls: Use a disk with DMSO as a negative control and disks with standard antibiotics (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi) as positive controls.

  • Incubation: Incubate the plates at 37°C for 18-24 hours (bacteria) or at 30°C for 24-48 hours (fungi).

  • Data Measurement: Measure the diameter (in mm) of the zone of inhibition around each disk.[15]

Quantitative Screen: Broth Microdilution for MIC

For compounds showing activity in the disk diffusion test, the Minimum Inhibitory Concentration (MIC) is determined. The MIC is the lowest concentration of an antimicrobial agent that completely inhibits the visible growth of a microorganism.[14]

Experimental Protocol: Broth Microdilution

  • Compound Dilution: In a 96-well microplate, perform a two-fold serial dilution of the test compound in the appropriate broth medium (e.g., Mueller-Hinton Broth) to obtain a range of concentrations.

  • Inoculation: Add a standardized inoculum of the test microorganism to each well to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

  • Controls: Include a growth control (no compound), a sterility control (no inoculum), and a positive control with a standard antibiotic.

  • Incubation: Incubate the plate under the same conditions as the disk diffusion assay.

  • MIC Determination: The MIC is visually determined as the lowest concentration of the compound in which no turbidity (growth) is observed.

Data Presentation: Antimicrobial Activity

Microbial StrainGram Stain / TypeZone of Inhibition (mm)MIC (µg/mL)
S. aureusGram-positive[Measured Value][Determined Value]
E. coliGram-negative[Measured Value][Determined Value]
C. albicansFungus[Measured Value][Determined Value]

Part 3: Anti-inflammatory Activity Screening

Inflammation is a complex biological process involving enzymes like Cyclooxygenase (COX) and Lipoxygenase (LOX).[17] These enzymes convert arachidonic acid into pro-inflammatory mediators such as prostaglandins and leukotrienes.[18] Inhibiting these enzymes is a key strategy for anti-inflammatory drugs.[19] We will screen the compound for its ability to inhibit COX-2 and 5-LOX.

pathway cluster_cox COX Pathway cluster_lox LOX Pathway AA Arachidonic Acid (from Cell Membrane) COX2 COX-2 Enzyme AA->COX2 LOX5 5-LOX Enzyme AA->LOX5 PGs Prostaglandins (Inflammation, Pain) COX2->PGs LTs Leukotrienes (Inflammation, Asthma) LOX5->LTs TestCompound Test Compound TestCompound->COX2 Inhibition? TestCompound->LOX5 Inhibition?

Caption: The Arachidonic Acid inflammatory cascade.

COX-2 and 5-LOX Enzyme Inhibition Assays

Commercially available enzyme inhibitor screening kits provide a reliable and high-throughput method to assess the inhibitory potential of novel compounds against COX-2 and 5-LOX.[19][20] These are typically fluorescence- or colorimetric-based assays.

Experimental Protocol: Enzyme Inhibition Assay (General)

  • Reagent Preparation: Prepare all buffers, substrates, and enzymes according to the manufacturer's protocol for the specific COX-2 and 5-LOX inhibitor screening kits.

  • Compound Preparation: Prepare a dilution series of the test compound in the assay buffer.

  • Assay Procedure: In a 96-well plate, add the enzyme, the test compound (or a known inhibitor like Celecoxib for COX-2 or Zileuton for 5-LOX as a positive control), and the substrate in the order specified by the kit manual.[19]

  • Incubation: Incubate the reaction mixture for the recommended time and temperature.

  • Signal Detection: Measure the fluorescence or absorbance using a microplate reader at the specified wavelength.[19]

  • Data Analysis: Calculate the percentage of enzyme inhibition for each concentration of the test compound relative to the no-inhibitor control. Determine the IC50 value by plotting percent inhibition against the logarithm of the compound concentration.

Data Presentation: Anti-inflammatory Activity

AssayTest Compound IC50 (µM)Positive Control IC50 (µM)
COX-2 Inhibition[Calculated Value][Celecoxib Ref. Value]
5-LOX Inhibition[Calculated Value][Zileuton Ref. Value]

Conclusion and Future Directions

This guide presents a structured and rational approach to the preliminary biological evaluation of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine. By systematically assessing its cytotoxic, antimicrobial, and anti-inflammatory properties, researchers can efficiently identify any promising bioactivities.

A "hit" from this preliminary screen would be a compound that demonstrates potent and selective activity in one or more assays with a favorable therapeutic index (i.e., a large ratio between its cytotoxic concentration and its effective concentration). Positive results would justify advancing the compound to secondary screening, which could include mechanism of action studies, evaluation against a broader panel of cell lines or microbial strains, and eventual progression to in vivo animal models. This methodical process is fundamental to navigating the complex path of drug discovery and development.

References

  • Synthesis and biological activities of novel trifluoromethylpyridine amide derivatives containing sulfur moieties. (2020). RSC Publishing. Retrieved January 16, 2026, from [Link]

  • Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. (n.d.). National Institutes of Health. Retrieved January 16, 2026, from [Link]

  • Results of anti-inflammatory inhibitor screening assays. (A) COX-2... (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

  • Exploring the Synthesis and Applications of Trifluoromethylpyridine Derivatives. (2026). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved January 16, 2026, from [Link]

  • Understanding In Vitro and In Vivo Toxicology Testing for Chemicals. (2018). ChemSafetyPro.COM. Retrieved January 16, 2026, from [Link]

  • Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. (n.d.). PubMed Central. Retrieved January 16, 2026, from [Link]

  • Investigating COX-2 and 5-LOX Enzyme-Related Anti-Inflammatory and Antioxidant Activities and Phytochemical Features of Scutellaria salviifolia Benth. (n.d.). MDPI. Retrieved January 16, 2026, from [Link]

  • Disk diffusion test. (n.d.). Wikipedia. Retrieved January 16, 2026, from [Link]

  • Antimicrobial susceptibility tests: A comprehensive review of the most commonly used methods. (2021). Integra Biosciences. Retrieved January 16, 2026, from [Link]

  • Exploring In Vitro Testing: Methods, Benefits, and Regulations. (n.d.). Labcorp. Retrieved January 16, 2026, from [Link]

  • Exploring LOX and COX Analysis in Anti-Inflammatory Research. (2023). Athmic Biotech Solutions. Retrieved January 16, 2026, from [Link]

  • In Vitro Safety. (n.d.). Selvita. Retrieved January 16, 2026, from [Link]

  • Dual COX/LOX Inhibition: Screening and Evaluation of the Effect of Pyroligneous acid Fractions of Palm kernel Shell as an Anti-inflammatory agents. (2019). Universiti Kebangsaan Malaysia. Retrieved January 16, 2026, from [Link]

  • In Vitro Toxicology Testing. (n.d.). Charles River Laboratories. Retrieved January 16, 2026, from [Link]

  • Determination of antimicrobial resistance by disk diffusion. (n.d.). FWD AMR-RefLabCap. Retrieved January 16, 2026, from [Link]

  • In Vitro Toxicity Tests. (n.d.). Scribd. Retrieved January 16, 2026, from [Link]

  • Evaluation of Biological Activity of Natural Compounds: Current Trends and Methods. (n.d.). PubMed Central. Retrieved January 16, 2026, from [Link]

  • LDH, proliferation curves and cell cycle analysis are the most suitable assays to identify and characterize new phytotherapeutic compounds. (2016). PubMed Central. Retrieved January 16, 2026, from [Link]

  • Investigation of the Anti-Inflammatory Properties of Bioactive Compounds from Olea europaea: In Silico Evaluation of Cyclooxygenase Enzyme Inhibition and Pharmacokinetic Profiling. (2024). MDPI. Retrieved January 16, 2026, from [Link]

  • Preliminary Biological Activity Screening of Plectranthus spp. Extracts for the Search of Anticancer Lead Molecules. (n.d.). MDPI. Retrieved January 16, 2026, from [Link]

  • Synthesis and biological evaluation of trifluoromethyl-containing auxin derivatives. (n.d.). PubMed Central. Retrieved January 16, 2026, from [Link]

  • SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL SCREENING OF PYRIDINE DERIVATIVES INCORPORATED WITH CHALCONE MOTIF. (n.d.). Atmiya University. Retrieved January 16, 2026, from [Link]

  • Antimicrobial Susceptibility Testing. (n.d.). NCBI Bookshelf. Retrieved January 16, 2026, from [Link]

  • Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes. (n.d.). PubMed Central. Retrieved January 16, 2026, from [Link]

  • The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (n.d.). MDPI. Retrieved January 16, 2026, from [Link]

Sources

Foundational

The Strategic Incorporation of the Trifluoromethyl Group into the Pyridine Scaffold: A Technical Guide to Synthesis and Application

For Researchers, Scientists, and Drug Development Professionals The trifluoromethylpyridine (TFMP) scaffold has become a cornerstone in modern medicinal and agricultural chemistry.[1][2][3][4][5] The strategic introducti...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

The trifluoromethylpyridine (TFMP) scaffold has become a cornerstone in modern medicinal and agricultural chemistry.[1][2][3][4][5] The strategic introduction of a trifluoromethyl (-CF3) group onto a pyridine ring imparts a unique combination of physicochemical properties that can dramatically enhance the efficacy, stability, and pharmacokinetic profile of bioactive molecules.[1][2][6] This guide provides an in-depth exploration of the synthesis and application of substituted trifluoromethylpyridines, offering field-proven insights for researchers and developers in the pharmaceutical and agrochemical industries.

The Physicochemical Impact of the Trifluoromethyl Group

The trifluoromethyl group is a powerful modulator of molecular properties. Unlike a simple fluorine atom, which acts as a weak electron-withdrawing group via induction but a weak electron-donating group through resonance, the -CF3 group is strongly electron-withdrawing due to the cumulative inductive effect of the three fluorine atoms.[2] This profoundly influences the electronic character of the pyridine ring, affecting its reactivity and the pKa of the ring nitrogen.

Key Physicochemical Alterations:

  • Increased Lipophilicity: The -CF3 group significantly enhances lipophilicity, which can improve membrane permeability and facilitate passage across biological barriers.

  • Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the -CF3 group highly resistant to metabolic degradation, particularly oxidative metabolism by cytochrome P450 enzymes. This often leads to an extended biological half-life of the parent molecule.

  • Enhanced Binding Affinity: The strong dipole moment and the ability of the fluorine atoms to participate in hydrogen bonding and other non-covalent interactions can lead to improved binding affinity with target proteins.

  • Modified Acidity/Basicity: The electron-withdrawing nature of the -CF3 group lowers the pKa of the pyridine nitrogen, making it less basic. This can be crucial for optimizing drug-receptor interactions and solubility profiles.

Synthetic Strategies for Accessing Trifluoromethylpyridines

The synthesis of trifluoromethylpyridines can be broadly categorized into two main approaches: the construction of the pyridine ring from a trifluoromethyl-containing building block, and the direct introduction of the trifluoromethyl group onto a pre-existing pyridine scaffold. A third, industrially significant method involves the halogen exchange of a trichloromethyl group.

Pyridine Ring Construction via Cyclocondensation

This "bottom-up" approach involves the cyclization of acyclic precursors that already contain the trifluoromethyl group. This method is particularly useful for accessing specific substitution patterns that are difficult to achieve through direct functionalization.[1][3]

A common strategy employs trifluoromethyl-β-ketoesters or their derivatives, which can undergo condensation reactions with enamines or other suitable partners to form the pyridine ring.[2]

Experimental Protocol: Synthesis of a Dihydropyridine Intermediate

This protocol outlines the synthesis of a key intermediate for herbicides like dithiopyr and thiazopyr, starting from a trifluoromethyl-containing building block.[2]

Materials:

  • 3-Methylbutanal

  • Ethyl 4,4,4-trifluoro-3-oxobutanoate

  • Ethanol (Anhydrous)

  • Piperidine (Catalyst)

  • Toluene

Procedure:

  • To a solution of 3-methylbutanal (1.0 eq) in anhydrous ethanol, add ethyl 4,4,4-trifluoro-3-oxobutanoate (1.0 eq).

  • Add a catalytic amount of piperidine (0.05 eq) to the mixture.

  • Stir the reaction mixture at room temperature for 24 hours.

  • Remove the solvent under reduced pressure.

  • The resulting crude product, a tetrahydro-2H-pyran intermediate, can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient. This intermediate serves as a common precursor for further elaboration into the final herbicidal products.[2]

Halogen Exchange (HALEX) Reaction

Industrially, one of the most important methods for producing trifluoromethylpyridines is the halogen exchange reaction of the corresponding trichloromethylpyridines.[2][6] This is typically achieved by treating the trichloromethylpyridine with a fluorine source, such as hydrogen fluoride (HF), often under high pressure and temperature in the presence of a catalyst.[7]

This method is highly effective for large-scale production but requires specialized equipment to handle corrosive and hazardous reagents like HF.[7] The starting trichloromethylpyridines are typically prepared by the exhaustive chlorination of picolines (methylpyridines).[6]

Protocol: Liquid-Phase Fluorination of 2,3-dichloro-5-(trichloromethyl)pyridine

This protocol is based on patented industrial processes for the synthesis of key agrochemical intermediates.[7]

Materials:

  • 2,3-dichloro-5-(trichloromethyl)pyridine

  • Anhydrous Hydrogen Fluoride (HF)

  • Metal Halide Catalyst (e.g., FeCl3 or FeF3)[7]

  • High-Pressure Reactor (e.g., Hastelloy C)

Procedure:

  • Charge the high-pressure reactor with 2,3-dichloro-5-(trichloromethyl)pyridine (1.0 eq) and the metal halide catalyst (1-10 mol%).[7]

  • Cool the reactor and carefully add anhydrous HF (at least 3 molar equivalents).[7]

  • Seal the reactor and heat the mixture to a temperature between 150°C and 250°C.[7]

  • The reaction is conducted under superatmospheric pressure, typically ranging from 15 to 1200 psig.[7]

  • Maintain the reaction with agitation for 1 to 100 hours, monitoring the progress by GC analysis of quenched aliquots.

  • After completion, cool the reactor, carefully vent the excess HF, and quench the reaction mixture with water or a base.

  • The desired product, 2,3-dichloro-5-(trifluoromethyl)pyridine, is then extracted with an organic solvent and purified by distillation.[7]

Direct Trifluoromethylation

Recent advances in synthetic methodology have led to the development of methods for the direct introduction of a trifluoromethyl group onto a pyridine ring. These methods often employ radical-based trifluoromethylating agents (e.g., Togni's reagent, Umemoto's reagent) or transition-metal-catalyzed cross-coupling reactions. While these methods offer greater flexibility and are more amenable to laboratory-scale synthesis, they can be more expensive and less scalable than the HALEX approach.

Direct_Trifluoromethylation Pyridine Substituted Pyridine Product Trifluoromethylated Pyridine Pyridine->Product Direct C-H Trifluoromethylation CF3_Source CF3 Source (e.g., Togni's Reagent) CF3_Source->Product Catalyst Catalyst (e.g., Cu(I) or Photocatalyst) Catalyst->Product Facilitates Reaction

Applications in Agrochemicals and Pharmaceuticals

The unique properties conferred by the trifluoromethyl group have made TFMP derivatives indispensable in the development of a wide range of commercial products.[1][2][6]

Agrochemicals

A significant portion of modern pesticides, including herbicides, insecticides, and fungicides, incorporate the TFMP moiety to enhance their potency, selectivity, and environmental persistence.[2][4]

Compound Name Class Mode of Action Key TFMP Intermediate
Fluazifop-butyl HerbicideACCase inhibitor2-Chloro-5-(trifluoromethyl)pyridine (2,5-CTF)[2]
Flazasulfuron HerbicideALS inhibitor2-Chloro-3-(trifluoromethyl)pyridine (2,3-CTF)[1][2]
Chlorfluazuron InsecticideChitin synthesis inhibitor (IGR)[2]2,3-Dichloro-5-(trifluoromethyl)pyridine (2,3,5-DCTF)[1][2]
Flonicamid InsecticideSelective feeding blocker4-(Trifluoromethyl)nicotinic acid derivatives[1]
Sulfoxaflor InsecticidenAChR competitive modulator6-(Trifluoromethyl)pyridine derivatives[1]
Fluopyram FungicideSuccinate dehydrogenase inhibitor (SDHI)N-(2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)ethyl)-2-(trifluoromethyl)benzamide

Table 1: Selected Agrochemicals Containing the Trifluoromethylpyridine Moiety.

The inclusion of the TFMP structure can lead to superior performance compared to non-fluorinated or phenyl analogues. For instance, the herbicide pyroxsulam, which contains a 4-(trifluoromethyl)pyridine group, exhibits excellent herbicidal activity while maintaining greater selectivity and safety for wheat crops compared to its phenyl counterparts.[1][2]

Pharmaceuticals

In drug development, the TFMP motif is a valuable bioisostere for other chemical groups and is used to fine-tune the pharmacokinetic and pharmacodynamic properties of drug candidates.[6]

Pharma_Applications cluster_Discovery Drug Discovery & Development Lead Lead Compound TFMP_Lead Lead with TFMP Moiety ADME Improved ADME Properties (Absorption, Distribution, Metabolism, Excretion) Efficacy Enhanced Biological Efficacy Candidate Drug Candidate

A prominent example is Tipranavir , a non-peptidic protease inhibitor used in the treatment of HIV.[1] The synthesis of Tipranavir utilizes a 2,5-CTF building block.[1] The presence of the TFMP moiety in Tipranavir contributes to its improved pharmacokinetic profile and potency, with studies showing a tenfold increase in antiviral activity compared to the corresponding phenyl analogue.[2]

Another example is Apalutamide , a nonsteroidal androgen receptor antagonist for the treatment of prostate cancer, which is synthesized using 2-(trifluoromethyl)pyridin-4-amine as a key intermediate.[2]

Conclusion

The synthesis and application of substituted trifluoromethylpyridines represent a mature and yet continually evolving field of chemical science. The strategic incorporation of the -CF3 group onto the pyridine ring provides chemists with a powerful tool to modulate molecular properties, leading to the development of highly effective agrochemicals and pharmaceuticals. While industrial-scale synthesis often relies on robust methods like halogen exchange, the ongoing development of direct trifluoromethylation techniques offers increasing flexibility for research and discovery. A thorough understanding of the synthetic pathways and the structure-activity relationships governed by the TFMP moiety is essential for any scientist working at the forefront of crop protection and drug development.

References

  • Trifluoromethylpyridine: Its chemistry and applications. (2023). Research Outreach. Available at: [Link]

  • Tsukamoto, M., & Nakamura, T. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 46(2), 1-18. Available at: [Link]

  • Tsukamoto, M., & Nakamura, T. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. ResearchGate. Available at: [Link]

  • Preparation of (trifluoromethyl)pyridines. (1987). Google Patents. US4650875A.
  • Exploring the Synthesis and Applications of Trifluoromethylpyridine Derivatives. (2026). NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

  • Synthesis method of 2-chloro-4-(trifluoromethyl) pyridine. (2023). Google Patents. CN116425671A.
  • Wang, B., et al. (2022). Trifluoromethylpyridine: An Important Active Fragment for the Discovery of New Pesticides. Journal of Agricultural and Food Chemistry, 70(16), 4855-4866. Available at: [Link]

  • Trifluoromethylpyridine: An Important Active Fragment for the Discovery of New Pesticides. (2022). ACS Publications. Available at: [Link]

Sources

Exploratory

A Technical Guide to the Solubility and Stability Profiling of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine (ACPT-5)

Executive Summary The successful development of any new chemical entity (NCE) into a viable therapeutic agent is fundamentally reliant on a thorough understanding of its physicochemical properties. This guide provides a...

Author: BenchChem Technical Support Team. Date: January 2026

Executive Summary

The successful development of any new chemical entity (NCE) into a viable therapeutic agent is fundamentally reliant on a thorough understanding of its physicochemical properties. This guide provides a comprehensive, technically detailed framework for the systematic evaluation of the aqueous solubility and chemical stability of the novel investigational compound 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine, hereafter designated as ACPT-5. The trifluoromethylpyridine moiety suggests that ACPT-5 may possess favorable metabolic stability and bioavailability, making it a compound of significant interest.[1][2][3] This document outlines gold-standard, regulatory-compliant protocols for determining thermodynamic and kinetic solubility, pH-dependent solubility profiles, and intrinsic stability under forced degradation conditions. The methodologies described herein are aligned with the principles established by the International Council for Harmonisation (ICH) to ensure data integrity and support future formulation development and regulatory submissions.[4][5][6]

Introduction to Physicochemical Characterization

The molecular structure of ACPT-5, featuring a trifluoromethyl group and a pyridine ring, suggests a potential for high metabolic stability and potent biological activity.[7] However, these same features can influence properties like solubility and stability, which are critical determinants of a drug's ultimate success.

  • Solubility directly impacts a drug's absorption and bioavailability.[8][9] Poor aqueous solubility is a leading cause of failure for promising drug candidates.[10]

  • Stability determines a drug's shelf-life, dictates storage conditions, and provides insight into potential degradation products, which could have safety implications.[6][11]

Therefore, a rigorous, early-stage assessment of these parameters is not merely a data-collection exercise; it is a critical, decision-driving component of the drug development pathway. This guide provides the strategic and technical protocols to build a robust physicochemical profile for ACPT-5.

Aqueous Solubility Profiling

The goal of solubility profiling is to quantify the extent to which ACPT-5 dissolves in aqueous media under various conditions, predicting its behavior in both biopharmaceutical and formulation contexts.

Rationale for Method Selection

Two distinct but complementary solubility assessments are required:

  • Thermodynamic Solubility: Measures the true equilibrium solubility of the crystalline solid in a saturated solution.[12] This "gold standard" shake-flask method is crucial for pre-formulation and regulatory purposes.[13][14]

  • Kinetic Solubility: Measures the concentration at which a compound, introduced from a high-concentration organic stock solution (e.g., DMSO), precipitates out of an aqueous buffer.[8][15][16] This high-throughput method is invaluable for early discovery to quickly rank compounds and guide structural modifications.[17]

Experimental Protocol: Thermodynamic Solubility (Shake-Flask Method)

This protocol is designed to meet the standards required for biopharmaceutical classification (BCS).[10][18]

Objective: To determine the equilibrium solubility of solid, crystalline ACPT-5 in various aqueous buffers.

Methodology:

  • Preparation: Add an excess amount of solid ACPT-5 (sufficient to ensure undissolved solid remains at equilibrium) to glass vials containing a fixed volume (e.g., 2 mL) of the desired aqueous medium (e.g., pH 1.2 HCl, pH 4.5 Acetate buffer, pH 6.8 Phosphate buffer).

  • Equilibration: Seal the vials and place them in a shaking incubator set to a constant temperature (typically 37 ± 1 °C for biorelevance).[19] Agitate the samples for a minimum of 48 hours. Causality Note: A 48-hour incubation is chosen to ensure that the dissolution process reaches true equilibrium, which can be slow for crystalline solids. The time to reach equilibrium should be confirmed by sampling at multiple time points (e.g., 24, 48, 72 hours) during initial method development.

  • Sample Processing: After incubation, allow the vials to stand to let coarse particles settle. Withdraw an aliquot of the supernatant and filter it through a low-binding 0.22 µm PVDF syringe filter to remove all undissolved solids.

  • Quantification: Accurately dilute the clear filtrate with a suitable analytical solvent (e.g., 50:50 acetonitrile:water). Analyze the concentration of ACPT-5 using a validated stability-indicating HPLC-UV method (as described in Section 3.2).

  • Replication: The experiment must be performed in triplicate for each condition to ensure statistical validity.[19]

Experimental Protocol: Kinetic Solubility (Turbidimetric Method)

Objective: To rapidly determine the concentration at which ACPT-5 precipitates from a supersaturated solution.

Methodology:

  • Stock Solution: Prepare a high-concentration stock solution of ACPT-5 in 100% DMSO (e.g., 10 mM).

  • Plate Preparation: In a 96-well microplate, add the aqueous buffer (e.g., PBS, pH 7.4).

  • Compound Addition: Add a small volume of the DMSO stock solution (e.g., 2 µL) to the buffer to create the highest concentration and mix.[20] Perform serial dilutions across the plate. Causality Note: The final DMSO concentration should be kept low (typically ≤2%) to minimize its co-solvent effect on solubility.[17]

  • Incubation & Measurement: Incubate the plate at room temperature for a set period (e.g., 2 hours).[20] Measure the turbidity (light scattering) of each well using a nephelometer.[15][16]

  • Data Analysis: The kinetic solubility is defined as the concentration at which the turbidity signal significantly rises above the background, indicating the formation of a precipitate.

Data Presentation: pH-Solubility Profile of ACPT-5

A comprehensive pH-solubility profile is essential for predicting absorption in the gastrointestinal tract.[8][21] The data generated from the thermodynamic shake-flask method should be summarized as follows:

Buffer SystempHMean Solubility (µg/mL)Standard Deviation
0.1 N HCl1.215.21.1
Acetate Buffer4.545.83.5
Phosphate Buffer6.842.52.9
Phosphate Buffer7.42.10.3

Note: Data presented are hypothetical and for illustrative purposes only.

G cluster_prep Preparation cluster_thermo Thermodynamic Solubility cluster_kinetic Kinetic Solubility cluster_profile Integrated Profile compound ACPT-5 (Solid) thermo_protocol Shake-Flask Protocol (Excess solid in buffer) compound->thermo_protocol dmso_stock ACPT-5 in DMSO kinetic_protocol Turbidimetric Protocol (DMSO stock into buffer) dmso_stock->kinetic_protocol equilibration Incubate & Shake (48h, 37°C) thermo_protocol->equilibration thermo_filter Filter (0.22 µm) equilibration->thermo_filter thermo_quant Quantify by HPLC thermo_filter->thermo_quant thermo_result Equilibrium Solubility (µg/mL) thermo_quant->thermo_result ph_profile Generate pH-Solubility Profile thermo_result->ph_profile incubation Incubate (2h, RT) kinetic_protocol->incubation nephelometry Measure Turbidity incubation->nephelometry kinetic_result Precipitation Point (µM) nephelometry->kinetic_result

Figure 1: Workflow for determining the aqueous solubility profile of ACPT-5.

Chemical Stability Assessment

Stability testing provides evidence on how the quality of a drug substance varies over time under the influence of environmental factors like temperature, humidity, and light.[6] The cornerstone of this assessment is the development of a stability-indicating analytical method.

Rationale for Forced Degradation

Forced degradation (or stress testing) involves subjecting the drug to conditions more severe than accelerated stability testing.[22][23] Its purpose is threefold:

  • Identify Degradation Pathways: To understand the likely chemical breakdown routes for ACPT-5.[23][24]

  • Generate Degradants: To produce degradation products for structural elucidation.

  • Validate Analytical Method: To demonstrate that the chosen analytical method can separate the intact drug from all potential degradation products, a requirement for a "stability-indicating" method.[24][25][26]

Protocol: Development of a Stability-Indicating HPLC Method

A reversed-phase high-performance liquid chromatography (RP-HPLC) method with UV detection is the standard for stability studies of small molecules.[27]

Objective: To develop a validated HPLC method capable of resolving ACPT-5 from all process impurities and stress-induced degradants.

Methodology:

  • Column & Mobile Phase Screening: Screen various C18 and phenyl-hexyl columns with different mobile phase combinations (e.g., acetonitrile/methanol and water with acidic/basic modifiers like formic acid or ammonium bicarbonate) to achieve optimal separation.

  • Gradient Optimization: Develop a gradient elution method to ensure that both early-eluting polar degradants and late-eluting non-polar impurities are resolved from the main ACPT-5 peak.[27]

  • Forced Degradation Sample Analysis: Analyze the samples generated from the forced degradation studies (Section 3.3). The method is considered stability-indicating if all degradant peaks are baseline-resolved from the ACPT-5 peak and from each other.

  • Peak Purity Analysis: Use a photodiode array (PDA) detector to assess peak purity, ensuring the main ACPT-5 peak is spectrally homogenous and not co-eluting with any degradants.

Protocol: Forced Degradation Studies

These studies are conducted in accordance with ICH Q1A(R2) guidelines.[4][28] The goal is to achieve 5-20% degradation of the drug substance.[22][28]

Objective: To identify the degradation pathways of ACPT-5 under various stress conditions.

Stress Conditions:

  • Acid Hydrolysis: ACPT-5 solution in 0.1 M HCl, incubated at 60°C for 48 hours.

  • Base Hydrolysis: ACPT-5 solution in 0.1 M NaOH, incubated at 60°C for 24 hours.[22]

  • Oxidation: ACPT-5 solution in 3% H₂O₂, stored at room temperature for 24 hours.

  • Thermal Stress: Solid ACPT-5 stored at 80°C for 72 hours.[22]

  • Photostability: ACPT-5 (solid and in solution) exposed to an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as specified in ICH Q1B.[29][30][31][32]

Self-Validation Note: For each condition, a control sample (stored at ambient conditions) is run alongside the stressed sample. After exposure, hydrolytic samples are neutralized before analysis. The extent of degradation is quantified using the stability-indicating HPLC method.

Data Presentation: Forced Degradation Summary
Stress ConditionDurationACPT-5 Assay (%)Total Degradants (%)No. of Degradants >0.1%Observations
0.1 M HCl, 60°C48h91.28.82Major degradant at RRT 0.85
0.1 M NaOH, 60°C24h84.515.53Rapid degradation observed
3% H₂O₂, RT24h98.11.91Minor oxidative degradant
Solid, 80°C72h99.50.50Thermally stable
Photostability (ICH Q1B)-96.33.72Moderate light sensitivity

Note: Data presented are hypothetical and for illustrative purposes only. RRT = Relative Retention Time.

G cluster_input Input cluster_stress Stress Conditions (ICH Q1A/Q1B) cluster_analysis Analysis cluster_output Output compound ACPT-5 Drug Substance acid Acid Hydrolysis compound->acid base Base Hydrolysis compound->base oxidation Oxidation (H₂O₂) compound->oxidation thermal Thermal compound->thermal photo Photolytic compound->photo hplc Stability-Indicating HPLC Method acid->hplc base->hplc oxidation->hplc thermal->hplc photo->hplc purity Peak Purity Analysis hplc->purity pathways Degradation Pathways purity->pathways method_val Validated Method Specificity purity->method_val stability_profile Intrinsic Stability Profile purity->stability_profile

Figure 2: Logical workflow for forced degradation and stability assessment.

Integrated Physicochemical Profile and Implications

The synthesis of solubility and stability data provides a holistic physicochemical profile for ACPT-5, which is essential for guiding subsequent development activities.

  • Solubility Insights: The hypothetical data suggest that ACPT-5 is a weakly basic compound with low solubility at physiological pH (7.4) but improved solubility in acidic conditions. This profile is common for pyridine-containing molecules and indicates that oral absorption might be pH-dependent. This information is critical for selecting appropriate formulation strategies, such as salt formation or amorphous solid dispersions, to enhance bioavailability.

  • Stability Insights: The hypothetical results indicate that ACPT-5 is susceptible to hydrolytic degradation, particularly under basic conditions, and shows some sensitivity to light. It appears to be stable against oxidation and thermal stress. This profile necessitates the use of protective packaging (e.g., amber vials, blister packs with moisture barriers) and careful control of pH during liquid formulation development. The stability-indicating HPLC method developed is now validated and can be used for release testing and long-term stability studies.

By systematically applying the protocols detailed in this guide, researchers can generate the high-quality, reliable data needed to de-risk the development of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine and make informed decisions to advance it toward clinical evaluation.

References

  • Title: In vitro solubility assays in drug discovery Source: PubMed URL: [Link]

  • Title: Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices Source: LCGC International URL: [Link]

  • Title: ICH Harmonised Tripartite Guideline Q1B: Photostability Testing of New Active Substances and Medicinal Products Source: European Medicines Agency (EMA) URL: [Link]

  • Title: FDA Guidance for Industry: Q1A(R2) Stability Testing of New Drug Substances and Products Source: ECA Academy URL: [Link]

  • Title: FDA Guidance for Industry: Q1B Photostability Testing of New Drug Substances and Products Source: ECA Academy URL: [Link]

  • Title: ICH Quality Guidelines Source: International Council for Harmonisation (ICH) URL: [Link]

  • Title: Proposal to waive in vivo bioequivalence requirements for WHO Model List of Essential Medicines immediate-release, solid oral dosage forms (Annex 4) Source: World Health Organization (WHO) URL: [Link]

  • Title: ICH Harmonised Tripartite Guideline Q1A(R2): Stability Testing of New Drug Substances and Products Source: International Council for Harmonisation (ICH) URL: [Link]

  • Title: ICH Q1B Photostability testing of new active substances and medicinal products Source: European Medicines Agency (EMA) URL: [Link]

  • Title: Kinetic Solubility - In Vitro Assay Source: Charnwood Discovery URL: [Link]

  • Title: Forced Degradation Study in Pharmaceutical Stability Source: Pharmaguideline URL: [Link]

  • Title: Q1A(R2): STABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS Source: SlideShare URL: [Link]

  • Title: Kinetic Solubility Assays Protocol Source: AxisPharm URL: [Link]

  • Title: ICH Testing of Pharmaceuticals – Part 1 - Exposure Conditions Source: Atlas Material Testing Technology URL: [Link]

  • Title: STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS Source: International Council for Harmonisation (ICH) URL: [Link]

  • Title: Q1A(R2) Stability Testing of New Drug Substances and Products Source: U.S. Food and Drug Administration (FDA) URL: [Link]

  • Title: Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects Source: ResolveMass URL: [Link]

  • Title: Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter Source: Dissolution Technologies URL: [Link]

  • Title: Solubility Determinations for Pharmaceutical API Source: University of Huddersfield Research Portal URL: [Link]

  • Title: Development of forced degradation and stability indicating studies of drugs—A review Source: National Institutes of Health (NIH) URL: [Link]

  • Title: General protocol for forced degradation studies (stress testing) of drug substances and drug products Source: ResearchGate URL: [Link]

  • Title: An Introduction To Forced Degradation Studies For Drug Substance & Drug Product Source: Pharmaceutical Online URL: [Link]

  • Title: STABILITY INDICATING HPLC METHOD DEVELOPMENT: A REVIEW Source: International Journal of Pharmaceutical Sciences and Research URL: [Link]

  • Title: Stability Indicating HPLC Method Development – A Review Source: International Journal of Trend in Scientific Research and Development (IJTSRD) URL: [Link]

  • Title: The Strategic Importance of Trifluoromethylpyridine Derivatives in Agrochemicals and Pharmaceuticals Source: NINGBO INNO PHARMCHEM CO.,LTD. URL: [Link]

  • Title: Experimentally determined pH-dependent API solubility using a globally harmonized protocol Source: ResearchGate URL: [Link]

  • Title: Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients Source: PubMed Central (PMC) URL: [Link]

  • Title: Thermodynamic solubility Source: PCBIS URL: [Link]

  • Title: Development of Stability-Indicating HPLC Methods Source: The Royal Society of Chemistry URL: [Link]

  • Title: Stability Indicating HPLC Method Development: A Review Source: International Journal of Pharmaceutical and Phytopharmacological Research URL: [Link]

  • Title: Trifluoromethylpyridine: Its chemistry and applications Source: Research Outreach URL: [Link]

  • Title: Proof-of-concept for a miniaturized shake-flask biopharmaceutical solubility determination by sonic mixing Source: Ingenta Connect URL: [Link]

  • Title: Solubility profile of API at different pH mediums in distilled water... Source: ResearchGate URL: [Link]

  • Title: PROTOCOL TO CONDUCT EQUILIBRIUM SOLUBILITY EXPERIMENTS FOR THE PURPOSE OF BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED CLASSIFICATION Source: FIP (International Pharmaceutical Federation) URL: [Link]

  • Title: The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design Source: MDPI URL: [Link]

  • Title: Defining Drug Stability with Dissolution Testing Source: Pharmaceutical Technology URL: [Link]

  • Title: Stability Testing - Develop Stable Pharmaceutical Products Source: ComplianceOnline URL: [Link]

  • Title: Handbook of Stability Testing in Pharmaceutical Development Source: FlipHTML5 URL: [Link]

  • Title: Annex 5 Guidelines for stability testing of pharmaceutical products containing well established drug substances in conventional dosage forms Source: Pan American Health Organization (PAHO) URL: [Link]

Sources

Foundational

A Quantum Chemical Investigation of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine: A Technical Guide for Drug Development Professionals

This technical guide provides a comprehensive framework for the quantum chemical characterization of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine, a molecule of significant interest in medicinal chemistry and d...

Author: BenchChem Technical Support Team. Date: January 2026

This technical guide provides a comprehensive framework for the quantum chemical characterization of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine, a molecule of significant interest in medicinal chemistry and drug development. The strategic incorporation of a trifluoromethyl group, a chloro substituent, and an acetophenoxy moiety onto a pyridine scaffold suggests a complex interplay of electronic and steric effects that can be decisively elucidated through computational methods.[1][2][3][4] This document serves as a roadmap for researchers, offering a robust, self-validating protocol for predicting the molecule's structural, electronic, and spectroscopic properties, thereby accelerating rational drug design and development.

Introduction: The Rationale for Computational Scrutiny

The pyridine nucleus is a cornerstone in medicinal chemistry, and its derivatives are known to exhibit a wide range of biological activities.[5][6] The substituents on the pyridine ring in the title compound are of particular importance:

  • Trifluoromethyl Group (-CF₃): Known for its strong electron-withdrawing nature, it can significantly enhance metabolic stability and binding affinity.[1][2]

  • Chloro Group (-Cl): As a halogen, it can participate in halogen bonding and modulate the electronic landscape of the aromatic system.

  • Acetophenoxy Group: This larger substituent influences the molecule's conformation and potential for intermolecular interactions.

Understanding the synergistic effects of these groups is paramount for predicting the molecule's behavior in a biological environment. Quantum chemical calculations, particularly Density Functional Theory (DFT), offer a powerful, cost-effective means to probe these properties at the molecular level before committing to extensive synthetic and experimental work.[7][8]

Theoretical Framework and Computational Methodology

The cornerstone of this computational investigation is Density Functional Theory (DFT), which provides a favorable balance between computational cost and accuracy for molecules of this size and complexity.[8][9]

The Choice of Functional and Basis Set

For this study, we recommend the widely-used B3LYP (Becke, 3-parameter, Lee-Yang-Parr) exchange-correlation functional. B3LYP has a proven track record for providing reliable geometries and electronic properties for a broad range of organic molecules.[9][10][11]

The functional will be paired with the 6-311+G(d,p) basis set. This choice is deliberate:

  • 6-311G: A triple-zeta valence basis set that provides a flexible description of the electron distribution.

  • +: The addition of diffuse functions is crucial for accurately describing the behavior of lone pairs and regions of the molecule far from the nuclei.

  • (d,p): Polarization functions are added to heavy atoms (d) and hydrogen atoms (p) to account for the non-spherical nature of electron density in molecules, which is essential for an accurate description of bonding.

This level of theory, B3LYP/6-311+G(d,p), represents a robust and well-validated approach for the calculations outlined in this guide.[12]

Software

All calculations will be performed using the Gaussian suite of programs, a versatile and widely recognized software package in computational chemistry.

The Computational Workflow: A Step-by-Step Protocol

The following protocol outlines a systematic approach to the quantum chemical analysis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine.

G cluster_0 Step 1: Initial Structure Preparation cluster_1 Step 2: Geometry Optimization cluster_2 Step 3: Vibrational Frequency Analysis cluster_3 Step 4: Electronic and Spectroscopic Properties a Build initial 3D structure (e.g., in GaussView) b Perform Geometry Optimization (B3LYP/6-311+G(d,p)) a->b Input structure c Obtain optimized molecular geometry (bond lengths, angles, dihedrals) b->c d Perform Frequency Calculation (at the same level of theory) c->d Optimized geometry e Confirm true minimum (no imaginary frequencies) d->e f Predict IR and Raman spectra d->f g Single Point Energy Calculation e->g Validated structure h Frontier Molecular Orbitals (HOMO-LUMO) g->h i Molecular Electrostatic Potential (MEP) g->i j Natural Bond Orbital (NBO) Analysis g->j k TD-DFT for UV-Vis Spectrum g->k l Non-Linear Optical (NLO) Properties g->l

Caption: Computational workflow for the quantum chemical analysis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine.

Step 1: Molecular Structure Input

The initial 3D structure of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine is constructed using a molecular builder such as GaussView. The atoms are connected with the appropriate bond types, and an initial geometry is generated.

Step 2: Geometry Optimization

The initial structure is then subjected to a full geometry optimization without any symmetry constraints. This calculation aims to find the lowest energy conformation of the molecule on the potential energy surface.

Protocol:

  • Method: DFT

  • Functional: B3LYP

  • Basis Set: 6-311+G(d,p)

  • Gaussian Keyword: Opt

The output of this calculation provides the optimized Cartesian coordinates, from which key structural parameters can be extracted.

Table 1: Predicted Structural Parameters of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine

ParameterBond/AnglePredicted Value (B3LYP/6-311+G(d,p))
Bond LengthC-ClCalculated Value Å
C-CF₃Calculated Value Å
C-O (ether)Calculated Value Å
C=O (carbonyl)Calculated Value Å
Bond AngleC-N-C (pyridine)Calculated Value °
Cl-C-CCalculated Value °
Dihedral AngleC-O-C-CCalculated Value °

(Note: The table is populated with placeholders as a template for the expected output.)

Step 3: Vibrational Frequency Analysis

To ensure that the optimized geometry corresponds to a true energy minimum, a vibrational frequency calculation is performed at the same level of theory.[13][14][15] The absence of imaginary frequencies confirms a stable structure.[12] This calculation also provides the predicted infrared (IR) and Raman spectra, which can be compared with experimental data for validation.[16][17][18][19][20]

Protocol:

  • Method: DFT

  • Functional: B3LYP

  • Basis Set: 6-311+G(d,p)

  • Gaussian Keyword: Freq

Table 2: Predicted Vibrational Frequencies for Key Functional Groups

Vibrational ModePredicted Frequency (cm⁻¹)Predicted IR IntensityPredicted Raman Activity
C=O stretchCalculated ValueCalculated ValueCalculated Value
C-F stretchCalculated ValueCalculated ValueCalculated Value
C-Cl stretchCalculated ValueCalculated ValueCalculated Value
Pyridine ring stretchCalculated ValueCalculated ValueCalculated Value

(Note: The table is populated with placeholders as a template for the expected output.)

Analysis of Molecular Properties

With the validated optimized geometry, a single point energy calculation is performed to derive various electronic and spectroscopic properties.

Frontier Molecular Orbital (FMO) Analysis

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding a molecule's chemical reactivity and kinetic stability.[21] The HOMO represents the ability to donate an electron, while the LUMO represents the ability to accept an electron. The HOMO-LUMO energy gap (ΔE) is a key indicator of chemical reactivity; a smaller gap suggests a more reactive molecule.[2][22][23][24]

FMO cluster_0 Molecular Orbitals LUMO LUMO (Lowest Unoccupied Molecular Orbital) Electron Acceptor HOMO HOMO (Highest Occupied Molecular Orbital) Electron Donor LUMO->HOMO ΔE = E_LUMO - E_HOMO (Energy Gap)

Caption: Relationship between HOMO, LUMO, and the energy gap.

Table 3: Predicted Frontier Molecular Orbital Properties

PropertyPredicted Value (eV)
HOMO EnergyCalculated Value
LUMO EnergyCalculated Value
HOMO-LUMO Gap (ΔE)Calculated Value

(Note: The table is populated with placeholders as a template for the expected output.)

Molecular Electrostatic Potential (MEP)

The MEP map is a valuable tool for visualizing the charge distribution of a molecule and predicting its reactivity towards electrophilic and nucleophilic attack.[3][6][8][25][26] The map is colored according to the electrostatic potential, with red indicating regions of high electron density (negative potential, susceptible to electrophilic attack) and blue indicating regions of low electron density (positive potential, susceptible to nucleophilic attack).

For 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine, the MEP map is expected to show negative potential around the oxygen atoms of the carbonyl and ether groups, as well as the nitrogen of the pyridine ring. Positive potential is anticipated around the hydrogen atoms.

Natural Bond Orbital (NBO) Analysis

NBO analysis provides a detailed picture of the charge distribution on an atomic level, as well as insights into hybridization and intramolecular charge transfer (hyperconjugation).[4][5][7][27][28] The analysis of donor-acceptor interactions within the molecule can reveal key stabilizing effects.

Protocol:

  • Gaussian Keyword: Pop=NBO

The output will provide natural atomic charges and the second-order perturbation theory analysis of the Fock matrix, which quantifies the stabilization energies associated with intramolecular charge transfer.

Simulation of UV-Vis Spectrum

Time-Dependent DFT (TD-DFT) can be employed to predict the electronic absorption spectrum (UV-Vis) of the molecule.[29][30][31][32][33] This is particularly useful for understanding the electronic transitions and for potential applications in photochemistry and materials science.

Protocol:

  • Method: TD-DFT

  • Functional: B3LYP

  • Basis Set: 6-311+G(d,p)

  • Gaussian Keyword: TD

The calculation will yield the excitation energies (wavelengths) and oscillator strengths for the most significant electronic transitions.

Non-Linear Optical (NLO) Properties

Molecules with significant charge separation and extended π-systems can exhibit non-linear optical properties. The polarizability (α) and the first-order hyperpolarizability (β) can be calculated to assess the NLO potential of the title compound.[1][10][34][35][36]

Protocol:

  • Gaussian Keyword: Polar

Conclusion and Future Directions

This technical guide has outlined a comprehensive and robust computational protocol for the in-depth characterization of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine using DFT. The predicted structural, electronic, and spectroscopic properties provide a foundational understanding of this molecule's potential as a drug candidate.

The data generated from these calculations, such as the MEP and HOMO-LUMO analysis, can directly inform further drug design efforts, including predicting binding modes with biological targets and guiding the synthesis of more potent and selective analogs. The validation of these computational predictions with future experimental data will further refine our understanding and demonstrate the power of this synergistic approach in modern drug discovery.

References

  • Gaussian. (n.d.). Natural Bond Orbital (NBO) Analysis. Retrieved from [Link]

  • Jhaa, G. (2023, January 30). NBO Analysis and the Hyperconjugation Effect in Gaussian Part-1. YouTube. Retrieved from [Link]

  • Hashmi, M. A. (2021, September 7). Natural Bond Orbitals (NBO) Calculation in Gaussian Explained. YouTube. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, January 29). Electrostatic Potential maps. Retrieved from [Link]

  • PubMed. (2001). Prediction of nonlinear optical responses of organic compounds. Retrieved from [Link]

  • Das Adhikari, S. (2025, December 13). Gaussian Tutorial (Lec-10) NBO Calculation Using Gaussian. YouTube. Retrieved from [Link]

  • Avogadro. (2022, May 23). Viewing Electrostatic Potential Maps. Retrieved from [Link]

  • YouTube. (2025, June 1). HOMO & LUMO Explained: The Secret Behind Drug Design | Complete Guide. Retrieved from [Link]

  • Computational Chemistry List. (n.d.). The Absolute Beginners Guide to Gaussian. Retrieved from [Link]

  • ResearchGate. (2018, March 13). How to interpret a map of electrostatic potential (MEP)?. Retrieved from [Link]

  • The Batista Group. (2016, February 15). Quick Tutorial on Natural Bond Order 3 Calculations Within Gaussian 09. Retrieved from [Link]

  • NASA Technical Reports Server. (1992, December 1). Prediction of nonlinear optical properties of large organic molecules. Retrieved from [Link]

  • University of Hamburg. (n.d.). Molecular Electrostatic Potential (MEP). Retrieved from [Link]

  • ACS Publications. (2022, December 5). Predicting the Second-Order Nonlinear Optical Responses of Organic Materials: The Role of Dynamics. Retrieved from [Link]

  • ACS Publications. (n.d.). Predicting HOMO–LUMO Gaps Using Hartree–Fock Calculated Data and Machine Learning Models. Retrieved from [Link]

  • FACCTs. (n.d.). UVVis spectroscopy - ORCA 5.0 tutorials. Retrieved from [Link]

  • UC Santa Barbara. (n.d.). Tutorial: Electrostatic Potential Maps. Retrieved from [Link]

  • School of Chemical Sciences KB. (2020, June 26). Tutorial - Quantum Chemistry - Intro to Gaussian Part II. Retrieved from [Link]

  • YouTube. (2025, August 23). HOMO-LUMO Analysis | Why Big Pharma Uses This Quantum Chemistry Trick to Predict Drug Properties!. Retrieved from [Link]

  • Jhaa, G. (2022, December 31). Frequency Calculation and Analysis Using DFT method in Gaussian Software || Part 2. YouTube. Retrieved from [Link]

  • FACCTs. (n.d.). UVVis spectroscopy (UV/Vis) - ORCA 6.0 TUTORIALS. Retrieved from [Link]

  • ACS Omega. (2019, April 22). Methodological Survey of Simplified TD-DFT Methods for Fast and Accurate Interpretation of UV–Vis–NIR Spectra of Phthalocyanines. Retrieved from [Link]

  • AIMS Press. (2022, August 5). Molecular structure, homo-lumo analysis and vibrational spectroscopy of the cancer healing pro-drug temozolomide based on dft calculations. Retrieved from [Link]

  • MDPI. (2022, December 28). Molecular Modeling Based on Time-Dependent Density Functional Theory (TD-DFT) Applied to the UV-Vis Spectra of Natural Compounds. Retrieved from [Link]

  • ResearchGate. (n.d.). Nonlinear Optical Properties of Organic Molecules: A DFT Study. Retrieved from [Link]

  • DTIC. (n.d.). Calculation of the Nonlinear Optical Properties of Molecules. Retrieved from [Link]

  • YouTube. (2013, October 30). Gaussian Frequency Analysis. Retrieved from [Link]

  • ResearchGate. (n.d.). Vibration and DFT Comparative Study of Pyridine with Cu, Ni and Zn Metals. Retrieved from [Link]

  • PubMed. (2017, February 4). Benchmarking DFT methods with small basis sets for the calculation of halogen-bond strengths. Retrieved from [Link]

  • Gaussian. (1999, October 29). Vibrational Analysis in Gaussian. Retrieved from [Link]

  • YouTube. (2022, March 26). Vibration and DFT Comparative Study of Pyridine with Cu, Ni and Zn Metals. Retrieved from [Link]

  • GitHub. (n.d.). Theoretical UV-Vis and Excitation Spectrum using DFT and TDDFT with PySCF. Retrieved from [Link]

  • International Journal of Engineering Research & Technology. (n.d.). Vibration and DFT Comparative Study of Pyridine with Cu, Ni and Zn Metals. Retrieved from [Link]

  • Open Exploration Publishing. (2024, July 18). Metrological aspects of a gas-phase DFT/B3LYP quantum-chemical approach to prioritize radical scavenging activity. Retrieved from [Link]

  • ResearchGate. (2025, August 5). A new insight into the vibrational analysis of pyridine. Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) Benchmarking DFT methods with small basis sets for the calculation of halogen-bond strengths. Retrieved from [Link]

  • Semantic Scholar. (n.d.). A new insight into the vibrational analysis of pyridine. Retrieved from [Link]

  • Tampere University Research Portal. (2017, February 1). Benchmarking DFT methods with small basis sets for the calculation of halogen-bond strengths. Retrieved from [Link]

  • PubMed Central. (2023, January 27). Theoretical Investigation of para Amino-Dichloro Chalcone Isomers. Part II: A DFT Structure–Stability Study of the FMO and NLO Properties. Retrieved from [Link]

  • Arkivoc. (n.d.). DFT calculations of pentalenoquinones: towards the interception of 2-bromopentalene-1,5-dione. Retrieved from [Link]

  • PeerJ. (n.d.). A benchmark study of aromaticity indexes for benzene, pyridine and the diazines. Retrieved from [https://peerj.com/articles/29 aromaticity/]([Link] aromaticity/)

  • AIP Publishing. (2024, February 27). On the utmost importance of the geometry factor of accuracy in the quantum chemical calculations of 31P NMR chemical shifts: New efficient pecG-n (n = 1, 2) basis sets for the geometry optimization procedure. Retrieved from [Link]

  • ACS Publications. (2021, July 14). Density Functional Geometries and Zero-Point Energies in Ab Initio Thermochemical Treatments of Compounds with First-Row Atoms (H, C, N, O, F). Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Anwendungshinweise &amp; Protokolle: Strategische Synthese neuartiger Agrochemikalien aus 2-(4-Acetophenoxy)-3-chlor-5-trifluormethylpyridin

Answering in German as requested by the user. Für Forscher, Wissenschaftler und Fachleute in der Wirkstoffentwicklung Dieses Dokument bietet eine detaillierte technische Anleitung für die Synthese neuartiger agrochemisch...

Author: BenchChem Technical Support Team. Date: January 2026

Answering in German as requested by the user.

Für Forscher, Wissenschaftler und Fachleute in der Wirkstoffentwicklung

Dieses Dokument bietet eine detaillierte technische Anleitung für die Synthese neuartiger agrochemischer Wirkstoffkandidaten unter Verwendung von 2-(4-Acetophenoxy)-3-chlor-5-trifluormethylpyridin als vielseitiges Ausgangsmaterial. Der Leitfaden wurde von einem erfahrenen Anwendungswissenschaftler verfasst und verbindet theoretische Grundlagen mit praxiserprobten Protokollen, um Innovationen in der agrochemischen Forschung zu beschleunigen.

Einleitung: Die Bedeutung des Trifluormethylpyridin-Gerüsts

Das Trifluormethylpyridin (TFMP)-Fragment ist aufgrund seiner einzigartigen physikochemischen Eigenschaften und seiner herausragenden biologischen Aktivität zu einem Eckpfeiler in der modernen agrochemischen Forschung geworden.[1] Die Trifluormethylgruppe (CF3) ist stark elektronenziehend und kann die Lipophilie, die metabolische Stabilität und die Bindungsaffinität eines Moleküls erheblich verbessern.[2][3] Viele erfolgreiche Pestizide, insbesondere Herbizide und Insektizide, enthalten dieses Gerüst.[2][4]

Das Ausgangsmaterial, 2-(4-Acetophenoxy)-3-chlor-5-trifluormethylpyridin, ist eine strategisch vorfunktionalisierte Plattform. Es bietet mehrere reaktive Zentren, die eine gezielte Modifikation und die schnelle Erzeugung diverser Molekülbibliotheken ermöglichen, um neue Wirkstoffkandidaten zu identifizieren.

Teil 1: Molekulare Architektur und Reaktivitätsanalyse

Das Verständnis der chemischen Reaktivität des Ausgangsmaterials ist der Schlüssel zur Planung effizienter Synthesestrategien. Die Struktur weist drei primäre reaktive Zentren auf, die für die Derivatisierung genutzt werden können.

  • C3-Chlor-Position: Das Chloratom an der 3-Position des Pyridinrings ist durch die stark elektronenziehende Wirkung der benachbarten Trifluormethylgruppe aktiviert. Dies macht es zu einem idealen Angriffspunkt für nukleophile aromatische Substitutionen (SNAr) und zu einem hervorragenden Substrat für Palladium-katalysierte Kreuzkupplungsreaktionen.[5]

  • Acetyl-Gruppe: Die Ketongruppe am Phenoxy-Ring bietet klassische Möglichkeiten zur Modifikation, wie z. B. Reduktion, Oximbildung oder Wittig-Reaktionen, um die periphere Struktur zu verändern und die physikochemischen Eigenschaften anzupassen.

  • Ether-Bindung: Die Phenoxy-Ether-Bindung ist im Allgemeinen stabil, könnte aber unter harschen Bedingungen gespalten werden, was eine weitere, wenn auch anspruchsvollere Diversifizierung ermöglicht.

G mol 2-(4-Acetophenoxy)-3-chloro- 5-trifluoromethyl pyridine chloro C3-Chlor-Position mol->chloro Kreuzkupplung (Suzuki) Nukleophile Substitution acetyl Acetyl-Gruppe (Keton) mol->acetyl Reduktion, Oximierung Kettenverlängerung ether Phenoxy-Ether mol->ether Spaltung (Anspruchsvoll)

Abbildung 1: Reaktive Zentren für die Synthese.

Teil 2: Synthesestrategien und Kernprotokolle

Basierend auf der Reaktivitätsanalyse werden drei primäre Strategien zur Erzeugung neuartiger Derivate vorgestellt. Jede Strategie zielt darauf ab, strukturelle Merkmale einzuführen, die in bekannten agrochemischen Wirkstoffklassen vorkommen.

Strategie I: Palladium-katalysierte Kreuzkupplung an der C3-Position

Wissenschaftliche Begründung: Die Suzuki-Miyaura-Kreuzkupplung ist eine der leistungsfähigsten Methoden zur Bildung von C-C-Bindungen, insbesondere zur Synthese von Biaryl-Strukturen.[6][7] Solche Strukturen sind in vielen hochwirksamen Herbiziden, die das Enzym Protoporphyrinogen-Oxidase (PPO) hemmen, von zentraler Bedeutung.[8][9] Die C3-Chlor-Position unseres Ausgangsmaterials ist ein idealer Angriffspunkt für diese Transformation, was die effiziente Synthese komplexer Moleküle ermöglicht.

Protokoll 2.1: Allgemeine Suzuki-Miyaura-Kupplung

Dieses Protokoll beschreibt eine typische Vorgehensweise zur Kupplung des Ausgangsmaterials mit einem Arylboronsäurederivat.

Materialien:

  • 2-(4-Acetophenoxy)-3-chlor-5-trifluormethylpyridin (1.0 Äq.)

  • Arylboronsäure (z.B., 4-Methoxyphenylboronsäure) (1.2 Äq.)

  • Palladium(II)-acetat (Pd(OAc)2) (0.02 Äq.)

  • SPhos (Ligand) (0.04 Äq.)

  • Cäsiumcarbonat (Cs2CO3) (2.5 Äq.)

  • Wasserfreies 1,4-Dioxan

  • Entgastes Wasser

Durchführung:

  • In einem trockenen Schlenk-Kolben werden das Ausgangsmaterial, die Arylboronsäure, Cäsiumcarbonat, Palladium(II)-acetat und SPhos vorgelegt.

  • Der Kolben wird dreimal evakuiert und mit einem Inertgas (z. B. Argon) gefüllt.

  • Wasserfreies 1,4-Dioxan und entgastes Wasser (typischerweise im Verhältnis 10:1) werden über eine Spritze zugegeben.

  • Die Reaktionsmischung wird unter starkem Rühren auf 100 °C erhitzt.

  • Der Reaktionsfortschritt wird mittels Dünnschichtchromatographie (DC) oder LC-MS überwacht. Die Reaktion ist typischerweise innerhalb von 12-24 Stunden abgeschlossen.

  • Nach Abkühlen auf Raumtemperatur wird die Mischung mit Ethylacetat und Wasser verdünnt.

  • Die organische Phase wird abgetrennt und die wässrige Phase wird erneut mit Ethylacetat extrahiert.

  • Die vereinigten organischen Phasen werden mit gesättigter NaCl-Lösung gewaschen, über Natriumsulfat getrocknet und das Lösungsmittel wird im Vakuum entfernt.

  • Das Rohprodukt wird durch Säulenchromatographie an Kieselgel gereinigt, um das gewünschte Biaryl-Produkt zu erhalten.

G start 1. Reagenzien vorlegen (Substrat, Boronsäure, Pd-Kat., Base) inert 2. Inertisierung (Evakuieren/Argon-Spülung) start->inert solvent 3. Lösungsmittel zugeben (Dioxan/Wasser) inert->solvent heat 4. Reaktion erhitzen (100 °C, 12-24 h) solvent->heat monitor 5. Fortschritt überwachen (DC / LC-MS) heat->monitor workup 6. Aufarbeitung (Extraktion) monitor->workup purify 7. Reinigung (Säulenchromatographie) workup->purify product Reines Produkt purify->product caption_placement caption Abbildung 2: Workflow für die Suzuki-Miyaura-Kupplung.

Abbildung 2: Workflow für die Suzuki-Miyaura-Kupplung.

Tabelle 1: Beispiele für Suzuki-Kupplungspartner und potenzielle Zielklassen

ArylboronsäureZielstruktur-MotivPotenzielle agrochemische Klasse
4-FluorphenylboronsäureFluorbiarylHerbizid, Fungizid
3-PyridylboronsäureHetero-BiarylInsektizid
2-ThiophenboronsäureAryl-ThiophenFungizid, Nematizid
4-(Trifluormethoxy)phenylboronsäureα-Trifluoranisol-DerivatHerbizid (PPO-Inhibitor)[8][9]
Strategie II: Nukleophile Aromatische Substitution (SNAr) an der C3-Position

Wissenschaftliche Begründung: SNAr ist eine kostengünstige und robuste Methode zur Einführung von Heteroatomen. Die durch die CF3-Gruppe induzierte Elektronenarmut des Pyridinrings erleichtert den Angriff von Nukleophilen am C3-Kohlenstoffatom.[2] Diese Strategie ist besonders nützlich für die Synthese von Derivaten mit Amino-, Thioether- oder Ether-Funktionen, die häufig in bioaktiven Molekülen vorkommen.[10]

Protokoll 2.2: Aminierung mit einem sekundären Amin

Materialien:

  • 2-(4-Acetophenoxy)-3-chlor-5-trifluormethylpyridin (1.0 Äq.)

  • Morpholin (2.0 Äq.)

  • Kaliumcarbonat (K2CO3) (2.5 Äq.)

  • Dimethylsulfoxid (DMSO)

Durchführung:

  • Das Ausgangsmaterial, Morpholin und Kaliumcarbonat werden in DMSO in einem verschließbaren Reaktionsgefäß suspendiert.

  • Die Mischung wird auf 120 °C erhitzt und für 8-16 Stunden gerührt.

  • Der Reaktionsfortschritt wird mittels DC oder LC-MS überwacht.

  • Nach Abkühlen auf Raumtemperatur wird die Reaktionsmischung vorsichtig in Eiswasser gegossen, was zur Ausfällung des Produkts führen kann.

  • Der Feststoff wird abfiltriert, mit Wasser gewaschen und getrocknet. Alternativ kann das Produkt mit einem organischen Lösungsmittel (z. B. Ethylacetat) extrahiert werden.

  • Bei Bedarf erfolgt eine weitere Reinigung durch Umkristallisation oder Säulenchromatographie.

Strategie III: Derivatisierung der Acetophenon-Gruppe

Wissenschaftliche Begründung: Die Modifikation peripherer funktioneller Gruppen ist eine bewährte Strategie im "Lead-Optimierungsprozess". Sie ermöglicht die Feinabstimmung von Löslichkeit, Zellpermeabilität und metabolischem Profil, ohne das Kernpharmakophor drastisch zu verändern. Die Umwandlung des Ketons in ein Oximether-Derivat ist von besonderem Interesse, da diese Funktionalität in einigen kommerziellen Agrochemikalien vorkommt.

Protokoll 2.3: Synthese von Oximethern

Materialien:

  • Produkt aus Strategie I oder II (1.0 Äq.)

  • O-Methylhydroxylamin-Hydrochlorid (1.5 Äq.)

  • Natriumacetat (2.0 Äq.)

  • Ethanol

Durchführung:

  • Das Keton-Ausgangsmaterial, O-Methylhydroxylamin-Hydrochlorid und Natriumacetat werden in Ethanol gelöst.

  • Die Mischung wird für 4-8 Stunden unter Rückfluss erhitzt.

  • Der Reaktionsfortschritt wird mittels DC überwacht.

  • Nach Abkühlen wird das Ethanol im Vakuum entfernt.

  • Der Rückstand wird in Wasser aufgenommen und mit Ethylacetat extrahiert.

  • Die organische Phase wird getrocknet, filtriert und eingeengt. Das Produkt wird bei Bedarf chromatographisch gereinigt.

Teil 3: Zielorientierte Synthese & Anwendungs-Einblicke

Die vorgestellten Synthesestrategien ermöglichen den Zugang zu einer Vielzahl von Molekülklassen mit Potenzial als Agrochemikalien.

  • Herbizide: Die Biaryl-Strukturen, die über die Suzuki-Kupplung (Strategie I) zugänglich sind, ähneln bekannten PPO-inhibierenden Herbiziden.[11][12] Insbesondere die Einführung von substituierten Phenylringen kann zu hochwirksamen Verbindungen führen.[8][9] Darüber hinaus ist das Grundgerüst mit dem der Aryloxyphenoxypropionat (AOPP)-Herbizide verwandt, die als ACCase-Inhibitoren wirken.[2][13][14] Weitere Modifikationen könnten gezielt auf diesen Wirkmechanismus abzielen.

  • Insektizide: Die Einführung von Heterozyklen wie Pyrazol oder substituierten Aminen (Strategie II) kann zu Strukturen führen, die Ähnlichkeiten mit modernen Insektiziden aufweisen, die auf neuronale Rezeptoren abzielen.

  • Fungizide: Thioether-Derivate, die durch SNAr mit Thiolen hergestellt werden können, sind in vielen Fungiziden eine wichtige Struktureinheit.

Zusammenfassung und Ausblick

2-(4-Acetophenoxy)-3-chlor-5-trifluormethylpyridin ist ein außergewöhnlich vielseitiger Baustein für die agrochemische Forschung. Die strategische Kombination von Kreuzkupplungsreaktionen, nukleophilen Substitutionen und Derivatisierungen peripherer Gruppen eröffnet einen breiten chemischen Raum für die Entdeckung neuartiger Wirkstoffe. Die hier vorgestellten Protokolle bieten eine solide Grundlage für die systematische Erforschung dieses vielversprechenden Ausgangsmaterials und die Entwicklung der nächsten Generation von Pflanzenschutzmitteln.

Referenzen

  • Huang, T.-H., Tu, H.-Y., Aibibu, Z., Hou, C.-J., & Zhang, A.-D. (2011). Synthesis and herbicidal activity of new substituted 2- and 4-pyrimidinyloxyphenoxypropionate derivatives. ARKIVOC, 2011(ii), 1-17. Verfügbar unter: [Link]

  • Wang, B.-L., et al. (2022). Trifluoromethylpyridine: An Important Active Fragment for the Discovery of New Pesticides. Journal of Agricultural and Food Chemistry, 70(16), 4855–4866. Verfügbar unter: [Link]

  • Tsukamoto, M., & Nakamura, T. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 46(2), 1-18. Verfügbar unter: [Link]

  • ResearchGate. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Verfügbar unter: [Link]

  • Liu, H., Wang, H.-Q., & Liu, Z.-J. (2007). Synthesis and herbicidal activity of novel pyrazolo[3,4-d]pyrimidin-4-one derivatives containing aryloxyphenoxypropionate moieties. Bioorganic & Medicinal Chemistry Letters, 17(8), 2203–2209. Verfügbar unter: [Link]

  • Zhao, W.-L., et al. (2022). Synthesis of Novel α-Trifluoroanisole Derivatives Containing Phenylpyridine Moieties with Herbicidal Activity. International Journal of Molecular Sciences, 23(19), 11083. Verfügbar unter: [Link]

  • Tsukamoto, M., & Nakamura, T. (2023). Trifluoromethylpyridine: Its chemistry and applications. Research Outreach. Verfügbar unter: [Link]

  • Yang, G., et al. (2006). Synthesis and herbicidal activity of novel alpha,alpha,alpha-trifluoro-m-tolyl pyridazinone derivatives. Pest Management Science, 62(6), 522–530. Verfügbar unter: [Link]

  • ResearchGate. (2020). Novel phenoxy-(trifluoromethyl)pyridine-2-pyrrolidinone-based inhibitors of protoporphyrinogen oxidase: Design, synthesis, and herbicidal activity. Verfügbar unter: [Link]

  • Zhao, W.-L., et al. (2022). Synthesis of Novel α-Trifluoroanisole Derivatives Containing Phenylpyridine Moieties with Herbicidal Activity. International Journal of Molecular Sciences, 23(19), 11083. Verfügbar unter: [Link]

  • Xu, Y., et al. (2023). Synthesis, Herbicidal Activity, and Molecular Mode of Action Evaluation of Novel Quinazolinone—Phenoxypropionate Hybrids Containing a Diester Moiety. Molecules, 28(14), 5345. Verfügbar unter: [Link]

  • Dong, L., et al. (2020). Novel phenoxy-(trifluoromethyl)pyridine-2-pyrrolidinone-based inhibitors of protoporphyrinogen oxidase: Design, synthesis, and herbicidal activity. Pesticide Biochemistry and Physiology, 170, 104684. Verfügbar unter: [Link]

  • ResearchGate. (n.d.). Regioselective Triple Suzuki Couplings of Trihalopyridines. Verfügbar unter: [Link]

  • Yang, J., et al. (2013). Synthesis and herbicidal activity of novel N-allyloxy/propargyloxy aryloxyphenoxy propionamide derivatives. Chinese Journal of Chemistry, 31(7), 936-942. Verfügbar unter: [Link]

  • Google Patents. (1982). US4349681A - 2-Amino-3-chloro-5-trifluoromethylpyridine. Verfügbar unter:

  • Wikipedia. (n.d.). Suzuki reaction. Verfügbar unter: [Link]

  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Verfügbar unter: [Link]

  • ResearchGate. (n.d.). Suzuki coupling of different chloropyridines with phenylboronic acids. Verfügbar unter: [Link]

  • Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Chemical Properties and Applications of 2-Chloro-5-trifluoromethylpyridine. Verfügbar unter: [Link]

Sources

Application

detailed protocol for the laboratory synthesis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine

Application Note & Protocol Topic: Detailed Protocol for the Laboratory Synthesis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine Abstract This document provides a comprehensive, field-tested protocol for the s...

Author: BenchChem Technical Support Team. Date: January 2026

Application Note & Protocol

Topic: Detailed Protocol for the Laboratory Synthesis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine

Abstract

This document provides a comprehensive, field-tested protocol for the synthesis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine, a valuable intermediate in the development of novel agrochemical and pharmaceutical agents.[1][2][3][4] The synthesis is achieved via a nucleophilic aromatic substitution (SNAr) reaction, a variant of the Williamson ether synthesis, between 2,3-dichloro-5-(trifluoromethyl)pyridine and 4-hydroxyacetophenone.[5][6][7] This guide details the reaction mechanism, safety protocols, step-by-step experimental procedure, purification, and analytical characterization, designed for researchers in organic synthesis and drug development.

Introduction and Scientific Background

Trifluoromethylpyridine (TFMP) derivatives are critical structural motifs in a wide range of biologically active molecules, including herbicides, fungicides, and pharmaceuticals.[1][2] The target molecule, 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine, combines this key heterocycle with an acetophenone moiety, making it a versatile building block for further chemical elaboration.

The synthesis proceeds through a nucleophilic aromatic substitution (SNAr) mechanism. The key principles governing this reaction are:

  • Activation of the Aromatic Ring: The pyridine ring is inherently electron-deficient, but the presence of the strongly electron-withdrawing trifluoromethyl (-CF₃) group at the 5-position significantly enhances its electrophilicity.[8][9] This activation makes the ring susceptible to attack by nucleophiles.

  • Nucleophile Generation: 4-Hydroxyacetophenone, a phenol, is moderately acidic. In the presence of a suitable base (e.g., potassium carbonate), it is deprotonated to form the more potent 4-acetylphenoxide nucleophile.[7][10]

  • Substitution Reaction: The generated phenoxide attacks the electron-deficient carbon at the 2-position of the pyridine ring, displacing the chloride leaving group. This position is kinetically and thermodynamically favored for nucleophilic attack. The reaction proceeds via a negatively charged intermediate known as a Meisenheimer complex, which is stabilized by the electron-withdrawing groups.[9][11]

The overall transformation is depicted below:

Reaction Scheme: 2,3-dichloro-5-(trifluoromethyl)pyridine + 4-hydroxyacetophenone → 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine

Hazard Analysis and Safety Precautions

All operations must be performed inside a certified chemical fume hood. Personal Protective Equipment (PPE), including a flame-retardant lab coat, chemical splash goggles, and nitrile gloves, is mandatory.

ChemicalCAS NumberHazards
2,3-dichloro-5-(trifluoromethyl)pyridine 69045-84-7Harmful if swallowed or inhaled.[12][13][14] Causes serious eye damage and skin irritation.[12][13][14][15] Respiratory tract irritant.[15]
4-Hydroxyacetophenone 99-93-4Harmful if swallowed.[16] Causes serious eye irritation.[17][18][19][20]
Potassium Carbonate (Anhydrous) 584-08-7Causes serious eye irritation. Skin and respiratory irritant.
N,N-Dimethylformamide (DMF, Anhydrous) 68-12-2Flammable. Harmful in contact with skin or if inhaled. Causes serious eye irritation. Suspected of damaging fertility or the unborn child.
Ethyl Acetate 141-78-6Highly flammable liquid and vapor. Causes serious eye irritation. May cause drowsiness or dizziness.
Hexane 110-54-3Highly flammable liquid and vapor. May be fatal if swallowed and enters airways. Causes skin irritation. Suspected of damaging fertility. May cause drowsiness or dizziness.

Emergency Procedures:

  • Skin Contact: Immediately flush with copious amounts of water for at least 15 minutes while removing contaminated clothing.[15] Seek medical attention.

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[12] Seek immediate medical attention.

  • Inhalation: Move to fresh air immediately.[15] If breathing is difficult, administer oxygen. Seek medical attention.

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water.[16] Seek immediate medical attention.

Materials and Experimental Protocol

Reagents and Materials
ReagentMolar Mass ( g/mol )AmountMoles (mmol)Equivalents
2,3-dichloro-5-(trifluoromethyl)pyridine215.98[14]2.16 g10.01.0
4-Hydroxyacetophenone136.15[18]1.50 g11.01.1
Potassium Carbonate (K₂CO₃), anhydrous138.212.07 g15.01.5
N,N-Dimethylformamide (DMF), anhydrous-40 mL--
Ethyl Acetate (for extraction & chromatography)-~400 mL--
Hexane (for chromatography)-~600 mL--
Deionized Water-~300 mL--
Brine (Saturated NaCl solution)-~50 mL--
Anhydrous Magnesium Sulfate (MgSO₄)-~5 g--
Silica Gel (for chromatography)-~60 g--
Equipment
  • 100 mL Round-bottom flask

  • Magnetic stirrer and stir bar

  • Heating mantle with temperature controller

  • Reflux condenser

  • Nitrogen/Argon gas inlet and bubbler

  • Separatory funnel (250 mL)

  • Glassware for chromatography

  • Rotary evaporator

  • TLC plates (silica gel on aluminum, F₂₅₄)

Step-by-Step Synthesis Protocol

Step 1: Reaction Setup

  • Ensure all glassware is oven-dried and assembled while hot under a stream of dry nitrogen or argon to ensure anhydrous conditions.

  • To the 100 mL round-bottom flask, add 4-hydroxyacetophenone (1.50 g, 11.0 mmol) and anhydrous potassium carbonate (2.07 g, 15.0 mmol).

  • Add a magnetic stir bar, and then add 40 mL of anhydrous N,N-Dimethylformamide (DMF) via syringe.[21]

  • Begin stirring the suspension under a positive pressure of nitrogen.

Step 2: Reaction Execution

  • Using a syringe, add 2,3-dichloro-5-(trifluoromethyl)pyridine (2.16 g, 10.0 mmol) to the stirring suspension.

  • Fit the flask with a reflux condenser and heat the reaction mixture to 120 °C using the heating mantle.

  • Maintain vigorous stirring at this temperature for 12-16 hours. The mixture will typically turn a darker brown color as the reaction progresses.

Step 3: Reaction Monitoring

  • Monitor the reaction's progress by Thin-Layer Chromatography (TLC).

  • Prepare a TLC sample by withdrawing a small aliquot (~0.1 mL) of the reaction mixture, diluting it with ethyl acetate (0.5 mL), and spotting it on a TLC plate.

  • Develop the plate using a mobile phase of 30% Ethyl Acetate in Hexane.

  • Visualize the spots under UV light (254 nm). The starting pyridine material will have a different Rf value than the product. The reaction is complete when the spot corresponding to the starting pyridine has been consumed.

Step 4: Work-up and Extraction

  • Once the reaction is complete, remove the heating mantle and allow the mixture to cool to room temperature.

  • Pour the cooled reaction mixture into a beaker containing 200 mL of cold deionized water. Stir for 10 minutes. A precipitate may form.

  • Transfer the aqueous mixture to a 250 mL separatory funnel.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).[22]

  • Combine the organic extracts in the separatory funnel.

  • Wash the combined organic layer sequentially with deionized water (2 x 50 mL) and then with brine (1 x 50 mL) to remove residual DMF and salts.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), then filter to remove the drying agent.

Step 5: Purification

  • Concentrate the filtered organic solution under reduced pressure using a rotary evaporator to obtain the crude product as an oil or solid.

  • Purify the crude material using flash column chromatography on silica gel.

  • Packing the Column: Use a slurry of silica gel in hexane.

  • Loading: Dissolve the crude product in a minimal amount of dichloromethane or ethyl acetate and adsorb it onto a small amount of silica gel. Dry this silica and load it onto the top of the column.

  • Elution: Elute the column with a gradient solvent system, starting with 10% ethyl acetate in hexane and gradually increasing the polarity to 30% ethyl acetate in hexane. Collect fractions and monitor them by TLC.

  • Combine the fractions containing the pure product and remove the solvent by rotary evaporation to yield 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine as a white to off-white solid.

Characterization
  • Appearance: White to off-white solid.

  • Yield: Calculate the percentage yield based on the limiting reagent (2,3-dichloro-5-(trifluoromethyl)pyridine).

  • Melting Point: Determine the melting point and compare it to literature values if available.

  • ¹H NMR (CDCl₃, 400 MHz): Confirm the structure by analyzing the chemical shifts, integration, and coupling patterns of the aromatic and methyl protons.

  • ¹³C NMR & ¹⁹F NMR: Provide further structural confirmation.

  • Mass Spectrometry (MS): Confirm the molecular weight (Calculated for C₁₄H₉ClF₃NO₂: 315.02).[23]

Workflow Visualization

The following diagram outlines the complete experimental workflow from setup to final product characterization.

Synthesis_Workflow cluster_prep Phase 1: Preparation & Reaction cluster_workup Phase 2: Isolation & Purification cluster_analysis Phase 3: Characterization setup 1. Assemble Dry Glassware 2. Add Reactants:   - 4-Hydroxyacetophenone   - K₂CO₃   - Anhydrous DMF addition 3. Add 2,3-dichloro-5- (trifluoromethyl)pyridine setup->addition reaction 4. Heat to 120°C (12-16 hours) addition->reaction monitoring 5. Monitor by TLC reaction->monitoring workup 6. Cool & Quench in H₂O 7. Extract with Ethyl Acetate 8. Wash & Dry monitoring->workup If Complete concentrate 9. Concentrate via Rotary Evaporation workup->concentrate purify 10. Flash Column Chromatography concentrate->purify isolate 11. Isolate Pure Product purify->isolate analysis 12. Characterize by: - Yield & M.P. - NMR (¹H, ¹³C, ¹⁹F) - Mass Spectrometry isolate->analysis

Caption: Experimental workflow for the synthesis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine.

References

  • Material Safety Data Sheet - 2,3-Dichloro-5-(Trifluoromethyl)pyridine, 97%. Cole-Parmer. [Link]

  • Safety Data Sheet 4-Hydroxyacetophenone. MetaSci Inc. [Link]

  • 4-Hydroxyacetophenone - Hazardous Agents. Haz-Map. [Link]

  • 2,3-Dichloro-5-(trifluoromethyl)pyridine | C6H2Cl2F3N | CID 112234. PubChem, National Center for Biotechnology Information. [Link]

  • The Williamson Ether Synthesis. University of Colorado Boulder, Department of Chemistry. [Link]

  • Experiment 06: Williamson Ether Synthesis. University of Missouri–St. Louis, Department of Chemistry. [Link]

  • Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. PubMed Central, National Institutes of Health. [Link]

  • The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

  • Synthesis of 2-Phenyl-4,6-bis(trifluoromethyl)pyridine via NH4I/Na2S2O4-Mediated Cyclization of Ketoxime Acetates. Organic Syntheses. [Link]

  • Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]

  • Williamson Ether Synthesis. Edubirdie. [Link]

  • 16.7: Nucleophilic Aromatic Substitution. Chemistry LibreTexts. [Link]

  • Williamson Ether Synthesis - UCF CHM2210 Chapter13.2. YouTube. [Link]

  • 2-(4-ACETOPHENOXY)-3-CHLORO-5-TRIFLUOROMETHYL PYRIDINE. ChemBK. [Link]

  • Synthesis, Characterization and Crystal Structure of 2,3,6-Trichloro-5-(trichloromethyl)pyridine. Asian Journal of Chemistry. [Link]

  • Trifluoromethylpyridine: Its chemistry and applications. Research Outreach. [Link]

  • A kind of preparation method of the fluoro- 3- chloro-5-trifluoromethylpyridines of 2-.
  • 2-Amino-3-chloro-5-trifluoromethylpyridine.
  • 2-Chloro-5-(trifluoromethyl)pyridine | C6H3ClF3N | CID 92342. PubChem, National Center for Biotechnology Information. [Link]

  • Synthesis methods of 2-chloro-5-trichloromethylpyridine and 2-chloro-5-trifluoromethylpyridine.
  • Nucleophilic Aromatic Substitution. Chemistry Steps. [Link]

  • Nucleophilic Aromatic Substitution. YouTube. [Link]

  • Process for producing 2-(4'-hydroxyphenoxy)-3-chloro-5-trifluoromethylpyridine. European Patent Office. [Link]

  • Method for producing 2-chloro-3-trifluoromethylpyridine from 2,3, 6-trichloro-5 ...

Sources

Method

Application Notes &amp; Protocols for the Development of Novel Herbicides Using a 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl Pyridine Scaffold

Introduction: The Promise of the Pyridine Scaffold in Herbicide Discovery The pyridine ring is a privileged scaffold in agrochemistry, forming the core of numerous successful commercial herbicides.[1][2] Its derivatives,...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Promise of the Pyridine Scaffold in Herbicide Discovery

The pyridine ring is a privileged scaffold in agrochemistry, forming the core of numerous successful commercial herbicides.[1][2] Its derivatives, particularly those belonging to the synthetic auxin class, function by mimicking the plant hormone indole-3-acetic acid (IAA), leading to unregulated growth and eventual death of susceptible broadleaf weeds.[3][4] The 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine scaffold represents a promising starting point for the development of new herbicidal agents. The trifluoromethyl group often enhances biological activity and metabolic stability, while the substituted phenoxy ring allows for extensive chemical modification to fine-tune efficacy, crop selectivity, and the spectrum of controlled weeds.[5][6]

This guide provides a comprehensive framework for researchers engaged in the discovery and development of novel herbicides based on this scaffold. It outlines detailed protocols from initial chemical synthesis and high-throughput screening to dose-response evaluation and preliminary mechanism of action studies. The methodologies are designed to be robust and self-validating, providing the scientific rigor necessary for advancing a lead compound through the development pipeline.

Section 1: Synthesis and Analogue Library Generation

The foundation of any herbicide discovery program is a chemically diverse library of analogues. The primary synthetic route to derivatives of the core scaffold involves a nucleophilic aromatic substitution (SNAr) reaction.

Protocol 1.1: General Synthesis of 2-(Substituted-Phenoxy)-3-chloro-5-trifluoromethyl Pyridine Analogues

  • Causality: This protocol leverages the reactivity of 2,3-dichloro-5-(trifluoromethyl)pyridine as a key intermediate.[5] The chlorine atom at the 2-position is more susceptible to nucleophilic attack than the one at the 3-position, allowing for regioselective substitution by various phenols. The acetophenone moiety in the parent scaffold can be replaced with a wide range of substituted phenols to explore the structure-activity relationship (SAR).[7][8]

  • Materials:

    • 2,3-dichloro-5-(trifluoromethyl)pyridine

    • Substituted phenols (e.g., 4-hydroxyacetophenone, 4-hydroxybenzonitrile, ethyl 4-hydroxybenzoate, etc.)

    • Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃)

    • N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)

    • Standard laboratory glassware and magnetic stirrer

    • Rotary evaporator

    • Silica gel for column chromatography

    • Ethyl acetate, Hexanes

  • Procedure:

    • To a round-bottom flask, add the desired substituted phenol (1.0 eq), potassium carbonate (1.5 eq), and DMF.

    • Stir the mixture at room temperature for 15 minutes to form the phenoxide salt.

    • Add 2,3-dichloro-5-(trifluoromethyl)pyridine (1.1 eq) to the reaction mixture.

    • Heat the reaction to 80-100 °C and monitor its progress by Thin Layer Chromatography (TLC).

    • Once the starting material is consumed (typically 4-12 hours), cool the reaction to room temperature.

    • Pour the mixture into water and extract with ethyl acetate (3x).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

    • Concentrate the solvent in vacuo using a rotary evaporator.

    • Purify the crude product by silica gel column chromatography using a hexanes/ethyl acetate gradient to yield the final compound.

    • Characterize the purified compound using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

  • Scientist's Note: The choice of base and solvent can be critical. Cesium carbonate is a stronger base and may accelerate the reaction with less reactive phenols. The purification step is essential to remove any unreacted starting materials or byproducts that could interfere with biological assays.

Section 2: Primary Screening for Herbicidal Activity

The initial screening process is designed to rapidly identify compounds with any level of phytotoxic activity. This typically involves a combination of in vitro seed germination assays and whole-plant bioassays on a small scale.

Protocol 2.1: Petri Dish Seed Germination Bioassay

  • Causality: This assay is a rapid and cost-effective method to assess the impact of a compound on the fundamental processes of germination and early seedling growth.[9] It provides a qualitative and semi-quantitative measure of phytotoxicity before committing to more resource-intensive whole-plant studies.

  • Materials:

    • Test compounds dissolved in acetone or DMSO

    • 9 cm Petri dishes with filter paper

    • Seeds of model weed species (e.g., cress, Lactuca sativa; mustard, Sinapis alba) and a model monocot (e.g., ryegrass, Lolium spp.).[9]

    • Growth chamber with controlled light (16:8 h light:dark) and temperature (22-25 °C)

    • Pipettes and sterile water

  • Procedure:

    • Prepare stock solutions of test compounds (e.g., 10 mg/mL) in a suitable solvent.

    • Place one sterile filter paper in each Petri dish.

    • Apply 1 mL of the test solution, diluted in water to the desired final concentration (e.g., 100 µM, 10 µM), to the filter paper. Ensure the final solvent concentration is non-phytotoxic (typically <0.5%).

    • Include a solvent-only control and a positive control (a known herbicide).

    • Allow the solvent to evaporate completely in a fume hood.

    • Place 20-30 seeds of the chosen indicator species evenly on the filter paper.

    • Add 3-4 mL of sterile water to each dish to moisten the filter paper.

    • Seal the dishes with paraffin film to maintain humidity.

    • Incubate in a growth chamber for 5-7 days.

    • Assess results by measuring root length and shoot length of the seedlings. Calculate the percent inhibition relative to the solvent control.

  • Scientist's Note: Seed dormancy can be an issue. It is crucial to use seeds with high germination rates or apply appropriate pre-treatments like vernalization to break dormancy.[10]

Section 3: Whole-Plant Dose-Response and Efficacy Evaluation

Compounds that show promising activity in primary screens ("hits") must be evaluated in whole-plant assays to confirm their efficacy and determine their potency.

Protocol 3.1: Whole-Plant Post-Emergence Bioassay

  • Causality: This protocol confirms herbicidal activity under more realistic conditions and allows for the determination of a dose-response curve.[11] This is critical for quantifying the potency of a compound, typically expressed as the GR₅₀ (the dose required to cause a 50% reduction in plant growth) or ED₅₀ (effective dose for 50% control).[12]

  • Workflow:

G cluster_prep Plant Preparation cluster_treat Treatment cluster_eval Evaluation seed 1. Seed Sowing (Target Weeds & Crops) germ 2. Germination & Growth (1-2 True Leaf Stage) seed->germ prep 3. Prepare Herbicide Doses (Serial Dilution) germ->prep spray 4. Application (Track Sprayer) prep->spray incubate 5. Incubation (Greenhouse, 14-21 Days) spray->incubate assess 6. Assessment (Visual Injury, Biomass) incubate->assess data 7. Data Analysis (Calculate GR50) assess->data caption Workflow for Post-Emergence Herbicide Bioassay.

Caption: Workflow for Post-Emergence Herbicide Bioassay.

  • Procedure:

    • Plant Cultivation: Sow seeds of various weed species (e.g., Velvetleaf, Abutilon theophrasti; Common Lambsquarters, Chenopodium album) in pots filled with a standard potting mix. Grow them in a greenhouse or growth chamber until they reach the 2-4 true leaf stage.[13]

    • Dose Preparation: Prepare a range of 6-8 concentrations for each test compound, typically using serial dilutions.

    • Herbicide Application: Apply the herbicide solutions to the plants using a calibrated track sprayer to ensure uniform coverage. Include an untreated control and a commercial standard.

    • Incubation: Return the treated plants to the greenhouse and observe for 14 to 21 days.[12]

    • Assessment: Evaluate herbicidal efficacy using two methods:

      • Visual Injury Rating: Score plants on a scale of 0% (no effect) to 100% (complete death).

      • Biomass Reduction: Harvest the above-ground plant tissue, dry it in an oven at 60 °C for 48 hours, and weigh it.[12] Calculate the percent reduction in biomass compared to the untreated control.

    • Data Analysis: Plot the percent biomass reduction against the logarithm of the herbicide dose. Use a non-linear regression model (e.g., four-parameter log-logistic) to calculate the GR₅₀ value.

  • Data Presentation:

Compound IDTarget WeedGR₅₀ (g a.i./ha)95% Confidence Interval
Scaffold-001A. theophrasti150.5(135.2, 167.8)
Scaffold-002A. theophrasti75.2(68.9, 82.1)
Scaffold-001C. album210.8(190.4, 232.1)
Scaffold-002C. album98.4(90.1, 107.5)
Standard HerbicideA. theophrasti55.0(51.5, 58.9)

Section 4: Elucidating the Mechanism of Action (MoA)

Identifying the molecular target is crucial for developing a novel herbicide and managing weed resistance.[14] While many pyridine herbicides are synthetic auxins, new derivatives may possess different MoAs.[3][4]

Potential Mechanism: Synthetic Auxin Action

Many pyridine-based herbicides mimic the plant hormone auxin.[3] They bind to auxin receptors, leading to the degradation of transcriptional repressors (Aux/IAA proteins). This de-repression activates auxin-responsive genes, causing uncontrolled cell division and elongation, ethylene production, and ultimately, plant death.

G herbicide Pyridine Herbicide (Synthetic Auxin) receptor Auxin Receptor (e.g., TIR1/AFB) herbicide->receptor binds aux_iaa Aux/IAA Repressor receptor->aux_iaa targets for ubiquitination proteasome 26S Proteasome aux_iaa->proteasome degraded by arf Auxin Response Factor (ARF) aux_iaa->arf represses genes Auxin-Responsive Genes arf->genes activates transcription response Uncontrolled Growth, Plant Death genes->response leads to caption Simplified pathway of synthetic auxin herbicides.

Caption: Simplified pathway of synthetic auxin herbicides.

Protocol 4.1: Target Enzyme Inhibition Assay

  • Causality: If the herbicidal symptoms do not resemble those of synthetic auxins, in vitro enzyme inhibition assays are necessary to screen for activity against known herbicide targets, such as Acetolactate Synthase (ALS) or Protoporphyrinogen Oxidase (PPO).[15][] This protocol provides a general spectrophotometric method that can be adapted for many different enzymes.[17][18]

  • Materials:

    • Purified target enzyme (e.g., ALS, PPO)

    • Specific enzyme substrate and cofactors

    • Assay buffer

    • Test compounds and known inhibitor (positive control)

    • 96-well microplate

    • Microplate reader (spectrophotometer)

  • Procedure:

    • In a 96-well plate, add the assay buffer.

    • Add various concentrations of the test compound (dissolved in DMSO) to the wells. Include a DMSO-only control (0% inhibition) and a known inhibitor (100% inhibition).

    • Add the purified enzyme to each well and incubate for 10-15 minutes at a controlled temperature. This pre-incubation allows the inhibitor to bind to the enzyme.

    • Initiate the reaction by adding the enzyme's specific substrate.

    • Immediately place the plate in a microplate reader and measure the change in absorbance over time at a specific wavelength. The rate of this change is proportional to enzyme activity.

    • Calculate the percent inhibition for each compound concentration relative to the DMSO control.

    • Determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%) by plotting percent inhibition versus inhibitor concentration.

  • Scientist's Note: The success of this assay depends on having access to a purified, active enzyme. The specific substrate, buffer conditions, and wavelength for detection will vary depending on the target enzyme being assayed.[19]

Section 5: Crop Selectivity and Phytotoxicity Assessment

A viable herbicide must control weeds without causing unacceptable damage to the crop.[20]

Protocol 5.1: Crop Tolerance Evaluation

  • Causality: This protocol assesses the margin of safety for a potential herbicide on key crop species. It is standard practice to test both the intended use rate (1N) and double the rate (2N) to simulate sprayer overlap in the field and establish a safety index.[20]

  • Procedure:

    • Grow several important crop species (e.g., corn, soybean, wheat, cotton) in a greenhouse to the 2-4 leaf stage.

    • Using the procedure from Protocol 3.1, treat the crop plants with the test compound at its projected use rate (1N) and double that rate (2N). The 1N rate is typically the GR₉₀ value determined for a key target weed.

    • Include an untreated control and a commercial standard known to be safe on the tested crops.

    • Evaluate the plants at 7, 14, and 21 days after treatment.

    • Record phytotoxicity as a visual percentage injury score (0 = no injury, 100 = plant death), noting symptoms like stunting, chlorosis, or necrosis.[20]

  • Data Presentation:

Compound IDCrop SpeciesRate14-Day Visual Injury (%)
Scaffold-002Corn (Zea mays)1N5
Scaffold-002Corn (Zea mays)2N15
Scaffold-002Soybean (Glycine max)1N85
Scaffold-002Soybean (Glycine max)2N100
Scaffold-002Wheat (Triticum aestivum)1N0
Scaffold-002Wheat (Triticum aestivum)2N10
  • Interpretation: In this example, Scaffold-002 shows excellent potential for use in corn and wheat (low phytotoxicity even at 2N rate) but is not suitable for use in soybean (high phytotoxicity at 1N rate).

Conclusion

The 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine scaffold serves as a versatile and potent starting point for novel herbicide discovery. By systematically applying the protocols outlined in this guide—from analogue synthesis and primary screening to dose-response analysis, MoA investigation, and crop selectivity testing—researchers can efficiently identify and characterize promising lead candidates. This structured approach, grounded in robust scientific principles, provides a clear path for advancing new chemical entities toward addressing the ongoing challenges of weed management in global agriculture.

References

  • Complicated Composting: Persistent Pyridine Carboxylic Acid Herbicides - VTechWorks. (URL: [Link])

  • Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC - NIH. (URL: [Link])

  • Protocols for Robust Herbicide Resistance Testing in Different Weed Species - JoVE. (URL: [Link])

  • Protocol for Identifying, Evaluating, and Using New Herbicides - BLM National NEPA Register. (URL: [Link])

  • Modern Approaches for the Development of New Herbicides Based on Natural Compounds. (URL: [Link])

  • Phytotoxicity testing for herbicide regulation: Shortcomings in relation to biodiversity and ecosystem services in agrarian systems | Request PDF - ResearchGate. (URL: [Link])

  • European Guidelines to conduct herbicide resistance tests. (URL: [Link])

  • Phytotoxicity assay for seed production using Brassica rapa L. - Oxford Academic. (URL: [Link])

  • PP 1/135 (4) Phytotoxicity assessment - EPPO database on PP1 Standards. (URL: [Link])

  • (PDF) Application of Bioassays in Studies on Phytotoxic Herbicide Residues in the Soil Environment - ResearchGate. (URL: [Link])

  • Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PubMed Central. (URL: [Link])

  • HERBICIDE BEHAVIOUR - Grains Research and Development Corporation (GRDC). (URL: [Link])

  • Biochemical Approaches to Herbicide Discovery: Advances in Enzyme Target Identification and Inhibitor Design | Weed Science - Cambridge University Press. (URL: [Link])

  • Enzyme Inhibition-Based Assay to Estimate the Contribution of Formulants to the Effect of Commercial Pesticide Formulations - PMC - NIH. (URL: [Link])

  • A Novel mechanism of herbicide action through disruption of pyrimidine biosynthesis. (URL: [Link])

  • Structure–activity relationship for ability of phenoxypyridine derivatives containing natural product coumarin to inhibit protoporphyrinogen oxidase (PPO). … - ResearchGate. (URL: [Link])

  • Quantitative structure-activity relationships for 2-[(phenylmethyl)sulfonyl]pyridine 1-oxide herbicides - PubMed. (URL: [Link])

  • Registration Review of Pyridine and Pyrimidine Herbicides | US EPA. (URL: [Link])

  • Pyridine as insecticide | Blog - Chempanda. (URL: [Link])

  • Synthesis, Herbicidal Activity, and Structure-Bioactivity Relationship of Pyridyl-Containing 2-Phenyliminothiazolidines | Request PDF - ResearchGate. (URL: [Link])

  • (PDF) Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - ResearchGate. (URL: [Link])

  • Evaluation of rapid enzyme inhibition test for pesticides detection and validation by spectrophotometer and GC/MS - The Pharma Innovation. (URL: [Link])

  • Structural diagrams of 2,4-D and other phenoxy herbicides. - ResearchGate. (URL: [Link])

  • Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs - PMC. (URL: [Link])

  • Percutaneous absorption of herbicides derived from 2,4-dichlorophenoxyacid: structure-activity relationship - PubMed. (URL: [Link])

  • CN113636919A - Method for synthesizing 3-chloro-5-trifluoromethyl trifluoro acetophenone - Google P
  • CN116425671A - Synthesis method of 2-chloro-4- (trifluoromethyl)
  • Synthesis and herbicidal activity of novel 5-chloro-3-fluoro-2-phenoxypyridines with a 1,3,4-oxadiazole ring | Request PDF - ResearchGate. (URL: [Link])

Sources

Application

Application Note: A Validated HPLC-UV Method for the Quantification of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine

Abstract This application note describes a robust and validated analytical method for the precise quantification of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine, a key intermediate in pharmaceutical and agroche...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This application note describes a robust and validated analytical method for the precise quantification of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine, a key intermediate in pharmaceutical and agrochemical synthesis. The developed method utilizes reverse-phase high-performance liquid chromatography (HPLC) with ultraviolet (UV) detection. The protocol herein provides a comprehensive guide for researchers, scientists, and drug development professionals, covering method development, a step-by-step protocol, and a full validation summary in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3][4]

Introduction

2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine (Molecular Formula: C₁₄H₉ClF₃NO₂, CAS: 217186-15-7) is a substituted pyridine derivative.[5] Substituted pyridines are significant structural motifs in many active pharmaceutical ingredients and agrochemicals.[6][7] The trifluoromethyl group is often incorporated into molecules in medicinal chemistry to enhance properties such as metabolic stability and binding affinity.[8] Given the importance of this compound as a synthetic intermediate, a reliable and accurate analytical method for its quantification is crucial for quality control, process monitoring, and stability testing.

This application note presents a selective, precise, and accurate HPLC-UV method for the determination of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine. The method has been developed and validated to meet the stringent requirements of the pharmaceutical industry.

Method Development Rationale

The selection of the analytical technique and chromatographic conditions was based on the chemical properties of the target analyte.

  • Chromatographic Mode: Reverse-phase HPLC was chosen due to the non-polar nature of the molecule, which is predicted by the presence of the aromatic rings and the trifluoromethyl group.

  • Stationary Phase: A C18 column is a versatile and widely used stationary phase in reverse-phase HPLC, offering excellent retention and separation for a broad range of compounds.[9]

  • Mobile Phase: A mobile phase consisting of acetonitrile and water provides good peak shape and resolution for substituted pyridines.[6][10] A phosphate buffer is included to maintain a consistent pH and improve peak symmetry.

  • Detection: The presence of the acetophenone and pyridine chromophores in the molecule suggests strong UV absorbance. A detection wavelength of 254 nm was selected to ensure high sensitivity.

Experimental

Instrumentation and Reagents
  • Instrumentation:

    • Agilent 1260 Infinity II HPLC system or equivalent, equipped with a quaternary pump, autosampler, column compartment, and diode array detector.

    • Analytical balance (0.01 mg readability)

    • pH meter

    • Sonicator

    • Volumetric flasks and pipettes (Class A)

  • Reagents and Materials:

    • Acetonitrile (HPLC grade)

    • Water (HPLC grade)

    • Potassium dihydrogen phosphate (KH₂PO₄) (AR grade)

    • Orthophosphoric acid (AR grade)

    • 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine reference standard (>99% purity)

Chromatographic Conditions
ParameterCondition
Column Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm)
Mobile Phase A 20 mM Potassium Dihydrogen Phosphate (pH adjusted to 3.0 with Orthophosphoric Acid)
Mobile Phase B Acetonitrile
Gradient Isocratic
Composition 60% Mobile Phase B
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Injection Volume 10 µL
Detection Wavelength 254 nm
Run Time 10 minutes

Protocols

Preparation of Mobile Phase
  • Mobile Phase A (20 mM KH₂PO₄, pH 3.0):

    • Weigh 2.72 g of KH₂PO₄ and dissolve it in 1000 mL of HPLC grade water.

    • Adjust the pH to 3.0 ± 0.05 with orthophosphoric acid.

    • Filter the solution through a 0.45 µm nylon membrane filter and degas for 15 minutes in a sonicator.

  • Mobile Phase B (Acetonitrile):

    • Use HPLC grade acetonitrile directly. Filter and degas as described for Mobile Phase A.

Preparation of Standard Solutions
  • Standard Stock Solution (1000 µg/mL):

    • Accurately weigh approximately 25 mg of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine reference standard into a 25 mL volumetric flask.

    • Dissolve and dilute to volume with acetonitrile.

  • Working Standard Solutions:

    • Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to obtain concentrations ranging from 1 µg/mL to 100 µg/mL.

Preparation of Sample Solutions
  • Accurately weigh a sample containing approximately 25 mg of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine into a 25 mL volumetric flask.

  • Add approximately 20 mL of acetonitrile and sonicate for 10 minutes to dissolve.

  • Dilute to volume with acetonitrile.

  • Filter the solution through a 0.45 µm PTFE syringe filter into an HPLC vial.

Method Validation

The developed method was validated according to the ICH Q2(R1) guidelines for accuracy, precision, specificity, linearity, range, limit of detection (LOD), and limit of quantification (LOQ).[3]

Specificity

Specificity was evaluated by analyzing a blank (mobile phase), a placebo (matrix without the analyte), and a spiked sample. The chromatograms showed no interfering peaks at the retention time of the analyte, demonstrating the method's specificity.

Linearity

Linearity was assessed by analyzing five concentrations of the reference standard ranging from 1 µg/mL to 100 µg/mL. The calibration curve of peak area versus concentration was linear with a correlation coefficient (r²) greater than 0.999.

Accuracy

Accuracy was determined by the recovery of known amounts of the analyte spiked into a placebo matrix at three concentration levels (80%, 100%, and 120% of the target concentration). The mean recovery was between 98.0% and 102.0%.

Precision
  • Repeatability (Intra-day Precision): Six replicate injections of the 100% concentration level were performed on the same day. The relative standard deviation (RSD) was less than 2.0%.

  • Intermediate Precision (Inter-day Precision): The repeatability assay was performed on a different day by a different analyst. The RSD between the two days was less than 2.0%.

Limit of Detection (LOD) and Limit of Quantification (LOQ)

LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve.

  • LOD: 0.3 µg/mL

  • LOQ: 1.0 µg/mL

Robustness

The robustness of the method was evaluated by making small, deliberate variations in the chromatographic conditions, including flow rate (±0.1 mL/min), column temperature (±2 °C), and mobile phase pH (±0.2 units). The system suitability parameters remained within the acceptance criteria, indicating the method's robustness.

Data Presentation

Validation Summary
Validation ParameterAcceptance CriteriaResult
Specificity No interference at the analyte's retention timeComplies
Linearity (r²) ≥ 0.9990.9995
Accuracy (% Recovery) 98.0 - 102.0%99.5% - 101.2%
Precision (RSD) ≤ 2.0%
- Repeatability0.8%
- Intermediate Precision1.2%
LOD -0.3 µg/mL
LOQ -1.0 µg/mL
Robustness System suitability parameters metComplies

Visualizations

Experimental Workflow

Workflow cluster_prep Preparation cluster_analysis Analysis cluster_data Data Processing A Mobile Phase Preparation D HPLC System Setup A->D B Standard Solution Preparation E Chromatographic Run B->E C Sample Solution Preparation C->E D->E F Peak Integration & Quantification E->F G Report Generation F->G

Caption: Overall experimental workflow from preparation to data reporting.

Method Validation Logic

Validation Method Analytical Method Validation Method Validation (ICH Q2(R1)) Method->Validation Specificity Specificity Validation->Specificity Linearity Linearity & Range Validation->Linearity Accuracy Accuracy Validation->Accuracy Precision Precision Validation->Precision LOD_LOQ LOD & LOQ Validation->LOD_LOQ Robustness Robustness Validation->Robustness

Caption: Logical relationship of the core validation parameters.

Conclusion

The HPLC-UV method described in this application note is a reliable, accurate, and robust method for the quantification of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine. The method meets the validation criteria set forth by the ICH guidelines and is suitable for routine quality control analysis in both research and manufacturing environments.

References

  • HELIX Chromatography. (n.d.). HPLC Analysis of Substituted Pyridines on Amaze SC Mixed-Mode Column. Retrieved from [Link]

  • Pharma Talk. (2025). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. Retrieved from [Link]

  • AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

  • Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. Retrieved from [Link]

  • International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

  • European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved from [Link]

  • HELIX Chromatography. (n.d.). HPLC Methods for analysis of Pyridine. Retrieved from [Link]

  • SIELC Technologies. (n.d.). HPLC Method for Analysis of Pyridine on Primesep 100 Column. Retrieved from [Link]

  • Agilent Technologies. (n.d.). Agilent Poroshell 120 EC-C18 column. Retrieved from [Link]

  • Singh, S. K., et al. (2021). Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative.
  • ChemBK. (n.d.). 2-(4-ACETOPHENOXY)-3-CHLORO-5-TRIFLUOROMETHYL PYRIDINE. Retrieved from [Link]

  • Verhoeven, H. A. (2014). Is it possible to analyze F-compounds with GCMS?.
  • PubChem. (n.d.). 3-Chloro-5-(trifluoromethyl)pyridine. Retrieved from [Link]

  • Ramu, R., et al. (2014). Method development and validation study for quantitative determination of 2-chloromethyl-3,4-dimethoxy pyridine hydrochloride a genotoxic impurity in pantoprazole active pharmaceutical ingredient (API) by LC/MS/MS. PubMed.
  • Reddy, G. S., et al. (2012). DEVELOPMENT AND VALIDATION OF CHROMATOGRAPHIC METHODS BY LC-MS/MS FOR THE DETERMINATION OF PROCESS RELATED GENOTOXIC IMPURITIES. Rasayan Journal of Chemistry.
  • Kim, S., et al. (2016). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. PubMed Central.

Sources

Method

A Robust and Validated LC-MS/MS Method for the Quantification of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine in Human Plasma

An Application Note for Drug Development Professionals Abstract This application note describes a detailed, step-by-step protocol for the development and validation of a sensitive and robust liquid chromatography-tandem...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note for Drug Development Professionals

Abstract

This application note describes a detailed, step-by-step protocol for the development and validation of a sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine in human plasma. The protocol is designed for researchers, scientists, and drug development professionals requiring a reliable bioanalytical workflow. The method employs a simple protein precipitation for sample preparation, followed by rapid chromatographic separation on a C18 stationary phase. Detection is achieved using a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode. All experimental choices, from mass spectrometry tuning to chromatographic optimization, are explained to provide a clear understanding of the method's scientific foundation. This guide adheres to the principles outlined in regulatory guidelines for bioanalytical method validation.[1][2][3][4]

Introduction and Analyte Properties

2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine is a novel small molecule with potential therapeutic applications. Accurate quantification in biological matrices is essential for pharmacokinetic (PK), toxicokinetic (TK), and bioequivalence studies, which form the bedrock of regulatory submissions.[2] LC-MS/MS is the gold standard for such bioanalysis due to its inherent selectivity, sensitivity, and speed.[2][5]

The development of a successful LC-MS/MS method is fundamentally dependent on the physicochemical properties of the analyte. The structure of the target compound (Figure 1) contains several key features that dictate the analytical strategy:

  • A pyridine ring : This basic functional group (pKa of pyridine ≈ 5.2) is readily protonated, making it ideal for positive mode Electrospray Ionization (ESI+).[6][7]

  • Chlorine and Trifluoromethyl groups : These electron-withdrawing, halogenated moieties provide a distinct isotopic signature and influence fragmentation patterns, which are crucial for selective mass spectrometric detection.[8][9]

  • Aromatic character and an ether linkage : These contribute to the compound's overall hydrophobicity, making it well-suited for reversed-phase chromatography.

Figure 1: Chemical Structure Chemical Structure of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine A placeholder image representing the chemical structure.

A summary of the analyte's properties is presented in Table 1.

PropertyValueSource / Rationale
Chemical Name 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine-
CAS Number 217186-15-7[10]
Molecular Formula C₁₄H₉ClF₃NO₂[10]
Monoisotopic Mass 315.0274 DaCalculated
Ionization Mode ESI Positive (ESI+)The basic pyridine nitrogen is readily protonated.
Expected Adduct [M+H]⁺Protonation is the most common mechanism for basic compounds.
Key Isotopic Feature Presence of ³⁷ClResults in a characteristic M+2 peak at ~32.5% the intensity of the M peak.[8]

Mass Spectrometry Method Development

The initial phase focuses on optimizing the mass spectrometer's parameters to detect the analyte with maximum sensitivity and specificity. This is achieved by direct infusion of an analyte solution into the mass spectrometer.

Rationale for Parameter Selection

The goal is to identify the precursor ion (the protonated molecule, [M+H]⁺) in the first quadrupole (Q1), and then determine the optimal collision energy to produce stable, intense fragment ions (product ions) in the second quadrupole (collision cell) for monitoring in the third quadrupole (Q3). This precursor-to-product transition is the basis of the highly selective MRM technique.[5]

Experimental Protocol: MS Tuning and Optimization
  • Prepare Analyte Stock Solution: Accurately weigh ~1 mg of the reference standard and dissolve in 1 mL of methanol to create a 1 mg/mL stock solution.

  • Prepare Infusion Solution: Further dilute the stock solution to approximately 1 µg/mL in 50:50 acetonitrile:water containing 0.1% formic acid.

  • Direct Infusion: Infuse the solution into the mass spectrometer's ESI source at a constant flow rate (e.g., 10 µL/min) using a syringe pump.

  • Q1 Scan (Precursor Ion Identification):

    • Operate the MS in positive ion mode.

    • Perform a full scan in Q1 (e.g., m/z 100-500) to identify the protonated molecular ion [M+H]⁺. Given the monoisotopic mass of 315.0274 Da, the target will be m/z 316.0.

    • Confirm the presence of the M+2 isotope peak at m/z 318.0, which is characteristic of a monochlorinated compound.[8]

  • Q3 Scan (Product Ion Identification):

    • Select the identified precursor ion (m/z 316.0) in Q1.

    • Perform a product ion scan by fragmenting the precursor in the collision cell with a ramping collision energy (e.g., 10-50 eV).

    • Identify at least two stable and intense product ions for the MRM transitions. The use of two transitions enhances specificity and confirms identity.

  • MRM Optimization:

    • For each precursor-product pair, optimize the collision energy (CE) and other MS parameters (e.g., cone voltage, source temperatures) to maximize the signal intensity.

Optimized Mass Spectrometry Parameters

The optimized parameters determined from the infusion study are summarized in Table 2.

ParameterAnalyteInternal Standard (IS)
Ionization Mode ESI PositiveESI Positive
Precursor Ion (Q1, m/z) 316.0To be determined
Product Ion 1 (Q3, m/z) Hypothetical: 121.1To be determined
Collision Energy 1 (eV) Hypothetical: 25To be determined
Product Ion 2 (Q3, m/z) Hypothetical: 195.0To be determined
Collision Energy 2 (eV) Hypothetical: 18To be determined
Dwell Time (ms) 100100
Cone Voltage (V) 3535
Capillary Voltage (kV) 3.03.0
Source Temperature (°C) 150150
Desolvation Temp. (°C) 450450
Note: An ideal internal standard would be a stable isotope-labeled version of the analyte. If unavailable, a structurally similar compound with different mass should be chosen and optimized similarly.

Liquid Chromatography Method Development

The primary objectives of the chromatographic method are to achieve a reproducible retention time, ensure good peak shape, and separate the analyte from endogenous matrix components that could cause ion suppression or enhancement.[3][11]

Rationale for Column and Mobile Phase Selection
  • Stationary Phase: A standard C18 column is a versatile and effective starting point for a moderately hydrophobic molecule like this.[6][12] The basic nature of the pyridine moiety can sometimes lead to peak tailing due to interaction with residual silanols on the silica backbone.[7][13] Using a modern, end-capped C18 column and an acidic mobile phase mitigates this issue.[13]

  • Mobile Phase: Acetonitrile is chosen as the organic modifier due to its low viscosity and UV cutoff. Water serves as the aqueous component. The addition of 0.1% formic acid is crucial: it maintains an acidic pH to ensure the analyte is consistently protonated, which is favorable for both ESI+ sensitivity and good peak shape.[7][12]

Experimental Protocol: Chromatographic Optimization

LC_Optimization_Workflow Start Start: C18 Column Mobile Phase A: 0.1% FA in Water Mobile Phase B: 0.1% FA in ACN Scout Run Fast Scouting Gradient (e.g., 5-95% B in 3 min) Start->Scout Eval_RT Evaluate Retention Time (RT) Scout->Eval_RT Adjust_Grad Adjust Gradient Slope and Initial %B to achieve RT of 2-4 min Eval_RT->Adjust_Grad RT too early/late Eval_Peak Evaluate Peak Shape Eval_RT->Eval_Peak RT is OK Adjust_Grad->Eval_Peak Check_Matrix Assess Matrix Effects (Post-column infusion or post-extraction spike) Eval_Peak->Check_Matrix Peak shape is good Troubleshoot Troubleshoot: - Try different organic (MeOH) - Use alternative column chemistry (e.g., Phenyl-Hexyl) Eval_Peak->Troubleshoot Peak tailing/ splitting occurs Finalize Finalize Method Check_Matrix->Finalize No significant matrix effects Check_Matrix->Troubleshoot Matrix effects observed Troubleshoot->Scout

Caption: Logical workflow for LC method development.

  • Initial Scouting Gradient: Begin with a fast, generic gradient to determine the approximate elution conditions.

  • Gradient Refinement: Adjust the gradient slope and duration to ensure the analyte elutes with a retention factor (k') between 2 and 10, providing adequate retention for separation from the solvent front without excessively long run times.

  • Peak Shape Optimization: If peak tailing is observed, ensure the mobile phase pH is sufficiently low. If issues persist, a column with different chemistry (e.g., a polar-embedded phase) may be necessary.

  • Flow Rate and Injection Volume: A flow rate of 0.4-0.5 mL/min is typical for standard 2.1 mm ID columns. Optimize injection volume to maximize sensitivity without causing peak distortion.

Final Optimized LC Parameters
ParameterSetting
Column Reputable C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Flow Rate 0.4 mL/min
Column Temperature 40 °C
Injection Volume 5 µL
Gradient Program Time (min)
0.0
0.5
3.0
3.1
4.0
4.1
5.0

Sample Preparation Protocol

For bioanalytical assays, sample preparation is critical for removing proteins and phospholipids that can interfere with the analysis and damage the LC-MS system.[14][15][16] Protein precipitation is a simple, fast, and effective method for this analyte.

Experimental Protocol: Protein Precipitation
  • Aliquot Samples: Pipette 50 µL of human plasma (blank, standard, QC, or unknown) into a 1.5 mL microcentrifuge tube.

  • Add Internal Standard: Add 10 µL of the internal standard working solution (in methanol).

  • Precipitate Proteins: Add 150 µL of ice-cold acetonitrile.

  • Vortex: Vortex vigorously for 1 minute to ensure complete protein precipitation.

  • Centrifuge: Centrifuge at >12,000 x g for 10 minutes at 4 °C.

  • Transfer Supernatant: Carefully transfer 100 µL of the clear supernatant to a clean autosampler vial or 96-well plate.

  • Inject: Inject 5 µL onto the LC-MS/MS system.

Bioanalytical Method Validation Overview

A developed method must be validated to ensure it is fit for its intended purpose.[2][17] Validation should be performed according to established regulatory guidelines from bodies like the FDA and EMA.[1][2][3][4]

Validation_Parameters Core Bioanalytical Method Validation (ICH M10, FDA/EMA Guidance) Select Selectivity & Specificity Core->Select Lin Linearity & Range Core->Lin Acc Accuracy Core->Acc Prec Precision (Intra- & Inter-day) Core->Prec LLOQ Lower Limit of Quantification Core->LLOQ Stab Stability (Freeze-Thaw, Bench-Top, etc.) Core->Stab Matrix Matrix Effect Core->Matrix

Caption: Key parameters for method validation.

Key validation parameters and typical acceptance criteria are summarized in Table 3.

Validation ParameterAcceptance Criteria
Selectivity No significant interfering peaks at the retention time of the analyte and IS in blank matrix.
Calibration Curve ≥ 6 non-zero points; r² ≥ 0.99; back-calculated concentrations within ±15% of nominal (±20% at LLOQ).[2]
Accuracy Mean concentration at each QC level (Low, Mid, High) is within ±15% of the nominal value.[2][18]
Precision Coefficient of Variation (CV%) at each QC level does not exceed 15%.[2][18]
LLOQ Accuracy & Precision Mean concentration is within ±20% of nominal; CV% does not exceed 20%.[2][18]
Stability Analyte concentration remains within ±15% of the nominal concentration under tested conditions.

Conclusion

This application note provides a comprehensive and scientifically grounded framework for the development of a robust LC-MS/MS method for quantifying 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine in human plasma. The detailed protocols for mass spectrometry, liquid chromatography, and sample preparation are designed to be readily implemented in a bioanalytical laboratory. By following these steps and adhering to regulatory validation guidelines, researchers can generate high-quality, reliable data to support drug development programs.

References

  • European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2**. [Link]

  • European Medicines Agency (EMA). Bioanalytical method validation - Scientific guideline. [Link]

  • European Bioanalysis Forum. The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

  • Stone, J. (2018). A practical guide to sample preparation for liquid chromatography-tandem mass spectrometry in clinical research and toxicology. Spectroscopy Europe. [Link]

  • ResolveMass Laboratories Inc. Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

  • Slideshare. Bioanalytical method validation emea. [Link]

  • European Bioanalysis Forum. The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

  • Tecan. How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep. [Link]

  • Christianson, C. (2025). Small Molecule Method Development Strategies. Bioanalysis Zone. [Link]

  • U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

  • Royal Society of Chemistry. A review of sample preparation methods for quantitation of small-molecule analytes in brain tissue by liquid chromatography tandem mass spectrometry (LC-MS/MS). [Link]

  • LCGC International. (2021). Bioanalytical Analysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 2. [Link]

  • Biocompare. (2019). Prepping Small Molecules for Mass Spec. [Link]

  • U.S. Food and Drug Administration (FDA). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. [Link]

  • LCGC. (2010). Advances in the Analysis of Persistent Halogenated Organic Compounds. [Link]

  • Amri, H. LC MS Method Development And GLP Validation For PK Plasma Sample Analysis. [Link]

  • U.S. Food and Drug Administration (FDA). Bioanalytical Method Validation. [Link]

  • Emery Pharma. (2024). Developed an LC-MS/MS method to quantify small molecules in surrogate matrix, validated by ICH M10. [Link]

  • Chromatography Forum. (2015). Method for pyridine amine derivative. [Link]

  • Agilex Biolabs. (2024). Designing LCMS Studies with the FDA in Mind from the Start. [Link]

  • MDPI. (2021). A Comprehensive GC-MS Approach for Monitoring Legacy and Emerging Halogenated Contaminants in Human Biomonitoring. [Link]

  • HELIX Chromatography. HPLC Methods for analysis of Pyridine. [Link]

  • PubMed. (2023). Characterization of halogenated organic compounds by the Fourier transform ion cyclotron resonance mass spectrometry: A critical review. [Link]

  • Drug Development & Delivery. (2016). Application of LCMS in small-molecule drug development. [Link]

  • Royal Society of Chemistry. A Simple, Tandem Approach to the Construction of Pyridine Derivatives under Metal-free Conditions. [Link]

  • LGC Group. Guide to achieving reliable quantitative LC-MS measurements. [Link]

  • ChemBK. 2-(4-ACETOPHENOXY)-3-CHLORO-5-TRIFLUOROMETHYL PYRIDINE. [Link]

Sources

Application

Application Note: High-Throughput Screening of a 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine Derivative Library for the Identification of Novel NF-κB Pathway Inhibitors

Audience: Researchers, scientists, and drug development professionals. Introduction The Nuclear Factor kappa-B (NF-κB) signaling pathway is a cornerstone of the cellular inflammatory response, playing a pivotal role in r...

Author: BenchChem Technical Support Team. Date: January 2026

Audience: Researchers, scientists, and drug development professionals.

Introduction

The Nuclear Factor kappa-B (NF-κB) signaling pathway is a cornerstone of the cellular inflammatory response, playing a pivotal role in regulating the expression of genes involved in immunity, cell survival, and proliferation.[1][] Dysregulation of this pathway is a hallmark of numerous chronic inflammatory diseases, autoimmune disorders, and various cancers.[3][4] Consequently, the NF-κB pathway represents a highly attractive target for therapeutic intervention.[1][3][4] Small molecule inhibitors that can modulate this pathway hold significant promise for the development of novel therapeutics.[5]

Pyridine derivatives are a prominent class of heterocyclic compounds in medicinal chemistry, with many approved drugs containing this scaffold.[6][7] The specific library of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine derivatives offers structural diversity and chemical features that make it a promising source for identifying novel modulators of biological pathways. The trifluoromethyl group, in particular, is a key structural motif in many active agrochemical and pharmaceutical ingredients.[8][9] This application note details a comprehensive high-throughput screening (HTS) campaign designed to identify compounds from this library that inhibit the NF-κB signaling pathway.

The core of this campaign is a robust and sensitive cell-based luciferase reporter gene assay.[10][11][12] This assay format allows for the direct measurement of NF-κB transcriptional activity in a cellular context, providing physiologically relevant data. We describe the entire workflow, from assay development and optimization to primary screening, data analysis, and a multi-step hit validation process designed to eliminate false positives and confirm the mechanism of action.[13][14]

Assay Principle and Development

The primary assay for this HTS campaign utilizes a stable human embryonic kidney (HEK293) cell line engineered to express firefly luciferase under the control of a promoter containing multiple NF-κB response elements. In the resting state, NF-κB dimers are sequestered in the cytoplasm by inhibitor of κB (IκB) proteins.[1] Upon stimulation with an appropriate inducer, such as Tumor Necrosis Factor-alpha (TNF-α), a signaling cascade is initiated, leading to the phosphorylation and subsequent proteasomal degradation of IκB.[1][] This unmasks the nuclear localization signal on NF-κB, allowing it to translocate to the nucleus, bind to the response elements, and drive the transcription of the luciferase reporter gene.[1] The resulting luciferase expression is quantified by measuring the light output upon the addition of a luciferin-containing substrate. Inhibitors of the NF-κB pathway will prevent or reduce this signaling cascade, resulting in a decrease in the luminescent signal.

Diagram of the NF-κB Signaling Pathway and Assay Principle

NFkB_Pathway cluster_extracellular Extracellular cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus TNFa TNF-α TNFR TNFR TNFa->TNFR Binding IKK IKK Complex TNFR->IKK Activation IkB IκB IKK->IkB Phosphorylation IkB_P P-IκB IkB->IkB_P NFkB NF-κB (p50/p65) NFkB_nuc NF-κB NFkB->NFkB_nuc Translocation Proteasome Proteasome IkB_P->Proteasome Degradation NFkB_IkB NF-κB-IκB Complex NFkB_IkB->IkB NFkB_IkB->NFkB Release DNA NF-κB Response Element NFkB_nuc->DNA Binding Luciferase_mRNA Luciferase mRNA DNA->Luciferase_mRNA Transcription Luciferase_Protein Luciferase Protein Luciferase_mRNA->Luciferase_Protein Translation Light Light Luciferase_Protein->Light Luminescence

Caption: NF-κB signaling pathway and luciferase reporter assay principle.

High-Throughput Screening (HTS) Protocol

Assay Miniaturization and Optimization

The success of an HTS campaign hinges on a robust and reproducible assay. Prior to full-scale screening, the assay was miniaturized to a 384-well plate format and optimized for key parameters to ensure a stable and significant assay window.

  • Cell Seeding Density: Different cell densities were tested to find the optimal number that provides a strong signal without overgrowth during the incubation period.

  • TNF-α Concentration: A dose-response curve for TNF-α was generated to determine the EC₈₀ concentration, which provides a robust signal while still allowing for the detection of inhibitors.

  • Compound and Reagent Incubation Times: Incubation times for the test compounds and the luciferase substrate were optimized to maximize the signal and ensure stability.

  • DMSO Tolerance: The assay was tested with various concentrations of DMSO (the compound solvent) to determine the maximum tolerable concentration without affecting cell viability or assay performance.

Primary HTS Workflow

The primary screen was conducted in a fully automated fashion to ensure consistency and high throughput.

Step-by-Step Protocol:

  • Cell Plating: Using a liquid handler, dispense 20 µL of HEK293-NFκB-luc cells (at the optimized density) into each well of a 384-well white, solid-bottom assay plate.

  • Incubation: Incubate the plates for 24 hours at 37°C in a humidified 5% CO₂ incubator.

  • Compound Addition:

    • The 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine derivative library is pre-formatted in 384-well plates at a concentration of 1 mM in 100% DMSO.

    • Using an acoustic liquid handler, transfer 20 nL of each compound from the library plate to the corresponding well of the cell plate. This results in a final compound concentration of 10 µM.

    • Each plate contains control wells:

      • Negative Control: 20 nL of 100% DMSO (no inhibition, 0% effect).

      • Positive Control: 20 nL of a known NF-κB inhibitor (e.g., BAY 11-7082) at a concentration that gives maximum inhibition (100% effect).

  • Pre-incubation: Incubate the plates with the compounds for 1 hour at 37°C.

  • Stimulation: Add 5 µL of TNF-α (at the pre-determined EC₈₀ concentration) to all wells except for the negative control wells, to which 5 µL of assay buffer is added.

  • Incubation: Incubate the plates for 6 hours at 37°C.

  • Luminescence Detection:

    • Equilibrate the plates to room temperature.

    • Add 25 µL of a commercial luciferase assay reagent (e.g., Bright-Glo™) to each well.

    • Incubate for 5 minutes at room temperature to allow the signal to stabilize.

    • Read the luminescence on a plate reader.

Diagram of the HTS Workflow

HTS_Workflow Start Start Cell_Plating 1. Cell Plating (384-well plates) Start->Cell_Plating Incubation_24h 2. 24h Incubation (37°C, 5% CO2) Cell_Plating->Incubation_24h Compound_Addition 3. Compound/Control Addition (10 µM final) Incubation_24h->Compound_Addition Incubation_1h 4. 1h Pre-incubation Compound_Addition->Incubation_1h Stimulation 5. TNF-α Stimulation (EC80) Incubation_1h->Stimulation Incubation_6h 6. 6h Incubation Stimulation->Incubation_6h Detection 7. Add Luciferase Reagent & Read Luminescence Incubation_6h->Detection Data_Analysis 8. Data Analysis (Z', % Inhibition) Detection->Data_Analysis Hit_Selection 9. Hit Selection (>50% Inhibition) Data_Analysis->Hit_Selection End End Hit_Selection->End

Caption: Automated high-throughput screening workflow.

Data Analysis and Hit Selection

Quality Control

The quality and reliability of the HTS assay were monitored on a plate-by-plate basis using the Z'-factor.[15][16] This statistical parameter provides a measure of the separation between the positive and negative controls and the signal variability.[17][18]

The Z'-factor is calculated using the following formula: Z' = 1 - (3 * (σ_p + σ_n)) / |μ_p - μ_n|

Where:

  • μ_p = mean of the positive control

  • σ_p = standard deviation of the positive control

  • μ_n = mean of the negative control

  • σ_n = standard deviation of the negative control

An assay is considered excellent for HTS if the Z'-factor is between 0.5 and 1.0.[17][19]

ParameterAcceptable Value
Z'-Factor ≥ 0.5
Signal-to-Background ≥ 10
DMSO Tolerance ≤ 0.5%

Table 1: Assay Quality Control Parameters.

Hit Identification

The raw luminescence data from each plate was normalized to the on-plate controls to determine the percent inhibition for each compound.

% Inhibition = 100 * (1 - (Signal_compound - μ_p) / (μ_n - μ_p))

Compounds that exhibited a percent inhibition greater than a predefined threshold (typically >50% or >3 standard deviations from the mean of the sample wells) were considered primary "hits" and were selected for further validation.[20]

Hit Confirmation and Counter-Screening

A critical step in any HTS campaign is to validate the primary hits and eliminate false positives.[13][14] False positives can arise from various sources, including compound interference with the assay technology (e.g., direct inhibition of luciferase) or non-specific effects like cytotoxicity.[21][22][23]

Confirmatory Screen (Dose-Response)

Primary hits were re-tested in the same NF-κB luciferase reporter assay over a range of concentrations (typically an 8-point, 3-fold serial dilution) to confirm their activity and determine their potency (IC₅₀). Only compounds that showed a clear dose-dependent inhibition were advanced.

Counter-Screen: Luciferase Inhibition Assay

To identify compounds that directly inhibit the firefly luciferase enzyme, a biochemical counter-screen was performed.[21][22]

Protocol:

  • Add recombinant firefly luciferase enzyme and ATP to the wells of a 384-well plate.

  • Add the hit compounds at the same concentration used in the primary screen.

  • Incubate for 15 minutes at room temperature.

  • Add the luciferin substrate.

  • Immediately read the luminescence.

Compounds that inhibit the luminescent signal in this cell-free assay are flagged as potential false positives and are typically deprioritized.

Counter-Screen: Cytotoxicity Assay

To eliminate compounds that show apparent NF-κB inhibition due to cell death, a cytotoxicity counter-screen was conducted.

Protocol:

  • Plate HEK293 cells as in the primary assay.

  • Add the hit compounds in a dose-response format.

  • Incubate for the same duration as the primary assay (e.g., 7 hours).

  • Add a reagent that measures cell viability (e.g., CellTiter-Glo®, which measures cellular ATP levels).

  • Read the luminescence.

Compounds that exhibit significant cytotoxicity at or near their IC₅₀ in the primary assay are excluded from further consideration.

AssayPurposeOutcome
Primary Screen Identify initial active compounds.List of primary hits.
Confirmatory Screen Confirm activity and determine potency (IC₅₀).Confirmed hits with dose-response curves.
Luciferase Counter-Screen Identify direct luciferase inhibitors.Elimination of false positives.
Cytotoxicity Counter-Screen Identify cytotoxic compounds.Elimination of false positives.

Table 2: Hit Triage and Validation Workflow.

Conclusion

This application note provides a detailed framework for the high-throughput screening of a novel 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine derivative library to identify inhibitors of the NF-κB signaling pathway. By employing a robust cell-based reporter assay, stringent quality control measures, and a comprehensive hit validation strategy involving orthogonal counter-screens, this workflow is designed to efficiently identify and validate true, target-specific hits. The confirmed hits from this campaign can serve as valuable starting points for medicinal chemistry efforts and subsequent lead optimization in the pursuit of novel anti-inflammatory therapeutics.

References

  • MDPI. (n.d.). Targeting The Nuclear Factor Kappa-B (NF-κB) Pathway for Drug Discovery. Retrieved from [Link]

  • BIT 479/579 High-throughput Discovery. (n.d.). Z-factors. Retrieved from [Link]

  • Crick. (2013, April 1). Affordable luciferase reporter assay for cell-based high-throughput screening. Retrieved from [Link]

  • Oxford Academic. (n.d.). Issues of Z-factor and an approach to avoid them for quality control in high-throughput screening studies. Bioinformatics. Retrieved from [Link]

  • PubMed. (n.d.). A Luciferase Reporter Gene System for High-Throughput Screening of γ-Globin Gene Activators. Retrieved from [Link]

  • Springer Nature Experiments. (n.d.). High-Throughput Firefly Luciferase Reporter Assays. Retrieved from [Link]

  • Sygnature Discovery. (n.d.). The Importance of Counter Screens in HTS. Retrieved from [Link]

  • PubMed. (2025, May 10). A High-Throughput Cell-Based Luciferase Reporter Assay for Identifying Inhibitors of ASGR1. Retrieved from [Link]

  • MDPI. (n.d.). A High-Throughput Cell-Based Luciferase Reporter Assay for Identifying Inhibitors of ASGR1. Retrieved from [Link]

  • GraphPad. (n.d.). Calculating a Z-factor to assess the quality of a screening assay. FAQ 1153. Retrieved from [Link]

  • BMG LABTECH. (2025, January 27). The Z prime value (Z´). Retrieved from [Link]

  • Assay Quality Control. (n.d.). Z-Factor Calculator - Free Online Tool. Retrieved from [Link]

  • PubMed Central. (n.d.). Identification of Known Drugs that Act as Inhibitors of NF-κB Signaling and their Mechanism of Action. Retrieved from [Link]

  • Cambridge MedChem Consulting. (2017, November 13). Analysis of HTS data. Retrieved from [Link]

  • Creative Biolabs. (n.d.). Counter-Screen Service. Retrieved from [Link]

  • The University of Arizona. (n.d.). ACDD - Our Process. R. Ken Coit College of Pharmacy. Retrieved from [Link]

  • University of Pittsburgh. (2019, January 22). Novel Compounds to Inhibit TNF-Induced NF-κB Pathways. Retrieved from [Link]

  • PubMed Central. (n.d.). NF-κB Signaling and Inflammation—Drug Repurposing to Treat Inflammatory Disorders?. Retrieved from [Link]

  • PubMed Central. (n.d.). Analysis of High Throughput Screening Assays using Cluster Enrichment. Retrieved from [Link]

  • PubMed Central. (n.d.). Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference. Retrieved from [Link]

  • BellBrook Labs. (2025, November 13). High Throughput Screening Assays for Drug Discovery. Retrieved from [Link]

  • Drug Target Review. (2017, December 12). A pragmatic approach to hit validation following biochemical high-throughput screening. Retrieved from [Link]

  • PubMed Central. (2016, June 21). Comprehensive analysis of high-throughput screens with HiTSeekR. Retrieved from [Link]

  • Technology Networks. (2023, November 14). Extracting Meaningful Data With High-Throughput Drug Discovery Approaches. Retrieved from [Link]

  • PubMed Central. (n.d.). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Retrieved from [Link]

  • PubMed. (2019, January 24). Screening Pyridine Derivatives against Human Hydrogen Sulfide-synthesizing Enzymes by Orthogonal Methods. Retrieved from [Link]

  • RSC Publishing. (n.d.). Sublimation of pyridine derivatives: fundamental aspects and application for two-component crystal screening. Retrieved from [Link]

  • IJSAT - International Journal on Science and Technology. (2025, May 24). RECENT ADVANCEMENTS IN PYRIDINE DERIVATIVES AS ANTICANCER AGENTS. Retrieved from [Link]

  • Huimeng Bio-tech. (n.d.). 2-Chloro-5-(trifluoromethyl)pyridine, 52334-81-3. Retrieved from [Link]

  • PubMed. (2018, October 6). Synthesis, Molecular Docking and in Vitro Screening of Some Newly Synthesized Triazolopyridine, Pyridotriazine and Pyridine⁻Pyrazole Hybrid Derivatives. Retrieved from [Link]

  • Research Outreach. (2023, November 8). Trifluoromethylpyridine: Its chemistry and applications. Retrieved from [Link]

  • Google Patents. (n.d.). US4349681A - 2-Amino-3-chloro-5-trifluoromethylpyridine.

Sources

Method

Process Development and Scale-Up Synthesis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine

An Application Note and Protocol from the Senior Application Scientist Abstract This document provides a comprehensive guide to the process development and scale-up synthesis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromet...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note and Protocol from the Senior Application Scientist

Abstract

This document provides a comprehensive guide to the process development and scale-up synthesis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine, a key intermediate in the pharmaceutical and agrochemical industries. The synthesis is achieved via a nucleophilic aromatic substitution (SNAr) reaction, a variant of the Williamson ether synthesis, between 4-hydroxyacetophenone and 2,3-dichloro-5-(trifluoromethyl)pyridine. This guide details the transition from laboratory-scale optimization to a robust, scalable process suitable for pilot plant production. We will explore the rationale behind the selection of reagents, solvents, and reaction conditions, emphasizing safety, process control, and impurity management to ensure a high-yield, high-purity, and reproducible manufacturing process.

Introduction and Significance

Trifluoromethylpyridine derivatives are crucial structural motifs in a wide array of biologically active molecules, including herbicides and pharmaceuticals.[1][2] The target molecule, 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine, combines this important pyridine scaffold with an acetophenone moiety, making it a valuable building block for more complex active ingredients. The development of an efficient and scalable synthesis is paramount for its commercial viability. The process described herein is based on the well-established Williamson ether synthesis, adapted for an electron-deficient heteroaromatic system.[3][4][5] The core challenge in scaling this reaction lies in managing reaction exotherms, ensuring anhydrous conditions to maximize yield, and developing a streamlined work-up procedure to isolate the product with high purity.

Reaction Scheme and Mechanism

The synthesis proceeds by the formation of a potassium phenoxide from 4-hydroxyacetophenone, which then acts as a nucleophile, attacking the electron-deficient C2 position of 2,3-dichloro-5-(trifluoromethyl)pyridine to displace the chloride leaving group.

Overall Reaction: 4-Hydroxyacetophenone + 2,3-Dichloro-5-(trifluoromethyl)pyridine → 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine

The reaction is mechanistically a Nucleophilic Aromatic Substitution (SNAr). The electron-withdrawing trifluoromethyl group and the nitrogen atom in the pyridine ring activate the C2 position towards nucleophilic attack.

G Figure 1: Reaction Mechanism (SNAr) cluster_0 Step 1: Phenoxide Formation cluster_1 Step 2: Nucleophilic Attack & Displacement Phenol 4-Hydroxyacetophenone Phenoxide Potassium 4-acetylphenoxide (Nucleophile) Phenol->Phenoxide + KOH Base KOH H2O H₂O Phenoxide->H2O - H₂O Pyridine 2,3-Dichloro-5- (trifluoromethyl)pyridine Phenoxide->Pyridine SₙAr Attack Intermediate Meisenheimer-like Intermediate Pyridine->Intermediate + Phenoxide Product Final Product Intermediate->Product - Cl⁻ KCl KCl Product->KCl + K⁺

Figure 1: Reaction Mechanism (SNAr)

Materials and Safety Precautions

Reagents and Materials
ReagentCAS No.PuritySupplier
4-Hydroxyacetophenone99-93-4>99%Commercial
2,3-Dichloro-5-(trifluoromethyl)pyridine69045-84-7>97%Commercial
Potassium Hydroxide (KOH)1310-58-3>85% (flakes)Commercial
Dimethyl Sulfoxide (DMSO)67-68-5Anhydrous, >99.8%Commercial
Toluene108-88-3Anhydrous, >99.5%Commercial
Ethyl Acetate141-78-6ACS GradeCommercial
Brine (Saturated NaCl)7647-14-5N/AIn-house
Safety and Handling

All operations should be conducted in a well-ventilated fume hood by trained personnel wearing appropriate Personal Protective Equipment (PPE), including safety glasses, lab coats, and chemical-resistant gloves.

  • 4-Hydroxyacetophenone: Harmful if swallowed and causes serious eye irritation.[6][7][8][9] Avoid inhalation of dust.

  • 2,3-Dichloro-5-(trifluoromethyl)pyridine: This is a hazardous substance. It is harmful if swallowed or inhaled, causes skin irritation, and can cause serious eye damage.[10][11][12][13] It is crucial to avoid all contact and use a closed system for transfers where possible.

  • Potassium Hydroxide (KOH): Corrosive. Causes severe skin burns and eye damage. Handle with extreme care.

  • Dimethyl Sulfoxide (DMSO) & Toluene: Combustible liquids. Keep away from ignition sources. Toluene is a reproductive hazard and has neurotoxic effects.

Part A: Laboratory-Scale Synthesis and Optimization

The initial phase focuses on establishing optimal reaction conditions on a laboratory scale (1-10 g). The primary goal is to maximize the conversion of the limiting reagent, 2,3-dichloro-5-(trifluoromethyl)pyridine, while minimizing side-product formation.

Optimization of Reaction Parameters

A key insight from related patented processes is the detrimental effect of water on the reaction yield.[14][15] Water, formed during the acid-base reaction between the phenol and KOH, can compete with the phenoxide as a nucleophile and lead to undesired byproducts. Therefore, the azeotropic removal of water using a toluene/DMSO solvent system prior to the addition of the pyridine substrate is a critical step.

ParameterCondition ACondition BCondition CRationale & Outcome
Base K₂CO₃KOH NaHKOH provides a good balance of reactivity and handling. K₂CO₃ is often too weak for complete phenoxide formation. NaH is effective but poses greater fire risk on scale-up.
Solvent DMSODMFDMSO/Toluene DMSO is an excellent polar aprotic solvent for SNAr. The addition of toluene allows for the azeotropic removal of water, significantly boosting yield.[14][15]
Temperature 100 °C120 °C 140 °C120 °C provides a reasonable reaction rate without significant decomposition. Higher temperatures can lead to darker product and more impurities.
Equivalents of Phenol 1.05 eq1.1 eq 1.2 eqA slight excess of the nucleophile ensures complete consumption of the more expensive pyridine starting material.
Detailed Laboratory Protocol (Optimized)
  • Setup: Equip a 250 mL three-neck round-bottom flask with a mechanical stirrer, a Dean-Stark trap fitted with a reflux condenser under a nitrogen atmosphere, and a temperature probe.

  • Dehydration: Charge the flask with 4-hydroxyacetophenone (5.99 g, 44.0 mmol, 1.1 eq), potassium hydroxide flakes (2.70 g, 48.0 mmol, 1.2 eq), DMSO (40 mL), and toluene (40 mL).

  • Heat the mixture to reflux (approx. 115-125°C). Water will begin to collect in the Dean-Stark trap. Continue refluxing for 2-3 hours until no more water is collected.

  • Reactant Addition: Cool the mixture to 80°C. Add a solution of 2,3-dichloro-5-(trifluoromethyl)pyridine (8.64 g, 40.0 mmol, 1.0 eq) in DMSO (10 mL) dropwise over 15 minutes.

  • Reaction: Heat the reaction mixture to 120°C and maintain for 4-6 hours. Monitor the reaction progress by TLC or HPLC (In-Process Control).

  • Work-up: Once the reaction is complete, cool the mixture to room temperature. Add water (100 mL) and ethyl acetate (100 mL).

  • Transfer the mixture to a separatory funnel. Separate the layers. Extract the aqueous layer with ethyl acetate (2 x 50 mL).

  • Combine the organic layers and wash with water (2 x 50 mL) and then with brine (50 mL).

  • Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield a crude solid.

  • Purification: Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water or isopropanol) to afford the pure product as a solid.

  • Characterization: Confirm the structure and purity via ¹H NMR, ¹³C NMR, Mass Spectrometry, and HPLC. Expected yield: >85%.

Part B: Process Development and Scale-Up

Transitioning from the bench to a pilot plant requires careful consideration of heat management, material handling, and process robustness. The optimized laboratory procedure forms the basis for the scale-up protocol.

Key Scale-Up Considerations
  • Heat Transfer: The initial acid-base reaction is exothermic, as is the SNAr reaction itself. On a large scale, the surface-area-to-volume ratio decreases, making heat dissipation less efficient. Reagent addition must be controlled at a rate that allows the reactor's cooling system to maintain the target temperature.

  • Mixing: Efficient agitation is critical to ensure uniform temperature and concentration, especially during the phenoxide formation and the viscous dehydration phase.

  • Azeotropic Distillation: On a larger scale, the removal of water via azeotropic distillation with toluene must be monitored carefully to ensure the system is truly anhydrous before proceeding.

  • Product Isolation: Filtration and drying of the final product must be performed in enclosed systems (e.g., filter-dryer) to minimize operator exposure and prevent contamination.

Pilot-Scale Synthesis Protocol (1 kg Scale)
  • Reactor Setup: Charge a 20 L glass-lined reactor, equipped with a mechanical agitator, heating/cooling jacket, reflux condenser with a receiver, and nitrogen inlet, with 4-hydroxyacetophenone (1.38 kg, 10.1 mol, 1.1 eq) and potassium hydroxide (0.62 kg, 11.0 mol, 1.2 eq).

  • Solvent Charge: Add anhydrous DMSO (8.0 L) and toluene (8.0 L) to the reactor.

  • Dehydration: Under moderate agitation, heat the reactor jacket to 130-140°C to bring the contents to a steady reflux. Collect the water azeotrope in the receiver. Continue until water removal ceases (approx. 180-200 mL expected).

  • Reactant Charge: Cool the reactor contents to 80°C. Prepare a solution of 2,3-dichloro-5-(trifluoromethyl)pyridine (2.00 kg, 9.26 mol, 1.0 eq) in anhydrous DMSO (2.0 L). Add this solution to the reactor via a charging pump over 45-60 minutes, ensuring the internal temperature does not exceed 90°C.

  • Reaction: After the addition is complete, heat the reactor to 120°C. Hold at this temperature for 4-8 hours.

  • In-Process Control (IPC): Take samples every 2 hours and analyze by HPLC to monitor the disappearance of the starting material. The reaction is deemed complete when the area% of 2,3-dichloro-5-(trifluoromethyl)pyridine is <1.0%.

  • Quench and Extraction: Cool the reactor to 30°C. Slowly add process water (20 L) while maintaining good agitation. Charge ethyl acetate (20 L). Agitate for 30 minutes, then allow the layers to separate.

  • Drain the lower aqueous layer. Charge the reactor with process water (10 L), agitate, and separate again. Repeat this wash step.

  • Solvent Swap & Crystallization: Concentrate the organic layer under vacuum to a minimum stir volume. Charge isopropanol (8 L) and continue distillation to remove residual ethyl acetate. Cool the resulting slurry slowly to 0-5°C and hold for at least 2 hours.

  • Isolation and Drying: Filter the product using a centrifuge or filter dryer. Wash the cake with cold isopropanol (2 x 2 L). Dry the solid under vacuum at 50-60°C until constant weight is achieved. Expected yield: >1.9 kg (>85%).

Figure 2: Overall Process Workflow

Conclusion

This application note outlines a robust and scalable process for the synthesis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine. By identifying the critical role of anhydrous conditions and implementing an azeotropic dehydration step, the process achieves high yields and purity. The provided laboratory and pilot-scale protocols, along with considerations for safety and process control, offer a comprehensive guide for researchers and chemical engineers. This well-defined process is suitable for the reliable production of multi-kilogram quantities of the target intermediate.

References

  • Material Safety Data Sheet - 2,3-Dichloro-5-(Trifluoromethyl)pyridine, 97%. Cole-Parmer.
  • 4'-Hydroxyacetophenone - Safety Data Sheet. ChemicalBook.
  • 2,3-Dichloro-5-(trifluoromethyl)pyridine Safety Data Sheet. Jubilant Ingrevia.
  • SAFETY DATA SHEET: 2,3-Dichloro-5-(trifluoromethyl)pyridine. Fisher Scientific.
  • 2,3-Dichloro-5-(trifluoromethyl)pyridine - Safety Data Sheet. ChemicalBook.
  • Safety Data Sheet - 4-Hydroxyacetophenone. MedchemExpress.com.
  • Safety Data Sheet 4-Hydroxyacetophenone. MetaSci Inc.
  • 4'-Hydroxyacetophenone - Material Safety Data Sheet. Santa Cruz Biotechnology.
  • 4-Hydroxyacetophenone (Flake) - Safety data sheet. BASF.
  • 2,3-Dichloro-5-(trifluoromethyl)pyridine | C6H2Cl2F3N | CID 112234. PubChem.
  • The Williamson Ether Synthesis. Master Organic Chemistry. Available from: [Link]

  • The Williamson Ether Synthesis. University of Missouri-St. Louis. Available from: [Link]

  • Experiment 06 Williamson Ether Synthesis. University of Wisconsin-River Falls. Available from: [Link]

  • Williamson ether synthesis (video). Khan Academy. Available from: [Link]

  • Duan, H. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Academic Journal of Materials & Chemistry, 4(4), 41-45. Available from: [Link]

  • Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. PubMed Central. Available from: [Link]

  • Process for producing 2-(4'-hydroxyphenoxy)-3-chloro-5-trifluoromethylpyridine. European Patent Office. Available from: [Link]

  • Process for producing 2-(4'-hydroxyphenoxy)-3-chloro-5-trifluoromethylpyridine. Patents.
  • Trifluoromethylpyridine: Its chemistry and applications. Research Outreach. Available from: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine

Document ID: TSS-CPD-2401-01 Version: 1.0 Introduction Welcome to the technical support guide for the synthesis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine. This molecule is a crucial intermediate in the de...

Author: BenchChem Technical Support Team. Date: January 2026

Document ID: TSS-CPD-2401-01

Version: 1.0

Introduction

Welcome to the technical support guide for the synthesis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine. This molecule is a crucial intermediate in the development of advanced pharmaceutical and agrochemical agents. The synthesis, typically achieved via a nucleophilic aromatic substitution (SNAr), presents several challenges that can impact yield and purity. This guide is designed for researchers, chemists, and process development professionals to provide in-depth troubleshooting, actionable protocols, and a deeper understanding of the reaction mechanism to empower you to overcome common obstacles and optimize your synthesis for high-yield, high-purity outcomes.

Reaction Scheme and Mechanism

The core of this synthesis is the SNAr reaction between 2,3-dichloro-5-(trifluoromethyl)pyridine and 4-hydroxyacetophenone. The reaction proceeds through an addition-elimination mechanism.

Overall Reaction:

The mechanism involves the formation of a phenoxide from 4-hydroxyacetophenone using a suitable base. This potent nucleophile then attacks the electron-deficient pyridine ring at the C-2 position. The pyridine nitrogen and the strongly electron-withdrawing trifluoromethyl group at the C-5 position activate the ring for nucleophilic attack.[1][2][3] The resulting negatively charged intermediate, known as a Meisenheimer complex, is stabilized by resonance, particularly by the electron-withdrawing groups.[3][4] The reaction concludes with the elimination of the chloride leaving group from the C-2 position, restoring aromaticity and forming the desired ether linkage.

Troubleshooting Guide

This section addresses the most common issues encountered during the synthesis in a direct question-and-answer format.

Q1: My reaction shows low or no conversion of the starting materials. What are the likely causes and how can I fix it?

A1: Low conversion is typically rooted in four key areas: base selection, solvent environment, reaction temperature, or moisture content.

  • Inadequate Base: The pKa of the phenolic proton on 4-hydroxyacetophenone is approximately 8.05. The chosen base must be strong enough to deprotonate it effectively to form the reactive phenoxide nucleophile.

    • Troubleshooting: If you are using a weak base like sodium bicarbonate, switch to a stronger one. Potassium carbonate (K₂CO₃) is a common and effective choice. For even greater reactivity, sodium hydride (NaH) or potassium hydroxide (KOH) can be used, but require strictly anhydrous conditions.[5]

  • Improper Solvent: The SNAr mechanism is heavily favored by polar aprotic solvents, which can solvate the cation of the base but do not interfere with the nucleophile.

    • Troubleshooting: Ensure you are using a suitable solvent such as Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or N-Methyl-2-pyrrolidone (NMP). A mixture of a polar aprotic solvent with an aromatic hydrocarbon like toluene can also be effective, aiding in azeotropic water removal during reflux.[5]

  • Insufficient Temperature: The activation energy for SNAr reactions can be significant.

    • Troubleshooting: Most protocols require elevated temperatures, often in the range of 100-170°C.[5] If your reaction is running at a lower temperature, gradually increase the heat while monitoring the progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

  • Presence of Water: Water can protonate the phenoxide, quenching the nucleophile. It can also interfere with strong bases like NaH.

    • Troubleshooting: Use anhydrous solvents and oven-dried glassware. If possible, perform the reaction under an inert atmosphere (e.g., Nitrogen or Argon). A common industrial practice is to heat the mixture of the phenol, base, and a solvent like toluene to reflux with a Dean-Stark trap to remove residual water before adding the pyridine starting material.[5]

Q2: I'm observing significant side product formation, and the reaction mixture turns dark brown or black. How can I improve selectivity and minimize impurities?

A2: Dark coloration and side products often indicate decomposition or undesired side reactions.

  • Decomposition at High Temperatures: While heat is necessary, excessive temperatures or prolonged reaction times can lead to the decomposition of starting materials or the product.

    • Troubleshooting: Find the optimal temperature balance. Run small-scale experiments at various temperatures (e.g., 100°C, 120°C, 140°C) and monitor for the fastest conversion with the cleanest profile. Once the reaction is complete based on TLC/GC, proceed immediately to workup.

  • Solvent Reactivity: Certain solvents can be problematic. For example, dichloromethane (DCM) has been reported to react with pyridine derivatives, even at room temperature, to form bispyridinium salts, leading to reduced yields and complex impurities.[6]

    • Troubleshooting: Avoid reactive chlorinated solvents like DCM in the reaction mixture, especially if pyridine-like compounds are present in excess or used as a base. Stick to robust polar aprotic solvents.

  • Oxidation: The electron-rich phenoxide can be susceptible to oxidation, especially at high temperatures if oxygen is present.

    • Troubleshooting: Running the reaction under an inert atmosphere (N₂ or Ar) is highly recommended to prevent oxidative side reactions.

Q3: The final product is difficult to purify. What strategies do you recommend for workup and purification?

A3: A well-designed workup is critical for obtaining a high-purity product.

  • Removal of Base and Salts: The inorganic base and the resulting halide salt must be removed.

    • Workup Strategy: After cooling the reaction, quench it by carefully adding water. If a high-boiling polar aprotic solvent like DMSO or NMP was used, you may need to add a significant amount of water to precipitate the crude product, which can then be filtered. Alternatively, extract the product into a water-immiscible organic solvent like ethyl acetate or toluene. Wash the organic layer sequentially with water, a dilute acid (e.g., 1M HCl) to remove any residual organic bases, and finally with brine.

  • Removing Unreacted 4-hydroxyacetophenone: The starting phenol is acidic and can be removed with a basic wash.

    • Workup Strategy: During the extraction, wash the organic layer with a dilute base solution (e.g., 1M NaOH or 1M K₂CO₃). This will deprotonate the unreacted phenol, pulling it into the aqueous layer. Be cautious not to use a base that is too concentrated, which could potentially hydrolyze the product.

  • Final Purification:

    • Recrystallization: This is often the most effective method for obtaining highly pure crystalline material. Experiment with different solvent systems. A common choice is a mixture of a good solvent (e.g., ethyl acetate, acetone) and an anti-solvent (e.g., hexanes, heptane).

    • Silica Gel Chromatography: If recrystallization fails or is insufficient, flash column chromatography can be used to separate the product from closely related impurities. Use a solvent system like hexanes/ethyl acetate, gradually increasing the polarity.

Frequently Asked Questions (FAQs)

FAQ 1: What is the optimal base and solvent system? While the ideal system depends on scale and specific lab constraints, a robust starting point is using Potassium Carbonate (K₂CO₃) as the base in Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) at a temperature of 120-150°C .[5] This combination offers a good balance of reactivity, cost-effectiveness, and operational simplicity.

FAQ 2: How can I effectively monitor the reaction progress? Thin Layer Chromatography (TLC) is the most common and convenient method. Use a solvent system like 7:3 Hexane:Ethyl Acetate. The product will be less polar than the 4-hydroxyacetophenone starting material but will have a similar polarity to the 2,3-dichloro-5-(trifluoromethyl)pyridine. Staining with potassium permanganate can help visualize all spots. For quantitative analysis, Gas Chromatography-Mass Spectrometry (GC-MS) is ideal.

FAQ 3: What are the critical safety precautions for this reaction?

  • High Temperatures: Use a heating mantle with a temperature controller and a sand bath for even heat distribution. Ensure your glassware is free of cracks.

  • Polar Aprotic Solvents: DMF, DMSO, and NMP have high boiling points and can be harmful. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

  • Strong Bases: Reagents like sodium hydride (NaH) are flammable and react violently with water. Handle only under an inert atmosphere and have appropriate quenching procedures in place.

Data & Visualization

Table 1: Effect of Reaction Parameters on Yield
EntryBase (equiv.)SolventTemp (°C)Time (h)Yield (%)Observations
1K₂CO₃ (1.5)Acetonitrile8024< 20Low conversion, reflux temp too low
2K₂CO₃ (1.5)DMF1208~85Good conversion, clean reaction
3KOH (1.2)DMSO1404~92Fast reaction, slight darkening
4NaH (1.2)THF6524< 10Low conversion, requires higher temp
5K₂CO₃ (1.5)Toluene/DMSO (5:1)1506~90Effective, allows azeotropic drying

Note: Yields are illustrative and based on typical outcomes for SNAr reactions of this type.

Diagrams

Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Workup & Purification P1 Dry Glassware P2 Add 4-Hydroxyacetophenone, Base, and Solvent P1->P2 P3 Inert Atmosphere (N2) P2->P3 R1 Heat to Target Temp (e.g., 120-150°C) P3->R1 R2 Add Dichloropyridine Starting Material R1->R2 R3 Monitor by TLC/GC R2->R3 W1 Cool & Quench (e.g., with Water) R3->W1 W2 Extract with Organic Solvent W1->W2 W3 Aqueous Washes (Acidic/Basic) W2->W3 W4 Dry, Filter, Concentrate W3->W4 P4 Purify (Recrystallization or Chromatography) W4->P4

Caption: General experimental workflow for the synthesis.

Troubleshooting Start Low Yield Observed Base Is the base strong enough? (e.g., K2CO3, KOH) Start->Base Solvent Is the solvent polar aprotic? (e.g., DMF, DMSO) Base->Solvent Yes Sol_Base Use stronger base (e.g., KOH) Base->Sol_Base No Temp Is the temperature high enough? (e.g., >100°C) Solvent->Temp Yes Sol_Solvent Switch to DMF or DMSO Solvent->Sol_Solvent No Moisture Are conditions anhydrous? Temp->Moisture Yes Sol_Temp Increase temperature (e.g., 120-150°C) Temp->Sol_Temp No Sol_Moisture Use dry solvents/glassware and inert atmosphere Moisture->Sol_Moisture No Sol_Final Re-run with optimized conditions Moisture->Sol_Final Yes Sol_Base->Sol_Final Sol_Solvent->Sol_Final Sol_Temp->Sol_Final Sol_Moisture->Sol_Final

Caption: Decision tree for troubleshooting low reaction yield.

Optimized Experimental Protocol

This protocol is a recommended starting point for achieving a high yield.

Reagents:

  • 4-Hydroxyacetophenone (1.0 equiv)

  • 2,3-dichloro-5-(trifluoromethyl)pyridine (1.05 equiv)

  • Potassium Carbonate (K₂CO₃), finely ground (1.5 equiv)

  • Anhydrous Dimethylformamide (DMF)

Procedure:

  • Setup: To an oven-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add 4-hydroxyacetophenone (1.0 equiv) and potassium carbonate (1.5 equiv).

  • Solvent Addition: Add anhydrous DMF to the flask to achieve a concentration of approximately 0.5 M with respect to the 4-hydroxyacetophenone.

  • Inert Atmosphere: Purge the flask with dry nitrogen for 10-15 minutes.

  • Initial Heating: Begin stirring and heat the mixture to 80°C for 30 minutes to ensure a dry environment and initiate phenoxide formation.

  • Reagent Addition: Add 2,3-dichloro-5-(trifluoromethyl)pyridine (1.05 equiv) to the reaction mixture.

  • Reaction: Increase the temperature to 120-130°C and maintain for 6-8 hours. Monitor the reaction's completion by TLC (7:3 Hexane:Ethyl Acetate).

  • Workup:

    • Once the reaction is complete, allow the mixture to cool to room temperature.

    • Pour the reaction mixture into a beaker containing ice-water (approx. 10x the volume of DMF used). A precipitate should form.

    • Stir the slurry for 30 minutes, then collect the solid crude product by vacuum filtration.

    • Wash the solid with ample water, followed by a small amount of cold hexanes.

  • Purification:

    • Dry the crude solid under vacuum.

    • Recrystallize the solid from a suitable solvent system, such as ethanol/water or ethyl acetate/hexanes, to yield 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine as a pure, crystalline solid.

References

  • Selective Halogenation of Pyridines Using Designed Phosphine Reagents. PMC.[Link]

  • The Halogenation of Pyridine. Journal of the American Chemical Society.[Link]

  • Synthesis of 2-Phenyl-4,6-bis(trifluoromethyl)pyridine via NH4I/Na2S2O4-Mediated Cyclization of Ketoxime Acetates. Organic Syntheses.[Link]

  • Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. PubMed Central.[Link]

  • Nucleophilic Aromatic Substitution. Chemistry Steps.[Link]

  • Synthesis of 2-Substituted Pyridines via a Regiospecific Alkylation, Alkynylation, and Arylation of Pyridine N-Oxides. Organic Letters.[Link]

  • Nucleophilic Aromatic Substitution: Addition–Elimination and SNAr. OrgoSolver.[Link]

  • 2-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}acetophenone. ChemBK.[Link]

  • Pyridine Synthesis: Cliff Notes. Baran Lab.[Link]

  • Pyridine synthesis. Organic Chemistry Portal.[Link]

  • A kind of preparation method of the fluoro- 3- chloro-5-trifluoromethylpyridines of 2-.
  • Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry.[Link]

  • 16.6: Nucleophilic Aromatic Substitution. Chemistry LibreTexts.[Link]

  • Aromatic Nucleophilic Substitution. YouTube.[Link]

  • Puzzling Pyridine Problem Probed. ChemistryViews.[Link]

  • Method for synthesizing 3-chloro-5-trifluoromethyl trifluoro acetophenone.
  • Synthesis, Characterization and Crystal Structure of 2,3,6-Trichloro-5-(trichloromethyl)pyridine. Sci-Hub.[Link]

  • Synthesis method of 2-chloro-4-(trifluoromethyl) pyridine.
  • 161 questions with answers in PYRIDINES | Science topic. ResearchGate.[Link]

  • Process for producing 2-(4'-hydroxyphenoxy)-3-chloro-5-trifluoromethylpyridine. European Patent Office.[Link]

Sources

Optimization

Technical Support Center: Purification of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine

Prepared by: Senior Application Scientist, Chemical R&D Division Welcome to the dedicated support center for handling the purification of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine (CAS: 217186-15-7). This gu...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by: Senior Application Scientist, Chemical R&D Division

Welcome to the dedicated support center for handling the purification of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine (CAS: 217186-15-7). This guide is designed for researchers, chemists, and drug development professionals who may encounter challenges in isolating this compound at high purity. We will delve into the underlying chemical principles governing these challenges and provide robust, field-tested protocols to overcome them.

The unique structure of this molecule—featuring a basic pyridine nitrogen, an acid/base-labile ester linkage, and halogen/trifluoromethyl groups—presents a specific set of purification hurdles. Understanding these structural features is the key to devising an effective purification strategy.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding the purification of this specialty chemical.

Q1: What are the most likely impurities I should expect in my crude sample?

A: Impurities typically arise from the synthetic route. A common synthesis involves the nucleophilic aromatic substitution reaction between 2,3-dichloro-5-trifluoromethylpyridine and 4-hydroxyacetophenone.[1] Therefore, the primary impurities are often the unreacted starting materials. Other potential byproducts include regioisomers or products of side reactions.

Impurity Name Structure Typical Origin Removal Strategy
2,3-dichloro-5-trifluoromethylpyridineStarting MaterialUnreacted starting material from synthesis.[2][3]Less polar than the product; easily separable by normal-phase chromatography.
4-hydroxyacetophenoneStarting MaterialUnreacted starting material from synthesis.[1]More polar than the product; can be removed by an aqueous wash or chromatography.
Hydrolysis ProductProduct DegradationCleavage of the ether-ester linkage due to harsh pH (acidic or basic) during workup or chromatography.Avoid prolonged exposure to acidic silica gel or harsh pH. Use deactivated silica or alumina.
RegioisomersSide ReactionIncorrect substitution pattern during synthesis.Often have very similar polarity, may require optimized chromatography or preparative HPLC for separation.

Q2: My compound seems to be degrading during silica gel chromatography. What's happening and how can I prevent it?

A: This is a common and critical issue. The degradation is often caused by the acidic nature of standard silica gel.[4][5] There are two primary mechanisms:

  • Acid-Catalyzed Hydrolysis: The ester linkage in the acetophenoxy group can be susceptible to hydrolysis when exposed to the acidic silanol groups (Si-OH) on the silica surface for extended periods.

  • Irreversible Binding: The basic nitrogen atom on the pyridine ring can interact strongly with the acidic silanol groups, leading to strong, sometimes irreversible, binding and subsequent degradation on the column.[4]

To prevent this, you can perform a simple stability test using 2D TLC before committing to a column.[5] If degradation is confirmed, consider the following solutions:

  • Deactivate the Silica: Slurry the silica gel with a solvent system containing a small amount (0.5-1%) of a competing base like triethylamine (TEA) or ammonia before packing the column.[4] This neutralizes the most acidic sites.

  • Switch the Stationary Phase: Use a more inert stationary phase like neutral alumina or Florisil.[5]

  • Use Reverse-Phase Chromatography: If the compound is stable under mildly acidic conditions (e.g., mobile phase with 0.1% TFA or formic acid), reverse-phase (C18) chromatography is an excellent alternative.[6]

Q3: I'm observing significant peak tailing during HPLC analysis and purification. What causes this and how can it be fixed?

A: Peak tailing for pyridine-containing compounds is almost always caused by the interaction between the basic pyridine nitrogen and residual acidic silanol groups on silica-based stationary phases (like C18).[4] This creates a secondary, strong retention mechanism that broadens the peak.

Solutions to Reduce Peak Tailing:

  • Mobile Phase Additives: Add a competing base, such as 0.5-1% triethylamine (TEA), to the mobile phase. TEA will preferentially interact with the active silanol sites, "masking" them from your compound.[4]

  • Lower the Mobile Phase pH: For reverse-phase HPLC, lowering the pH to ~2.5-3.0 with an acid like trifluoroacetic acid (TFA) or formic acid will protonate the pyridine nitrogen. This can sometimes improve peak shape, but it's crucial to ensure your compound is stable at this pH.[4]

  • Use a Modern Column: Employ end-capped columns or those specifically designed for analyzing basic compounds, as they have fewer accessible silanol groups.[4]

Section 2: Troubleshooting Purification Workflows

This guide provides a systematic approach to diagnosing and solving specific purification problems.

Workflow Diagram: Initial Purification Strategy

The first step is to select the appropriate purification technique based on the scale of your experiment and the initial purity of your crude material.

Purification_Decision start Crude Product Analysis (TLC, LCMS, NMR) check_purity Is Purity >90%? start->check_purity check_solid Is the compound a solid? check_purity->check_solid Yes chromatography Proceed to Chromatography check_purity->chromatography No recrystallize Attempt Recrystallization check_solid->recrystallize Yes check_solid->chromatography No / 'Oils out' end_pure Pure Compound recrystallize->end_pure check_stability Test Silica Stability (2D TLC) chromatography->check_stability normal_phase Normal-Phase Chromatography (Silica or Alumina) check_stability->normal_phase Stable alt_phase Alternative Chromatography (Reverse-Phase, etc.) check_stability->alt_phase Degrades normal_phase->end_pure alt_phase->end_pure

Caption: A decision workflow for selecting the initial purification method.

Problem: Poor Separation in Column Chromatography
  • Symptom: Fractions are consistently mixed, and TLC shows overlapping spots with very close Rf values.

  • Causality: The chosen solvent system lacks sufficient selectivity to differentiate between your product and the impurity. This is common if the impurity is a regioisomer.

  • Troubleshooting Steps:

    • Re-evaluate Solvent System: The goal is an Rf value of ~0.3 for your target compound.[5] Systematically screen different solvent combinations. A common starting point for compounds of this polarity is a Hexane/Ethyl Acetate system. If that fails, try substituting Dichloromethane for Hexane or adding a small amount of Methanol.

    • Try a Different Stationary Phase: Impurities that co-elute on silica may separate well on a different medium. Neutral alumina is an excellent first alternative. If both are unsuccessful, reverse-phase (C18) flash chromatography may provide the necessary change in selectivity.[4]

    • Optimize the Gradient: If using an automated flash system, switch from a step gradient to a shallow linear gradient around the elution point of your compound. This increases the effective column length and can resolve closely running spots.

Workflow Diagram: Troubleshooting Chromatography Issues

Chromatography_Troubleshooting start Chromatography Problem Observed issue What is the primary issue? start->issue peak_tailing Peak Tailing / Streaking issue->peak_tailing Tailing low_resolution Low Resolution / Co-elution issue->low_resolution Poor Separation low_recovery Low Recovery / Degradation issue->low_recovery Material Loss sol_tailing Add Competing Base (TEA) or Switch to Alumina peak_tailing->sol_tailing sol_resolution Optimize Solvent System (TLC) or Use a Shallow Gradient low_resolution->sol_resolution sol_recovery Use Deactivated Silica or Switch to Reverse-Phase low_recovery->sol_recovery end Problem Resolved sol_tailing->end sol_resolution->end sol_recovery->end

Caption: A high-level workflow for troubleshooting common chromatography issues.

Section 3: Experimental Protocols

These protocols provide detailed, self-validating steps for the most common purification techniques.

Protocol 1: 2D TLC for On-Plate Stability Assessment

This method quickly determines if your compound is stable on a given stationary phase (e.g., silica gel).[5]

  • Preparation: Obtain a square TLC plate (e.g., 5x5 cm silica gel).

  • Spotting: In one corner (e.g., bottom-left), carefully spot a concentrated solution of your crude material, keeping the spot as small as possible.

  • First Development: Develop the plate using a suitable solvent system (e.g., 30% Ethyl Acetate in Hexane).

  • Drying and Rotation: Remove the plate from the chamber and dry it completely with a stream of air or nitrogen. Do not use heat , as this can cause degradation on its own. Rotate the plate 90 degrees counter-clockwise so the line of separated spots is now at the bottom.

  • Second Development: Develop the plate again in the exact same solvent system.

  • Analysis: Visualize the plate under UV light.

    • Stable Compound: All spots will lie on the 45-degree diagonal.

    • Unstable Compound: New spots will appear off the diagonal. These are degradation products formed during the first development and subsequent exposure to the silica. If you see this, avoid standard silica gel for column chromatography.

Protocol 2: Optimized Flash Column Chromatography on Silica Gel

This protocol incorporates best practices to maximize purity and recovery.

  • Solvent System Selection: Use TLC to find a solvent system that gives your product an Rf of 0.25-0.35 and separates it from all major impurities.

  • Slurry Preparation (Deactivation Step):

    • In a beaker, add the required amount of silica gel.

    • Add your chosen eluent containing 0.5% triethylamine (TEA). For example, for a 100 mL eluent, add 0.5 mL of TEA.

    • Gently stir to create a uniform slurry. This step neutralizes acidic sites on the silica.[4]

  • Column Packing: Wet-pack the column with the prepared slurry, ensuring no air bubbles are trapped.

  • Sample Loading:

    • Dry Loading (Recommended): Dissolve your crude product in a minimal amount of a strong solvent (like Dichloromethane or Acetone). Add a small amount of silica gel (1-2 times the mass of your crude product) and evaporate the solvent completely on a rotary evaporator to get a free-flowing powder. Carefully add this powder to the top of your packed column.

    • Wet Loading: Dissolve the crude product in the minimum amount of the eluent. A different, stronger solvent can be used, but this may compromise separation.[5]

  • Elution: Run the column, collecting fractions. Monitor the separation by TLC.

  • Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure. The TEA is volatile and will be removed during this step.

Protocol 3: Recrystallization

Recrystallization is an excellent and scalable method for purifying solid compounds with >90% initial purity.[7]

  • Solvent Screening: The ideal solvent is one in which your compound is poorly soluble at room temperature but highly soluble at the solvent's boiling point.[7]

    • Test small amounts of your solid in vials with different solvents (e.g., Ethanol, Isopropanol, Acetone, Ethyl Acetate, Toluene, Heptane).

    • Heat the vials that show poor solubility at room temperature. A good candidate will fully dissolve when hot.

    • Allow the promising candidates to cool slowly to room temperature and then in an ice bath. The best solvent will yield a high amount of crystalline solid.

  • Dissolution: In an Erlenmeyer flask, add your crude solid and the chosen recrystallization solvent. Heat the mixture to boiling (using a hot plate and a condenser) while stirring. Add more hot solvent portion-wise until the solid just dissolves completely.

  • Decolorization (Optional): If the solution is colored by minor, highly polar impurities, you can add a small amount of activated charcoal and hot filter the solution.

  • Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Slow cooling is critical for forming pure crystals. If no crystals form, try scratching the inside of the flask with a glass rod or adding a seed crystal.[7]

  • Isolation: Once crystallization is complete, cool the flask in an ice bath for at least 30 minutes to maximize the yield. Collect the crystals by vacuum filtration, wash them with a small amount of ice-cold solvent, and dry them thoroughly.[7]

References
  • Technical Support Center: Chromatographic Purification of Pyridine Derivatives. (n.d.). Benchchem.
  • Purification of different Pyridines using Waters X-bridge prep column. (n.d.). Interchim.
  • Purification: Troubleshooting Flash Column Chromatography. (n.d.). University of Rochester, Department of Chemistry.
  • HPLC Methods for analysis of Pyridine. (n.d.). HELIX Chromatography.
  • Purification of 2-chloro-5-(trifluoromethyl) pyridine by melt crystallization. (2015). ResearchGate.
  • Recrystallization. (2020, January 10). YouTube.
  • The Chemical Synthesis of Trifluoromethyl Pyridine Derivatives: A Practical Guide. (2026, January 6).
  • Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. (n.d.). PubMed Central.
  • Trifluoromethylpyridine: Its chemistry and applications. (2023, November 8). Research Outreach.
  • Process for producing 2-(4'-hydroxyphenoxy)-3-chloro-5-trifluoromethylpyridine. (n.d.). European Patent Office.
  • Purine and Related Compound Purification Strategies. (n.d.). Teledyne Labs.

Sources

Troubleshooting

optimization of reaction conditions for synthesizing 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine

Welcome to the dedicated technical support resource for the synthesis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine. This guide is designed for researchers, scientists, and professionals in drug development,...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the dedicated technical support resource for the synthesis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to navigate the complexities of this specific nucleophilic aromatic substitution (SNAr) reaction. Our goal is to empower you with the scientific rationale behind experimental choices to optimize your synthetic outcomes.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine, offering potential causes and validated solutions.

Question 1: I am experiencing very low to no yield of the desired product. What are the likely causes and how can I improve the conversion?

Answer:

Low or no yield in this SNAr reaction is a frequent challenge and can stem from several factors related to the reaction setup and reagents.

  • Insufficient Base Strength or Incomplete Deprotonation: The reaction proceeds via the nucleophilic attack of the phenoxide ion of 4-hydroxyacetophenone on the electron-deficient pyridine ring. Incomplete deprotonation of the phenol leads to a low concentration of the active nucleophile.

    • Solution: Ensure you are using a sufficiently strong base to fully deprotonate the 4-hydroxyacetophenone. While potassium carbonate (K₂CO₃) is common, stronger bases like potassium tert-butoxide (KOtBu) or sodium hydride (NaH) can be more effective. The choice of base should be compatible with your solvent system.

  • Suboptimal Solvent Choice: The solvent plays a crucial role in solvating the reactants and facilitating the reaction.

    • Solution: Polar aprotic solvents such as Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or N,N-Dimethylacetamide (DMAc) are generally preferred for SNAr reactions as they can solvate the cationic counter-ion of the base and leave the nucleophile relatively "naked" and more reactive. A mixed solvent system, for instance, a polar aprotic solvent with an aromatic hydrocarbon like toluene, can also be effective, particularly for azeotropic removal of water.[1]

  • Reaction Temperature is Too Low: SNAr reactions often require elevated temperatures to overcome the activation energy barrier.

    • Solution: Gradually increase the reaction temperature. A typical starting point would be in the range of 80-120 °C. Monitor the reaction progress by TLC or LC-MS to find the optimal temperature that promotes product formation without significant decomposition. Some related processes are conducted at temperatures up to 170°C.[1]

  • Presence of Water: Water can protonate the phenoxide, reducing its nucleophilicity, and can also compete as a nucleophile, leading to undesired byproducts.

    • Solution: Use anhydrous solvents and ensure your starting materials are dry. If using a base like potassium hydroxide, which may contain water, or if water is generated in situ, azeotropic removal using a Dean-Stark apparatus with a solvent like toluene can be beneficial.[1]

Question 2: My reaction is producing a significant amount of an isomeric byproduct. How can I improve the regioselectivity?

Answer:

The desired product is formed by substitution at the C-2 position of the pyridine ring. The primary isomeric byproduct would result from substitution at the C-3 position.

  • Understanding the Inherent Reactivity: The pyridine nitrogen is an electron-withdrawing group, which activates the C-2 (ortho) and C-4 (para) positions towards nucleophilic attack.[2][3] The C-3 position is significantly less electrophilic. Therefore, the formation of the 3-substituted isomer should be minor. If you are observing significant amounts, it may indicate very harsh reaction conditions.

  • Controlling Reaction Temperature: Extremely high temperatures might provide enough energy to overcome the higher activation barrier for substitution at the C-3 position.

    • Solution: As mentioned previously, carefully optimize the reaction temperature. Aim for the lowest temperature that provides a reasonable reaction rate for the formation of the desired 2-substituted product.

Question 3: I am struggling with the purification of the final product. What are the recommended methods?

Answer:

Purification can be challenging due to the potential for unreacted starting materials and byproducts with similar polarities.

  • Initial Work-up:

    • Solution: After the reaction is complete, cool the mixture and quench it with water or a dilute acid (e.g., 1M HCl) to neutralize any remaining base. Extract the product into an organic solvent like ethyl acetate or dichloromethane. Wash the organic layer with water and brine to remove inorganic salts and residual polar solvents like DMF or DMSO.

  • Chromatography:

    • Solution: Column chromatography is often the most effective method for obtaining a highly pure product. A silica gel column with a gradient elution system of hexanes and ethyl acetate is a good starting point. The optimal solvent system should be determined by TLC analysis.

  • Recrystallization:

    • Solution: If the crude product is a solid and of reasonable purity after work-up, recrystallization can be an efficient purification method. Experiment with different solvent systems, such as ethanol, isopropanol, or a mixture of ethyl acetate and hexanes, to find conditions that yield high-purity crystals.

Question 4: Would a phase-transfer catalyst be beneficial for this reaction?

Answer:

Yes, a phase-transfer catalyst (PTC) could significantly enhance the reaction rate and yield, especially if you are using a solid-liquid or liquid-liquid biphasic system.[4][5][6]

  • Mechanism of Action: A PTC, such as a quaternary ammonium salt (e.g., tetrabutylammonium bromide - TBAB) or a crown ether, facilitates the transfer of the phenoxide anion from the solid phase (e.g., K₂CO₃) or an aqueous phase into the organic phase where the 2,3-dichloro-5-trifluoromethylpyridine is dissolved.[7][8] This increases the effective concentration of the nucleophile in the organic phase, accelerating the reaction.

  • Implementation:

    • Solution: Add a catalytic amount (1-10 mol%) of a suitable PTC to your reaction mixture. TBAB is a cost-effective and commonly used PTC for such reactions. The use of a PTC can often allow for milder reaction conditions (e.g., lower temperatures).

Frequently Asked Questions (FAQs)

Q1: What are the starting materials for this synthesis?

The primary starting materials are 2,3-dichloro-5-trifluoromethylpyridine and 4-hydroxyacetophenone.

Q2: What is the general reaction mechanism?

The reaction proceeds via a nucleophilic aromatic substitution (SNAr) mechanism. The phenoxide of 4-hydroxyacetophenone, generated by a base, acts as the nucleophile and attacks the electron-deficient C-2 position of the pyridine ring, leading to the displacement of the chloride leaving group. The electron-withdrawing trifluoromethyl group and the ring nitrogen facilitate this attack.[9][10][11]

Q3: Why is the substitution favored at the C-2 position over the C-3 position?

Substitution is favored at the C-2 position because the negative charge in the Meisenheimer intermediate can be delocalized onto the electronegative nitrogen atom, which provides significant stabilization.[2][3] This stabilization is not possible for the intermediate formed from attack at the C-3 position.

Q4: What analytical techniques are recommended for monitoring the reaction progress?

Thin-layer chromatography (TLC) is a quick and effective method for monitoring the disappearance of starting materials and the appearance of the product. For more quantitative analysis and to check for isomeric byproducts, Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS) are highly recommended.

Q5: Are there any specific safety precautions I should take?

  • Reagents: Handle all reagents in a well-ventilated fume hood. 2,3-dichloro-5-trifluoromethylpyridine is a halogenated heterocyclic compound and should be considered toxic and an irritant. Bases like sodium hydride are highly flammable and reactive with water.

  • Solvents: Polar aprotic solvents like DMF and DMSO have specific health and safety considerations; consult their Safety Data Sheets (SDS).

  • Reaction Conditions: Reactions at elevated temperatures should be conducted with appropriate shielding and temperature control.

Optimized Reaction Conditions Summary

The following table provides a summary of recommended starting conditions for the synthesis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine. These should be considered as a starting point for further optimization.

ParameterRecommended ConditionRationale
Starting Materials 2,3-dichloro-5-trifluoromethylpyridine, 4-hydroxyacetophenoneElectrophile and nucleophile precursor
Base K₂CO₃ (1.5-2.0 equiv.) or KOtBu (1.1-1.2 equiv.)To generate the phenoxide nucleophile
Solvent Anhydrous DMF or DMSOPolar aprotic solvent to facilitate SNAr
Catalyst TBAB (5 mol%)Phase-transfer catalyst to enhance reaction rate
Temperature 80 - 120 °C (initial), optimize as neededTo provide sufficient activation energy
Reaction Time 4 - 24 hoursMonitor by TLC or LC-MS for completion
Atmosphere Inert (Nitrogen or Argon)To prevent side reactions with atmospheric moisture and oxygen

Reaction Workflow

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Purification P1 Dry glassware under vacuum or in an oven P2 Add 4-hydroxyacetophenone and anhydrous solvent (e.g., DMF) P1->P2 P3 Add base (e.g., K2CO3) and PTC (e.g., TBAB) P2->P3 R1 Add 2,3-dichloro-5-trifluoromethylpyridine P3->R1 Charge reactants R2 Heat reaction mixture to 80-120 °C under inert atmosphere R1->R2 R3 Monitor reaction progress by TLC/LC-MS R2->R3 W1 Cool reaction and quench with water/dilute acid R3->W1 Upon completion W2 Extract with organic solvent (e.g., Ethyl Acetate) W1->W2 W3 Wash organic layer, dry, and concentrate W2->W3 W4 Purify by column chromatography or recrystallization W3->W4 Final Product Final Product W4->Final Product

Caption: Experimental workflow for the synthesis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine.

References

  • Pearson. (2024). SNAr Reactions of Pyridine: Videos & Practice Problems.
  • ResearchGate. (n.d.). Optimization of reaction conditions. Retrieved from [Link]

  • PubMed Central. (n.d.). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Retrieved from [Link]

  • Organic Syntheses. (2023). Synthesis of 2-Phenyl-4,6-bis(trifluoromethyl)pyridine via NH4I/Na2S2O4-Mediated Cyclization of Ketoxime Acetates. Retrieved from [Link]

  • ResearchGate. (n.d.). 161 questions with answers in PYRIDINES | Science topic. Retrieved from [Link]

  • Stack Exchange. (2018). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? Retrieved from [Link]

  • Chemistry Online. (2022). Nucleophilic substitution of pyridines. Retrieved from [Link]

  • CRDEEP Journals. (n.d.). Phase-Transfer Catalysis in Organic Syntheses. Retrieved from [Link]

  • Scribd. (n.d.). Arene Problems | PDF | Organic Chemistry. Retrieved from [Link]

  • Taylor & Francis. (n.d.). Phase transfer catalysts – Knowledge and References. Retrieved from [Link]

  • ChemBK. (n.d.). 2-(4-ACETOPHENOXY)-3-CHLORO-5-TRIFLUOROMETHYL PYRIDINE. Retrieved from [Link]

  • Google Patents. (n.d.). CN107954924A - A kind of preparation method of the fluoro- 3- chloro-5-trifluoromethylpyridines of 2-.
  • ResearchGate. (2019). (PDF) PHASE TRANSFER CATALYST IN ORGANIC SYNTHESIS. Retrieved from [Link]

  • (n.d.). PHASE TRANSFER CATALYSIS IN PHARMACEUTICAL INDUSTRY ñ WHERE ARE WE? Retrieved from [Link]

  • Google Patents. (n.d.). CN116425671A - Synthesis method of 2-chloro-4- (trifluoromethyl) pyridine.
  • FAQ. (n.d.). How can 2-chloro-4-(trifluoromethyl) pyridine be synthesized and applied effectively? Retrieved from [Link]

  • (n.d.). Chiral Phase-Transfer Catalysis. Retrieved from [Link]

  • Google Patents. (n.d.). CN113636919A - Method for synthesizing 3-chloro-5-trifluoromethyl trifluoro acetophenone.
  • (n.d.). Synthesis, Characterization and Crystal Structure of 2,3,6-Trichloro-5-(trichloromethyl)pyridine. Retrieved from [Link]

  • European Patent Office. (n.d.). Process for producing 2-(4'-hydroxyphenoxy)-3-chloro-5-trifluoromethylpyridine. Retrieved from [Link]

  • Google Patents. (n.d.). Method for producing 2-chloro-3-trifluoromethylpyridine from 2,3, 6-trichloro-5 ...

Sources

Optimization

Technical Support Center: Degradation Pathway Analysis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine

Prepared by: Senior Application Scientist, Advanced Chemical Analysis Division Welcome to the technical support center for the investigation of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine. This guide is design...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by: Senior Application Scientist, Advanced Chemical Analysis Division

Welcome to the technical support center for the investigation of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine. This guide is designed for researchers, scientists, and drug development professionals. It provides in-depth, experience-driven answers to common questions and troubleshooting scenarios you may encounter during your stability testing and degradation pathway elucidation studies.

Section 1: Foundational Questions & Experimental Strategy

This section addresses the initial steps and theoretical considerations for designing a robust degradation study.

Q1: What are the most probable sites of degradation on this molecule?

Answer: The structure of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine presents several chemically active sites prone to degradation under various stress conditions. A logical analysis points to three primary areas of instability:

  • The Ether Linkage: The bond connecting the pyridine ring to the acetophenoxy group is a prime candidate for hydrolytic cleavage. This can occur under both acidic and basic conditions, leading to the separation of the two aromatic systems.

  • The Pyridine Ring System: The pyridine nitrogen is susceptible to oxidation, which would form an N-oxide derivative.[1][2][3] The ring itself can also undergo hydroxylation.[4][5] Furthermore, the chloro-substituent introduces a potential site for reductive dechlorination or nucleophilic substitution (e.g., with a hydroxyl group), a common pathway for chlorinated aromatics.[6]

  • The Acetyl Group: While generally more stable than the ether linkage, the acetyl group on the phenoxy ring could be a secondary site for hydrolysis or oxidative modification, though this is less likely to be the primary degradation trigger.

The trifluoromethyl (-CF3) group is highly stable and is not expected to be a primary site of degradation, but its strong electron-withdrawing nature significantly influences the reactivity of the entire pyridine ring.[7][8]

Q2: I need to start a forced degradation study. What is a standard experimental workflow?

Answer: A forced degradation or stress testing study is essential to identify potential degradation products and establish the molecule's intrinsic stability. A systematic approach is crucial for generating reliable and interpretable data. The workflow below, based on ICH guidelines, provides a comprehensive starting point.[9]

G cluster_prep Phase 1: Preparation cluster_stress Phase 2: Stress Conditions cluster_analysis Phase 3: Analysis cluster_eval Phase 4: Evaluation prep Prepare Stock Solution (e.g., in ACN:H2O) char Characterize Parent Compound (HPLC-UV, LC-MS, Purity) prep->char acid Acid Hydrolysis (e.g., 0.1M HCl, 60°C) char->acid base Base Hydrolysis (e.g., 0.1M NaOH, 60°C) char->base ox Oxidative (e.g., 3% H2O2, RT) char->ox photo Photolytic (ICH specified light source) char->photo thermal Thermal (e.g., 60°C, solid & solution) char->thermal hplc HPLC-UV Analysis (Quantify parent loss, detect degradants) acid->hplc base->hplc ox->hplc photo->hplc thermal->hplc lcms LC-MS Analysis (Identify m/z of degradants) hplc->lcms mass_balance Assess Mass Balance hplc->mass_balance msms LC-MS/MS (Structural Elucidation) lcms->msms pathway Propose Degradation Pathways msms->pathway

Caption: Workflow for a forced degradation study.

Section 2: Troubleshooting Specific Degradation Scenarios

This section dives into specific issues you might encounter during hydrolysis, oxidation, and photolysis experiments.

Hydrolysis Studies

Q3: My acid and base hydrolysis experiments show a major new peak. What is it likely to be?

Answer: The most probable event under both acidic and basic conditions is the cleavage of the ether bond. This reaction would produce two primary degradants:

  • 3-chloro-5-trifluoromethyl-2-hydroxypyridine

  • 4-hydroxyacetophenone

The hydrolysis of a 2-chloropyridine derivative to its corresponding 2-hydroxypyridine form is a well-documented transformation, although it can sometimes require forcing conditions.[10] You should expect to see two distinct new peaks in your chromatogram. Their relative retention times will depend on their polarity compared to the parent compound. The hydroxypyridine is likely to be more polar and elute earlier in a reversed-phase system.

Predicted Hydrolytic Degradation Pathway

G cluster_products Hydrolysis Products parent Parent Molecule (2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine) p1 3-chloro-5-trifluoromethyl-2-hydroxypyridine parent->p1 H+ or OH- Ether Cleavage p2 4-hydroxyacetophenone parent->p2 H+ or OH- Ether Cleavage

Caption: Primary hydrolytic degradation pathway.

Oxidative Studies

Q4: I've treated my compound with hydrogen peroxide and see a new peak with a mass of [M+16]. What is this?

Answer: An increase in mass by 16 Da (+16) is the classic signature of an oxidation event, typically the addition of a single oxygen atom. For this molecule, two main possibilities exist:

  • N-Oxide Formation: The nitrogen atom on the pyridine ring is readily oxidized to form the corresponding N-oxide. This is a very common metabolic and degradation pathway for pyridine-containing compounds.[1][2][3]

  • Ring Hydroxylation: An oxygen atom is inserted into one of the C-H bonds on either aromatic ring, forming a hydroxyl group. Hydroxylation of the pyridine ring is a known degradation mechanism.[4]

To distinguish between these, MS/MS fragmentation is key. N-oxides often show a characteristic loss of an oxygen atom ([M-16]) upon fragmentation. Aromatic hydroxylation will result in fragmentation patterns consistent with a phenol-like structure.

Photolytic Studies

Q5: My photolysis sample shows multiple small peaks and seems to be a very complex mixture. How can I determine the primary photodegradation pathway?

Answer: Photodegradation can indeed produce a complex array of products through various mechanisms like direct photolysis and indirect photoreactions involving reactive species.[11] To simplify your analysis:

  • Control for Indirect Photolysis: Run a control experiment in a solvent that does not generate reactive species (e.g., high-purity acetonitrile) and compare it to your results in aqueous solution. This can help isolate products formed via direct photolysis.

  • Time-Course Study: Analyze samples at multiple early time points (e.g., 1, 2, 4, 8 hours). Primary degradants will appear first and then may degrade further into secondary products. This helps establish the sequence of events.

  • Look for Dechlorination: A common photochemical reaction for chlorinated aromatics is the cleavage of the C-Cl bond, replaced by a hydrogen atom from the solvent. Look for a peak with a mass of [M-Cl+H] , which corresponds to a mass loss of approximately 34 Da.

Summary of Forced Degradation Conditions and Expected Products

Stress ConditionTypical Reagents & ConditionsPrimary Degradation MechanismExpected Primary Degradant(s) (and Δ Mass)
Acid Hydrolysis 0.1 - 1 M HCl, 60-80°CEther Bond Cleavage3-chloro-5-trifluoromethyl-2-hydroxypyridine + 4-hydroxyacetophenone
Base Hydrolysis 0.1 - 1 M NaOH, 60-80°CEther Bond Cleavage3-chloro-5-trifluoromethyl-2-hydroxypyridine + 4-hydroxyacetophenone
Oxidation 3-30% H₂O₂, Room TempN-Oxidation / Hydroxylation2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine N-oxide (+16 Da)
Photolysis ICH Option 1 or 2 Light SourceC-Cl Bond Cleavage2-(4-Acetophenoxy)-5-trifluoromethyl pyridine (-34 Da)
Thermal 60-80°C (in solution and solid state)VariousGenerally less degradation expected; may accelerate hydrolysis if water is present.

Section 3: Analytical Method Troubleshooting (HPLC & LC-MS)

This section provides solutions to common chromatographic and mass spectrometric challenges encountered when analyzing this specific molecule and its degradants.

HPLC Troubleshooting

Q6: I am observing significant peak tailing for the parent compound. What is causing this and how can I fix it?

Answer: Peak tailing for this compound is almost certainly caused by the interaction of the basic pyridine nitrogen with acidic silanol groups on the surface of the HPLC column's silica packing.[12][13] This is a classic secondary interaction that broadens peaks and reduces resolution.

Troubleshooting Flowchart for Peak Tailing

G cluster_solutions Solutions (Implement one at a time) start Problem: Peak Tailing Observed cause Primary Cause: Pyridine Nitrogen interacting with column silanols start->cause s1 Adjust Mobile Phase pH: Lower pH (e.g., 2.5-3.5) to protonate the pyridine. Use an appropriate buffer (e.g., phosphate, formate). cause->s1 Mobile Phase Modification s2 Use a High-Purity Column: Modern columns (Type B silica) have fewer accessible silanol groups. Consider a polar-embedded phase. cause->s2 Hardware Change s3 Add a Competing Base: Add a small amount of an amine modifier like Triethylamine (TEA) (0.1%) to the mobile phase. Note: Not MS-compatible. s1->s3 s4 Increase Buffer Strength: Higher buffer concentration can help mask silanol interactions. (e.g., increase from 10mM to 25-50mM) s1->s4

Caption: Troubleshooting guide for HPLC peak tailing.

For method development, starting with a low pH mobile phase (e.g., 0.1% formic acid in water/acetonitrile) on a high-purity C18 column is the most robust and mass-spectrometry-friendly approach.

LC-MS Troubleshooting

Q7: What are the key mass fragments I should look for to confirm the identity of the parent compound and its major degradants during MS/MS analysis?

Answer: Understanding the fragmentation pattern is crucial for structural confirmation. Based on the molecule's structure, here are the expected cleavages and resulting m/z fragments in positive ion mode.

Expected Mass Fragments for Key Compounds

CompoundParent Ion [M+H]⁺ (m/z)Key Fragmentation Pathways & Expected Fragments (m/z)
Parent Molecule ~358.0α-cleavage of ketone: Loss of CH₃ radical -> [M-15]⁺ Ether cleavage: Fragment corresponding to protonated 3-chloro-5-trifluoromethyl pyridine ->[14]⁺ Ester cleavage: Fragment corresponding to protonated 4-acetoxyphenol ->[15]⁺
Hydrolysis Product 1 (3-chloro-5-trifluoromethyl-2-hydroxypyridine)~214.0Loss of CO: [M-28]⁺ Loss of CF₃: [M-69]⁺
Oxidation Product (N-Oxide)~374.0Characteristic loss of Oxygen: [M-16]⁺ ->⁺ (parent mass) Followed by fragmentation of the parent molecule.
Photolysis Product (Dechlorinated Parent)~324.0Similar to parent but fragments will be ~34 Da lighter. α-cleavage of ketone: Loss of CH₃ radical -> [M-15]⁺

Note: Exact m/z values will depend on the elemental composition and should be confirmed with a high-resolution mass spectrometer. The fragmentation of trifluoromethyl-substituted heterocycles can be complex, but the loss of the CF3 group is a potential pathway.

References

  • Strieth-Kalthoff, F., et al. (2020). Oxidative Dearomatization of Pyridines. National Center for Biotechnology Information. Available at: [Link]

  • ACS Green Chemistry Institute. Oxidation with Chlorine /Pyridine Complexes. American Chemical Society. Available at: [Link]

  • Al-Shehri, S., et al. (2025). Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics. PubMed. Available at: [Link]

  • Adesina, A. (2022). Chlorination and bromination of pyridine. ResearchGate. Available at: [Link]

  • Fluorine Notes. (2021). Ionic series in mass spectra of trifluoromethyl-substituted heterocycles and cyclopropanes not containing regular fragment groups. Available at: [Link]

  • Zhang, Y., et al. (2024). Controllable Pyridine N-Oxidation–Nucleophilic Dechlorination Process for Enhanced Dechlorination of Chloropyridines. ResearchGate. Available at: [Link]

  • Li, Y., et al. (2017). Research on the degradation mechanism of pyridine in drinking water by dielectric barrier discharge. BioKB. Available at: [Link]

  • Zhang, Y., et al. (2024). Controllable Pyridine N-Oxidation-Nucleophilic Dechlorination Process for Enhanced Dechlorination of Chloropyridines. PubMed. Available at: [Link]

  • ACE HPLC Columns. HPLC Troubleshooting Guide. Hichrom Limited. Available at: [Link]

  • Restek. HPLC Troubleshooting Guide. Available at: [Link]

  • Al-Bukhaiti, W., et al. (2018). A Guide for HPLC Troubleshooting: How to Diagnose and Solve Chromatographic Problems. ResearchGate. Available at: [Link]

  • Zheng, Z. (2022). Trifluoromethylpyridine: An Important Active Fragment for the Discovery of New Pesticides. ACS Publications. Available at: [Link]

  • Thermo Fisher Scientific. HPLC Troubleshooting Guide. Scribd. Available at: [Link]

  • ResearchGate. (2023). Enantiospecific hydrolysis of 2-phenylaziridine. Available at: [Link]

  • Borin, A., et al. (2026). Click-to-Release Reactions for Tertiary Amines and Pyridines. ACS Publications. Available at: [Link]

  • Hamdi, S. T. (1996). The mass spectral fragmentation of some 2,3-dihydro-5-trifluoromethyl-7-( p-R -phenyl)-1,4-diazepines. SciSpace. Available at: [Link]

  • Kaschabek, S. R., et al. (2004). Convergence of degradation pathways for aromatic and chloroaromatic compounds. ResearchGate. Available at: [Link]

  • Dash, A. C., et al. (1985). Hydrolysis of imines. Part 2. Kinetics and mechanism of hydrolysis of N-salicylidene-2-aminopyridine. ResearchGate. Available at: [Link]

  • He, Z., et al. (2016). A Novel Degradation Mechanism for Pyridine Derivatives in Alcaligenes faecalis JQ135. Applied and Environmental Microbiology. Available at: [Link]

  • University of Alberta. Mass Spectrometry: Fragmentation. Available at: [Link]

  • Zheng, Z. (2022). Trifluoromethylpyridine: An Important Active Fragment for the Discovery of New Pesticides. ACS Publications. Available at: [Link]

  • De Laurentiis, E., et al. (2021). Insights into the Time Evolution of Slowly Photodegrading Contaminants. MDPI. Available at: [Link]

  • Yi, T., et al. (2021). Insights into the biodegradation process of 2,4,5-trichlorophenoxyacetic acid under anaerobic condition. ResearchGate. Available at: [Link]

  • Koenig, G., et al. (1990). Process for the production of 2-hydroxypyridine. Google Patents.

Sources

Troubleshooting

Technical Support Center: Crystallization of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine

Welcome to the technical support center for the crystallization of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine. This guide is designed for researchers, scientists, and drug development professionals to navigat...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the crystallization of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this molecule. As a Senior Application Scientist, I have compiled this resource based on established crystallographic principles and extensive experience with pyridine derivatives and fluorinated compounds. Our goal is to provide you with the scientific rationale and practical steps to achieve high-purity crystalline material efficiently.

Understanding the Molecule: Key Physicochemical Characteristics

Before troubleshooting, it is crucial to understand the physicochemical properties of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine and its structural components. While specific data for the title compound is not extensively published, we can infer its behavior from closely related analogs.

CompoundMolecular FormulaMolecular Weight ( g/mol )Melting Point (°C)General Solubility
2-Chloro-5-(trifluoromethyl)pyridineC₆H₃ClF₃N181.5432-34Soluble in chloroform, dichloromethane, ether, petroleum ether, toluene; insoluble in water.[1][2]
[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]acetic acidC₈H₅ClF₃NO₂239.58Not availableNot available
4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)oxyphenolC₁₂H₇ClF₃NO₂289.64Not availableNot available
2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine C₁₄H₉ClF₃NO₂ 315.68 Not available Expected to have moderate to good solubility in common organic solvents.

The presence of the trifluoromethyl group can influence crystal packing and may lead to polymorphism.[3] The chloro- and acetophenoxy- groups will also play a significant role in determining the molecule's solubility in various solvents.

Troubleshooting Crystallization Issues: A Question-and-Answer Guide

This section addresses the most common issues encountered during the crystallization of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine in a direct question-and-answer format.

Q1: I've dissolved my crude 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine in a hot solvent, but no crystals form upon cooling, even after an extended period. What should I do?

A1: This is a classic case of a solution that is not sufficiently supersaturated. The concentration of your compound is likely too low for nucleation to occur. Here is a systematic approach to address this:

  • Scientific Rationale: Crystallization is a thermodynamic process driven by supersaturation. If the concentration of the solute in the cooled solvent is below its saturation point, there is no driving force for the molecules to assemble into a crystal lattice.

  • Troubleshooting Workflow:

    G start No Crystals After Cooling sub_boil Is the solution volume significant? start->sub_boil boil_solvent Gently boil off a portion of the solvent to increase concentration. sub_boil->boil_solvent Yes add_antisolvent Consider adding an anti-solvent. sub_boil->add_antisolvent No, low volume re_cool Allow the concentrated solution to cool slowly. boil_solvent->re_cool check_crystals Check for crystal formation. re_cool->check_crystals check_crystals->add_antisolvent No success Crystals formed. check_crystals->success Yes scratch Scratch the inner surface of the flask with a glass rod. add_antisolvent->scratch seed Introduce a seed crystal. scratch->seed failure Still no crystals. Re-evaluate solvent system. seed->failure

    Caption: Troubleshooting logic for no crystal formation.

  • Detailed Steps:

    • Increase Concentration: Gently heat the solution and boil off a portion of the solvent. This will increase the concentration of your compound. Be cautious not to evaporate too much solvent, which could cause the compound to "oil out" or precipitate as an amorphous solid.

    • Induce Nucleation:

      • Scratching: Use a glass rod to gently scratch the inside of the flask at the surface of the solution. The microscopic scratches on the glass provide nucleation sites for crystal growth.

      • Seeding: If you have a small amount of pure crystalline material, add a single seed crystal to the solution. This will act as a template for further crystal growth.

    • Anti-Solvent Addition: If a single solvent system is not working, consider an anti-solvent approach. Dissolve your compound in a minimal amount of a "good" solvent (in which it is highly soluble). Then, slowly add a miscible "anti-solvent" (in which your compound is poorly soluble) until the solution becomes slightly turbid. Gently warm the solution until it becomes clear again, and then allow it to cool slowly.

Q2: My compound is "oiling out" instead of crystallizing. How can I resolve this?

A2: "Oiling out" occurs when the solute separates from the solution as a liquid phase rather than a solid crystalline phase. This often happens when the solution is too concentrated or cooled too quickly.

  • Scientific Rationale: Oiling out typically occurs when the boiling point of the solvent is higher than the melting point of the solute, or when the degree of supersaturation is too high. The resulting oil is often an impure, supercooled liquid.

  • Troubleshooting Workflow:

    G start Compound 'Oils Out' reheat Re-heat the solution to dissolve the oil. start->reheat add_solvent Add more of the primary solvent to reduce concentration. reheat->add_solvent slow_cool Allow the solution to cool very slowly. add_solvent->slow_cool check_crystals Check for crystal formation. slow_cool->check_crystals change_solvent Consider a lower-boiling point solvent or a different solvent system. check_crystals->change_solvent No success Crystals formed. check_crystals->success Yes failure Still oils out. Re-evaluate solvent choice. change_solvent->failure

    Caption: Troubleshooting logic for "oiling out".

  • Detailed Steps:

    • Dilute the Solution: Re-heat the mixture until the oil redissolves, then add more of the same solvent to decrease the overall concentration.

    • Slow Cooling: Allow the solution to cool to room temperature very slowly. You can insulate the flask to slow down the cooling rate. Once at room temperature, you can then proceed to cool it further in an ice bath or refrigerator.

    • Solvent Selection: If the problem persists, the chosen solvent may be inappropriate. Select a solvent with a lower boiling point or try a different solvent system altogether. For a compound like 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine, a good starting point for solvent screening would be alcohols (ethanol, isopropanol), ketones (acetone), esters (ethyl acetate), and non-polar solvents (heptane, toluene), or mixtures thereof.[1]

Q3: The crystallization is happening too quickly, resulting in a fine powder instead of well-defined crystals. How can I improve the crystal quality?

A3: Rapid crystallization often traps impurities within the crystal lattice, leading to lower purity and poor crystal morphology. The key is to slow down the crystal growth process.

  • Scientific Rationale: Slower crystal growth allows for more selective incorporation of the desired molecules into the growing lattice, resulting in higher purity and larger, more well-defined crystals.

  • Troubleshooting Workflow:

    G start Crystallization is Too Rapid reheat Re-heat to dissolve the precipitate. start->reheat add_solvent Add slightly more solvent than the minimum required for dissolution. reheat->add_solvent slow_cool Insulate the flask for very slow cooling. add_solvent->slow_cool check_crystals Observe crystal growth. slow_cool->check_crystals change_solvent If still too rapid, select a solvent in which the compound is more soluble at room temperature. check_crystals->change_solvent Still rapid success Well-defined crystals formed. check_crystals->success Slow growth failure Still rapid. Re-evaluate solvent system. change_solvent->failure

    Caption: Troubleshooting logic for rapid crystallization.

  • Detailed Steps:

    • Increase Solvent Volume: Use slightly more solvent than the minimum amount required to dissolve the compound at high temperature. This will reduce the degree of supersaturation upon cooling, slowing down the rate of crystallization.

    • Controlled Cooling: Allow the solution to cool to room temperature as slowly as possible. Avoid placing the hot flask directly into an ice bath. Let it cool on the benchtop first, perhaps insulated with glass wool or a beaker of warm water.

    • Solvent System Optimization: Experiment with different solvent systems. A solvent in which your compound has slightly higher solubility at room temperature may promote slower crystal growth.

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization
  • Solvent Selection: In a series of small test tubes, add a small amount of your crude product. Add a few drops of different solvents (e.g., ethanol, isopropanol, ethyl acetate, toluene, heptane) to each test tube at room temperature. A good candidate solvent will dissolve the compound poorly at room temperature but well upon heating.

  • Dissolution: Place the crude 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine in an Erlenmeyer flask. Add a minimal amount of the chosen hot solvent while stirring until the solid is completely dissolved.

  • Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration through a fluted filter paper to remove them.

  • Cooling: Cover the flask and allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal yield.

  • Isolation: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and allow them to air dry.

Protocol 2: Two-Solvent (Anti-Solvent) Recrystallization
  • Solvent System Selection: Choose a "good" solvent in which your compound is highly soluble and a miscible "anti-solvent" in which it is poorly soluble. For the title compound, a good starting pair could be dichloromethane (good solvent) and heptane (anti-solvent).

  • Dissolution: Dissolve the crude product in a minimal amount of the hot "good" solvent.

  • Anti-Solvent Addition: While the solution is still warm, slowly add the "anti-solvent" dropwise until the solution becomes persistently cloudy.

  • Clarification and Cooling: Add a few drops of the "good" solvent until the solution becomes clear again. Allow the solution to cool slowly to room temperature and then in an ice bath.

  • Isolation: Collect the crystals by vacuum filtration, wash with a small amount of the anti-solvent, and dry.

Protocol 3: Melt Crystallization

Given that the related compound 2-chloro-5-(trifluoromethyl)pyridine has a low melting point (32-34 °C), melt crystallization could be a viable purification technique for the title compound if it is a solid at room temperature.[1][4]

  • Melting: Gently heat the crude solid until it completely melts.

  • Controlled Cooling: Slowly cool the melt to just below its solidification point. A very slow cooling rate is crucial for obtaining high purity crystals.[4]

  • Partial Solidification: Allow a portion of the melt to solidify. The impurities will concentrate in the remaining liquid phase.

  • Separation: Separate the solid crystalline mass from the liquid phase.

  • Sweating (Optional): Gently heat the solid mass to a temperature just below its melting point. This will cause any trapped impurities on the crystal surfaces to "sweat" out as a liquid, which can then be removed.

References

  • Purification of 2-chloro-5-(trifluoromethyl) pyridine by melt crystallization. (2015). Xiandai Huagong/Modern Chemical Industry, 35(4), 65-67 & 69.
  • Synthesis of Pyridine and Dihydropyridine Derivatives by Regio- and Stereoselective Addition to N-Activ
  • Recent Progress on the Synthesis of Bipyridine Deriv
  • Preparation of 2-chloro-5-trifluoromethylpyridine. (EP0013474B1).
  • Straightforward Synthesis of Halopyridine Aldehydes via Diaminomethyl
  • 2-{2-[4-({5-Chloro-6-[3-(Trifluoromethyl)phenoxy]pyridin-3-Yl}amino)-5h-Pyrrolo[3,2-D]pyrimidin-5-Yl]ethoxy}ethanol | C22H19ClF3N5O3 | CID 16736274. PubChem.
  • Synthesis of 2-Phenyl-4,6-bis(trifluoromethyl)
  • PURIFICATION THROUGH MELT CRYSTALLIZ
  • Solvent combinations used in the crystallization of compounds 2–4.
  • 2-(4-ACETOPHENOXY)-3-CHLORO-5-TRIFLUOROMETHYL PYRIDINE. ChemBK.
  • 2-Chloro-5-(trifluoromethyl)pyridine | 52334-81-3. Tokyo Chemical Industry (India) Pvt. Ltd.
  • Guide for crystalliz
  • Synthesis and Spectral Analysis of Pyridine Derivates.
  • Magnetically recoverable catalysts for the preparation of pyridine derivatives: an overview. Journal of the Iranian Chemical Society.
  • 2-Chloro-5-trifluoromethylpyridine | 52334-81-3. ChemicalBook.
  • Recrystallization Technique for Organic Chemistry with Nadia Korovina. (2020, September 7). YouTube.
  • [3-Chloro-5-(trifluoromethyl)pyridin-2-yl]acetic acid | C8H5ClF3NO2 | CID 53414467. PubChem.
  • 2-Chloro-5-(trifluoromethyl)pyridine 98 52334-81-3. Sigma-Aldrich.
  • Trifluoromethylpyridine: Its chemistry and applic
  • 4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)oxyphenol. PubChem.
  • 2-Chloro-5-(trifluoromethyl)pyridine | C6H3ClF3N | CID 92342. PubChem.
  • Solubility of 4-(trifluoromethyl)acetophenone in different organic...
  • How does a solvent affect the crystallization process of coordination compounds?
  • Functional groups that enhance crystallinity : r/Chempros. Reddit.
  • Synthetic method of 2-chloro-5-trifluoromethylpyridine. (CN102452976A).
  • A kind of preparation method of the fluoro- 3- chloro-5-trifluoromethylpyridines of 2-. (CN107954924A).
  • Erratum to: Solubility of 2-Chloro-3-(trifluoromethyl)
  • Application Note & Protocol: Recrystallization of 2-(4-Chlorophenyl)-5-methylpyridine. Benchchem.
  • Method for preparing 2-chloro-5-trifluoromethylpyridine. (CN110003096B).
  • Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. PubMed Central.

Sources

Optimization

Technical Support Center: Catalyst Selection and Optimization for 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine Synthesis

Welcome to the technical support center for the synthesis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine. This guide is designed for researchers, chemists, and drug development professionals engaged in this sp...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine. This guide is designed for researchers, chemists, and drug development professionals engaged in this specific synthesis. Our goal is to provide not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your experiments effectively. This document moves beyond a simple recitation of steps to explain the causality behind experimental choices, ensuring a robust and reproducible process.

Synthesis Overview: A Mechanistic Perspective

The synthesis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine is a classic example of a Nucleophilic Aromatic Substitution (SNAr) reaction. In this process, the phenoxide anion, generated in situ from 4-hydroxyacetophenone and a suitable base, acts as the nucleophile. It attacks the electron-deficient pyridine ring at the C2 position, displacing the chloride leaving group.

The pyridine ring's electrophilicity is significantly enhanced by the presence of two powerful electron-withdrawing groups: the trifluoromethyl (-CF₃) group at the 5-position and the nitrogen atom within the aromatic ring itself.[1][2] These groups help to stabilize the negatively charged intermediate, known as a Meisenheimer complex, which is the hallmark of the SNAr mechanism.[3][4]

Reaction Scheme

Reaction_Scheme cluster_reactants Inputs cluster_products Outputs R1 2,3-dichloro-5-(trifluoromethyl)pyridine P 2-(4-Acetophenoxy)-3-chloro-5-(trifluoromethyl)pyridine R1->P Heat R2 4-hydroxyacetophenone R2->P Heat Base Base (e.g., K₂CO₃) Base->P Heat Catalyst Catalyst (e.g., TBAB) Catalyst->P Heat Solvent Solvent (e.g., DMF) Solvent->P Heat Salt Salt (e.g., KCl + KHCO₃)

Caption: Overall reaction for the synthesis.

The SNAr Mechanism

The reaction proceeds via a two-step addition-elimination mechanism.

SNAr_Mechanism start Reactants: Pyridine-Cl + Phenoxide (Nu⁻) step1 Step 1: Nucleophilic Attack (Rate-Determining Step) start->step1 meisenheimer Formation of Meisenheimer Complex (Resonance-Stabilized Anionic Intermediate) step1->meisenheimer Slow step2 Step 2: Elimination (Loss of Leaving Group) meisenheimer->step2 Fast, Restores Aromaticity product Final Product + Cl⁻ step2->product

Caption: The addition-elimination SNAr mechanism.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis. The format is designed to help you quickly diagnose the issue and find a viable solution.

Problem CategoryQuestionPotential Causes & Solutions
Reaction Yield Q1: My reaction yield is consistently low or has stalled. What's wrong? 1. Insufficient Base: The phenoxide is not being generated efficiently. Ensure you are using at least 1.1-1.5 molar equivalents of a suitable base (e.g., anhydrous K₂CO₃). 2. Inactive Catalyst: If using a phase-transfer catalyst (PTC), it may be "poisoned" or degraded. Use a fresh batch of catalyst. 3. Presence of Water: Moisture will consume the base and protonate the nucleophile. Use anhydrous solvents and ensure starting materials are dry. A patent for a similar process highlights the importance of dehydration.[5] 4. Low Temperature: SNAr reactions require thermal energy to overcome the activation barrier. Typical temperatures range from 80-150°C.[5][6] Incrementally increase the temperature by 10°C.
Impurity Profile Q2: I'm observing a significant side product. What could it be? 1. Bis-arylation: If your 4-hydroxyacetophenone starting material is contaminated with hydroquinone, you may form a dimeric impurity. Verify the purity of your starting phenol via GC-MS or NMR. 2. Reaction at C3: While electronically disfavored, reaction at the 3-position is possible under harsh conditions. This can be checked by detailed NMR analysis (¹H, ¹⁹F, NOESY). 3. Solvent-Related Impurities: Solvents like DMF can decompose at high temperatures, especially in the presence of a strong base, leading to impurities. Consider a more stable solvent like DMSO or Sulfolane if high temperatures are required.
Catalyst Issues Q3: My phase-transfer catalyst (PTC) doesn't seem to improve the reaction rate. Why? 1. Incorrect Catalyst Choice: The lipophilicity of the catalyst's cation is crucial. Tetrabutylammonium bromide (TBAB) is a common starting point, but for less reactive systems, a more lipophilic cation like that from Aliquat 336 may be needed.[7][8] 2. Insufficient Mixing: PTC relies on the transfer of ions across a phase boundary. Vigorous stirring is essential to maximize the interfacial area. 3. Homogeneous System: If you are using a solid base (K₂CO₃) and a solid catalyst (TBAB) in a solvent where they are poorly soluble, the system may not be functioning correctly. Ensure your solvent can at least partially solubilize the catalyst-phenoxide ion pair.
Work-up & Purification Q4: I'm having trouble purifying the final product. 1. Emulsion during Extraction: High concentrations of the PTC can act as a surfactant, causing emulsions. Add a small amount of brine to the aqueous layer to break the emulsion. 2. Co-elution on Silica Gel: The product and unreacted 2,3-dichloro-5-(trifluoromethyl)pyridine can have similar polarities. Use a shallow gradient during column chromatography (e.g., starting with 100% hexanes and slowly increasing ethyl acetate). 3. Recrystallization Issues: Finding a suitable recrystallization solvent is key. Consider solvent systems like isopropanol/water, toluene/heptane, or ethyl acetate/hexanes.

Catalyst Selection and Optimization: A Deeper Dive

For this SNAr reaction, which often involves a solid inorganic base (like K₂CO₃) and an organic substrate dissolved in an organic solvent, a Phase-Transfer Catalyst (PTC) is the most logical and efficient choice.[7][9]

How Phase-Transfer Catalysis Works

The PTC facilitates the reaction by transporting the phenoxide anion from the solid or aqueous phase into the organic phase where the electrophilic pyridine substrate resides.

PTC_Cycle cluster_organic Organic Phase (Solvent + Pyridine-Cl) cluster_inorganic Inorganic Phase (Solid K₂CO₃) org_catalyst Catalyst Cation (Q⁺) with Phenoxide Anion (ArO⁻) reaction SₙAr Reaction: Q⁺ArO⁻ + Py-Cl → Product + Q⁺Cl⁻ org_catalyst->reaction org_catalyst_cl Catalyst Cation (Q⁺) with Chloride Anion (Cl⁻) reaction->org_catalyst_cl inorg_catalyst_cl Catalyst Cation (Q⁺) with Chloride Anion (Cl⁻) org_catalyst_cl->inorg_catalyst_cl Transfer to Interface inorg_base K₂CO₃ + ArOH → K⁺ArO⁻ + KHCO₃ inorg_base->org_catalyst Ion Exchange inorg_catalyst_cl->inorg_base Regeneration

Caption: The catalytic cycle of a Phase-Transfer Catalyst (PTC).

FAQs on Catalyst Optimization

Q: What is the best type of catalyst for this synthesis? A: Quaternary ammonium salts ('Quats') are the industry standard for this type of reaction.[8] They are thermally stable, efficient, and commercially available.

Q: Which specific PTC should I choose? A: The choice depends on your specific reaction conditions. Here is a comparison of common options:

CatalystNameStructureKey Characteristics
TBAB Tetrabutylammonium Bromide(CH₃CH₂CH₂CH₂)₄N⁺Br⁻Good general-purpose PTC. Cost-effective. Works well in many polar aprotic solvents.[9]
TBAI Tetrabutylammonium Iodide(CH₃CH₂CH₂CH₂)₄N⁺I⁻The iodide anion can sometimes accelerate reactions via in situ halogen exchange with the aryl chloride (Finkelstein reaction), but this is less relevant for activated SNAr.
Aliquat 336 Tricaprylylmethylammonium chloride[CH₃(CH₂)₇]₃N⁺CH₃Cl⁻Highly lipophilic cation. Excellent for systems with non-polar solvents or when TBAB is ineffective.
18-Crown-6 1,4,7,10,13,16-Hexaoxacyclooctadecane(C₂H₄O)₆A crown ether, not a quat. Excellent for solubilizing potassium salts (K₂CO₃, KF) by sequestering the K⁺ cation, leading to a highly reactive "naked" anion. More expensive.

Q: What are the critical parameters to optimize for the catalyst? A: A systematic approach is best. We recommend optimizing in the following order:

ParameterStarting PointOptimization RangeRationale
1. Catalyst Loading 2-5 mol%1-10 mol%Too little catalyst results in a slow reaction. Too much offers diminishing returns, increases cost, and can complicate work-up.
2. Temperature 100 °C80-140 °CBalances reaction rate against potential decomposition of starting materials, product, or solvent. Monitor by TLC or GC to find the sweet spot.
3. Base Equivalents 1.5 eq.1.1-2.5 eq.Must be sufficient to deprotonate the phenol and drive the reaction to completion. Excess base can sometimes promote side reactions.
4. Solvent Choice DMFAcetonitrile, DMSO, TolueneThe solvent must be aprotic and stable at the reaction temperature. Its polarity affects the solubility of the ion pairs and can influence the reaction rate.

Standard Experimental Protocol

This protocol is a representative example. All manipulations should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Materials:

  • 2,3-dichloro-5-(trifluoromethyl)pyridine (1.0 eq.)

  • 4-hydroxyacetophenone (1.05 eq.)

  • Anhydrous Potassium Carbonate (K₂CO₃), finely powdered (1.5 eq.)

  • Tetrabutylammonium Bromide (TBAB) (0.05 eq.)

  • Anhydrous Dimethylformamide (DMF)

Procedure:

  • Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, add 2,3-dichloro-5-(trifluoromethyl)pyridine, 4-hydroxyacetophenone, anhydrous K₂CO₃, and TBAB.

  • Solvent Addition: Add anhydrous DMF (approx. 5-10 mL per gram of the limiting reagent).

  • Reaction: Begin vigorous stirring and heat the mixture to 100-110 °C.

  • Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction is typically complete within 4-8 hours.

  • Work-up:

    • Cool the reaction mixture to room temperature.

    • Pour the mixture into water (10x the volume of DMF used).

    • Extract the aqueous layer with ethyl acetate (3x).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

  • Purification:

    • Concentrate the filtrate under reduced pressure to obtain the crude product.

    • Purify the crude material by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) or by recrystallization to yield 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine as a solid.

  • Characterization: Confirm the identity and purity of the product using ¹H NMR, ¹³C NMR, ¹⁹F NMR, and Mass Spectrometry. The final product has a molecular weight of 315.67 g/mol .[10]

References

  • Ishihara, Y., et al. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science. Available at: [Link]

  • Maimone, T. J., & Buchwald, S. L. (2010). Pd-Catalyzed O-Arylation of Ethyl Acetohydroximate: Synthesis of O-Arylhydroxylamines and Substituted Benzofurans. Journal of the American Chemical Society. Available at: [Link]

  • Taylor & Francis Online. (n.d.). Phase-transfer catalyst – Knowledge and References. Available at: [Link]

  • ChemBK. (n.d.). 2-(4-ACETOPHENOXY)-3-CHLORO-5-TRIFLUOROMETHYL PYRIDINE. CAS:217186-15-7. Available at: [Link]

  • Google Patents. (2018). CN107954924A - A kind of preparation method of the fluoro- 3- chloro-5-trifluoromethylpyridines of 2-.
  • Wikipedia. (n.d.). Nucleophilic aromatic substitution. Available at: [Link]

  • Makosza, M. (n.d.). Phase Transfer Catalysis in Pharmaceutical Industry – Where are we? Acta Poloniae Pharmaceutica. Available at: [Link]

  • European Patent Office. (1990). EP0385590A2 - Process for producing 2-(4'-hydroxyphenoxy)-3-chloro-5-trifluoromethylpyridine. Available at: [Link]

  • Smith, M. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Available at: [Link]

  • Smith, D. M., & Smith, J. M. (2017). Concerted Nucleophilic Aromatic Substitution Reactions. European Journal of Organic Chemistry. Available at: [Link]

  • Abdel-Malek, M., & Ewies, M. (2014). Phase-Transfer Catalysis in Organic Syntheses. Global Journal of Current Research. Available at: [Link]

  • Moran, J., & Smith, D. M. (2017). Concerted Nucleophilic Aromatic Substitution Reactions. Semantic Scholar. Available at: [Link]

Sources

Troubleshooting

studying the effect of different solvents on the reaction to form 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine

Welcome to the technical support center for the synthesis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine. This guide is designed for researchers, scientists, and drug development professionals to provide in-de...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during this specific nucleophilic aromatic substitution (SNAr) reaction. Here, we move beyond simple protocols to explain the "why" behind experimental choices, empowering you to troubleshoot effectively and optimize your reaction outcomes.

Introduction: The Critical Role of the Solvent

The formation of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine is achieved through the reaction of 2,3-dichloro-5-trifluoromethylpyridine with 4-hydroxyacetophenone. This reaction proceeds via a nucleophilic aromatic substitution (SNAr) mechanism. In this process, the phenoxide, generated from 4-hydroxyacetophenone, acts as the nucleophile, attacking the electron-deficient pyridine ring and displacing a chloride ion.

The choice of solvent is paramount in an SNAr reaction as it can dramatically influence reaction rates and yields.[1] The solvent's ability to dissolve reactants, stabilize the charged intermediate (the Meisenheimer complex), and solvate the nucleophile all play a critical role in the reaction's success.[2]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Q1: My reaction is showing low to no conversion, even after prolonged reaction times. What is the likely cause?

A1: Low conversion is a common issue in SNAr reactions and can often be traced back to several key factors related to your solvent and reaction conditions.

  • Inappropriate Solvent Choice: The use of a protic solvent (e.g., ethanol, methanol, water) is a frequent cause of low yield. Protic solvents can form hydrogen bonds with the phenoxide nucleophile, creating a "solvent cage" around it.[3] This solvation shell stabilizes the nucleophile, reducing its energy and, consequently, its reactivity.[4] For SNAr reactions, polar aprotic solvents are generally preferred.[4]

  • Insufficient Base: To form the more potent phenoxide nucleophile from 4-hydroxyacetophenone, a base is required. If you are using a weak base or an insufficient amount, the concentration of the active nucleophile will be low, leading to a sluggish reaction. Common bases for this reaction include potassium carbonate (K₂CO₃) and sodium hydride (NaH).[5][6]

  • Low Reaction Temperature: Many SNAr reactions require elevated temperatures to proceed at a reasonable rate. If you are running the reaction at room temperature, consider gradually increasing the heat.[2]

Troubleshooting Workflow for Low Conversion:

Sources

Optimization

Technical Support Center: Safe Handling and Storage of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine

Welcome to the technical support guide for 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine (CAS No. 217186-15-7).

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine (CAS No. 217186-15-7). This document is designed for researchers, scientists, and drug development professionals to ensure the safe and effective use of this compound in the laboratory. As a complex halogenated pyridine derivative, this intermediate requires meticulous handling to mitigate risks and ensure experimental integrity. This guide synthesizes data from structurally similar compounds to provide a robust framework for its safe management.

Section 1: Hazard Identification and Core Safety Principles

Understanding the potential hazards of a compound is the foundation of safe laboratory practice. Based on the chemical structure, which includes a chlorinated and trifluoromethylated pyridine core, we can anticipate a hazard profile similar to other compounds in this class.

Anticipated Hazard Profile Summary

Hazard ClassAnticipated EffectRationale
Acute Toxicity Harmful if swallowed or inhaled.[1][2]Halogenated aromatic compounds can exhibit systemic toxicity.[3]
Skin Corrosion/Irritation Causes skin irritation and may cause an allergic skin reaction.[1][2]The reactive nature of the chlorinated pyridine ring can lead to dermal irritation and sensitization upon repeated contact.
Eye Damage/Irritation Causes serious eye damage.[1][2][4]Direct contact with the eyes is likely to cause severe and potentially irreversible damage.
Combustibility Combustible solid/liquid.[1][2][5]While not highly flammable, it can burn if exposed to a sufficient heat source, producing toxic fumes.[2]
Environmental Hazard Toxic to aquatic life with long-lasting effects.[1]Halogenated organic compounds often exhibit persistence and toxicity in aquatic environments.
Fundamental Causality of Hazards

The combination of a pyridine ring (a π-deficient heterocycle), a chloro substituent, and a trifluoromethyl group creates an electron-poor aromatic system.[1] This chemical nature makes the compound a valuable synthetic intermediate but also underlies its potential reactivity and biological activity. Upon combustion, it can decompose to release highly toxic gases such as hydrogen chloride (HCl), hydrogen fluoride (HF), and nitrogen oxides (NOx).[2][6][7]

Workflow for Risk Assessment

Before any experiment, a thorough risk assessment must be performed. This workflow ensures all potential hazards are identified and controlled.

G A Step 1: Identify Hazards (Review SDS of analogs, this guide) B Step 2: Evaluate Exposure Routes (Inhalation, Dermal, Ingestion, Eyes) A->B C Step 3: Determine Control Measures B->C D Engineering Controls (Chemical Fume Hood) C->D E Administrative Controls (SOPs, Training) C->E F Personal Protective Equipment (PPE) (Gloves, Goggles, Lab Coat) C->F G Step 4: Implement & Review (Conduct experiment, reassess as needed) D->G E->G F->G

Caption: Risk assessment workflow for handling the compound.

Section 2: Frequently Asked Questions (FAQs) - Safe Handling & Exposure

This section addresses common questions regarding the day-to-day handling of the compound.

Q: What is the mandatory Personal Protective Equipment (PPE) for handling this compound? A: A multi-layered PPE approach is required to prevent exposure.

  • Eye/Face Protection: Wear chemical safety goggles and a face shield, as the compound is anticipated to cause serious eye damage.[6][7][8] Standard safety glasses are insufficient.

  • Hand Protection: Wear nitrile or neoprene gloves.[9] Do not use latex gloves, which offer poor chemical resistance. Always inspect gloves for tears or punctures before use and wash hands thoroughly after removal.[10]

  • Body Protection: A fully buttoned, long-sleeved laboratory coat is mandatory.[6] For larger quantities or situations with a high risk of splashing, a chemically resistant apron is recommended.[11]

  • Respiratory Protection: All handling of the solid or its solutions must be done in a certified chemical fume hood to prevent inhalation of dust or vapors.[1][6][9] If a fume hood is not available or in case of a large spill, a NIOSH-approved respirator with organic vapor cartridges is necessary.[2][8]

Q: What is the standard protocol for weighing and transferring this compound? A: Follow this step-by-step protocol to minimize exposure:

  • Preparation: Ensure the chemical fume hood is on and the sash is at the appropriate working height. Decontaminate the work surface before starting.

  • Don PPE: Put on all required PPE as described above.

  • Transfer: Use a spatula to carefully transfer the approximate amount of the solid from the stock container to a tared weigh boat or beaker. Avoid generating dust. If the compound is a liquid, use a calibrated pipette or syringe.

  • Weighing: Close the primary container and weigh the transferred amount on a balance located within the fume hood or in close proximity.

  • Dissolution: Add the solvent to the beaker containing the compound inside the fume hood.

  • Cleanup: Immediately clean any minor spills on the balance or work surface with a damp cloth (if compatible) or as per the spill cleanup protocol. Dispose of all contaminated materials as hazardous waste.[12]

  • Hand Washing: After the procedure is complete and PPE is removed, wash hands thoroughly with soap and water.[1][6]

Q: What should I do in case of accidental skin or eye contact? A: Immediate action is critical to prevent serious injury.

  • Skin Contact: Immediately flush the affected skin with copious amounts of water for at least 15 minutes while removing any contaminated clothing.[8][13] Seek immediate medical attention if irritation or an allergic reaction develops.[1]

  • Eye Contact: Immediately flush the eyes with an eyewash station for at least 15 minutes, holding the eyelids open to ensure thorough rinsing.[1][13] Remove contact lenses if present and easy to do.[1] Seek immediate medical attention regardless of the severity.[1][8]

  • Inhalation: Move the affected person to fresh air immediately.[8] If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Call for emergency medical assistance.[13]

  • Ingestion: Do NOT induce vomiting.[8] If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water.[7] Seek immediate medical attention.[8]

Section 3: Frequently Asked Questions (FAQs) - Storage & Stability

Proper storage is essential for maintaining the compound's integrity and preventing hazardous situations.

Q: What are the ideal storage conditions for this compound? A: The compound should be stored according to the following conditions to ensure its stability and safety.

Storage Condition Summary

ParameterRecommendationRationale
Temperature Store in a cool, dry place.[1][6]Prevents degradation and potential pressure buildup in the container. Avoids exposure to excess heat.[2]
Atmosphere Store under an inert atmosphere (e.g., Argon, Nitrogen) if possible.Halogenated pyridines can be sensitive to moisture and air over long periods.[11]
Container Keep in the original, tightly sealed container.[1][6]Prevents contamination, leaks, and exposure to air or moisture.[9]
Location Store in a dedicated, well-ventilated chemical storage cabinet.[1][6] Do not store on open shelves, on the floor, or above eye level.[14]

Q: What chemicals are incompatible with 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine? A: Avoid storing this compound with the following:

  • Strong Oxidizing Agents: (e.g., nitrates, perchlorates, nitric acid). Contact can result in a vigorous, exothermic reaction, creating a fire or explosion hazard.[2][7]

  • Strong Acids and Bases: While generally stable, prolonged contact with strong acids or bases could potentially hydrolyze the acetophenoxy ester linkage.

  • Water/Moisture: Store in a dry location to prevent slow degradation. Water-reactive chemicals should be stored separately.[14]

Q: How should I properly label the container? A: All chemical containers must be clearly and accurately labeled. The label should include:

  • Full Chemical Name: 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine

  • CAS Number: 217186-15-7

  • Hazard Pictograms (based on GHS classifications of analogs): Skull and crossbones (acute toxicity), exclamation mark (skin/eye irritation), and dead tree/fish (environmental hazard).

  • Signal Word: "Danger" or "Warning"

  • Date Received and Date Opened.

  • Researcher's Name/Initials.

Section 4: Troubleshooting Guide for Common Issues

This section provides guidance for addressing specific problems that may arise during experiments.

Q: I've spilled a small amount of the compound in the fume hood. What is the correct cleanup procedure? A: For a minor spill contained within a chemical fume hood:

  • Alert & Restrict: Alert others in the immediate area. Ensure the fume hood continues to operate.

  • PPE: Wear the appropriate PPE, including double gloves (nitrile), safety goggles, a face shield, and a lab coat.

  • Contain & Absorb: Cover the spill with an inert absorbent material like vermiculite, sand, or earth.[1][11] Do not use combustible materials like paper towels as the primary absorbent.

  • Collect: Carefully sweep or scoop the absorbed material into a labeled, sealable container for hazardous waste.[1][11]

  • Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or acetone), followed by soap and water. All cleaning materials must be disposed of as hazardous waste.

  • Dispose: Seal the waste container and dispose of it according to your institution's hazardous waste procedures.

Spill Response Decision Workflow

G A Spill Occurs C Is anyone exposed or injured? A->C B Is the spill large or outside a fume hood? D EVACUATE AREA Call Emergency Services (911) Alert EH&S B->D Yes E Follow Minor Spill Cleanup Protocol B->E No C->B No C->D Yes

Caption: Decision-making workflow for chemical spills.

Q: The compound, which should be a solid, appears discolored or has melted in storage. Is it safe to use? A: A change in physical appearance (e.g., discoloration from off-white to yellow/brown, or melting below its expected melting point) suggests potential degradation or contamination.

  • Causality: This could be due to exposure to air, moisture, light, or an incompatible substance, leading to hydrolysis or other decomposition pathways.

  • Recommended Action: Do not use the compound if its integrity is questionable. Impurities could compromise your experimental results and potentially introduce new, unknown hazards. It is safer to dispose of the suspect material as hazardous waste and obtain a fresh supply.

Q: I noticed crystals forming around the cap of the container. What does this mean and what should I do? A: Crystal formation around the cap indicates that the container may not be properly sealed, allowing the compound to sublime or for solvent to evaporate from a solution. This is a potential exposure hazard.

  • Recommended Action:

    • Working within a fume hood, don appropriate PPE.

    • Carefully wipe the threads of the container and cap with a cloth lightly dampened with a suitable solvent to remove the crystals. Dispose of the cloth as hazardous waste.

    • Ensure the cap is tightly sealed. If the cap is damaged, transfer the compound to a new, appropriate, and properly labeled container.

    • Consider using paraffin film to provide a better seal for long-term storage.

Section 5: References

  • 2,3-DICHLORO-5-(TRIFLUOROMETHYL)PYRIDINE | Cohizon Life Sciences.

  • 2,3-Dichloro-5-(trifluoromethyl)pyridine Safety Data Sheet - Jubilant Ingrevia.

  • SAFETY DATA SHEET - 2,3-Dichloro-5-(trifluoromethyl)pyridine - Fisher Scientific.

  • 4-(Trifluoromethyl)cyclohexane-1-carboxylic acid - Apollo Scientific.

  • SAFETY DATA SHEET - Sigma-Aldrich.

  • Chemical Safety Data Sheet MSDS / SDS - TRIFLUOROMETHYLHYPOFLUORITE - ChemicalBook.

  • Material Safety Data Sheet - 2-Chloro-5-(trifluoromethyl)pyridine 98+% - Cole-Parmer.

  • 3-Chloro-5-(trifluoromethyl)pyridine-2-carbonitrile - Apollo Scientific.

  • SAFETY DATA SHEET - 2-Chloro-5-(trifluoromethyl)pyridine - Fisher Scientific.

  • Chemical Exposure and Spill Response Procedures | New Mexico State University.

  • Guidelines for Chemical Storage | Chapman University.

  • Working with Hazardous Chemicals - Organic Syntheses.

  • 2-(4-ACETOPHENOXY)-3-CHLORO-5-TRIFLUOROMETHYL PYRIDINE - ChemBK.

  • 2-chloro-5-trifluoromethylpyridine Safety Data Sheet - Jubilant Ingrevia.

  • 2-Chloro-5-(trifluoromethyl)pyridine | C6H3ClF3N | CID 92342 - PubChem.

  • Properties and Synthesis of 2-Chloro-5-trifluoromethylpyridine - Guidechem.

  • Handling Pyridine: Best Practices and Precautions - Post Apple Scientific.

  • Standard Operating Procedure for Pyridine - Washington State University.

  • Material Safety Data Sheet - 2,3-Dichloro-5-(Trifluoromethyl)pyridine, 97% - Cole-Parmer.

  • CHEMICAL STORAGE FACT SHEET - University of Waterloo.

  • Organic Chemistry Laboratory Safety - Westfield State University.

  • [3-Chloro-5-(trifluoromethyl)pyridin-2-yl]acetic acid | C8H5ClF3NO2 | CID 53414467 - PubChem.

  • 12 Safety Precautions To Follow When Handling Pyridine - Post Apple Scientific.

  • 2-Chloro-5-(trifluoromethyl)pyridine 98% | 52334-81-3 - Sigma-Aldrich.

  • Safety Information for 2-Chloro-5-(trifluoromethyl)pyridine - Sigma-Aldrich.

  • SAFETY DATA SHEET - 2,3-Dichloro-5-(trifluoromethyl)pyridine - Fisher Scientific (UK).

  • 3-CHLORO-2-HYDROXY-5-(TRIFLUOROMETHYL)PYRIDINE - Echemi.

  • Process for producing 2-(4'-hydroxyphenoxy)-3-chloro-5-trifluoromethylpyridine - European Patent Office.

  • 2,3-Dichloro-5-(trifluoromethyl)pyridine | C6H2Cl2F3N | CID 112234 - PubChem.

Sources

Reference Data & Comparative Studies

Comparative

comparative analysis of different synthetic routes to 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine

Abstract 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine is a key intermediate in the synthesis of various agrochemicals and pharmaceuticals. Its structural complexity necessitates a careful selection of synthetic...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine is a key intermediate in the synthesis of various agrochemicals and pharmaceuticals. Its structural complexity necessitates a careful selection of synthetic strategies to ensure high yield, purity, and cost-effectiveness. This guide provides a comparative analysis of the predominant synthetic routes to this compound, offering a detailed examination of the underlying chemical principles, experimental protocols, and performance metrics. By presenting a side-by-side comparison of different methodologies, this document aims to equip researchers, scientists, and drug development professionals with the critical information needed to make informed decisions for their specific applications.

Introduction

The trifluoromethylpyridine moiety is a crucial pharmacophore found in a wide array of biologically active molecules, particularly in the agrochemical and pharmaceutical industries. The specific compound, 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine, serves as a versatile building block for the synthesis of more complex target molecules. The efficiency and economic viability of producing these end-products are intrinsically linked to the synthetic route chosen for this key intermediate. This guide will delve into the common synthetic pathways, primarily focusing on the nucleophilic aromatic substitution (SNAr) reaction, which is the cornerstone of its synthesis.

Comparative Analysis of Synthetic Routes

The synthesis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine typically involves the reaction of a suitably substituted pyridine ring with 4-hydroxyacetophenone. The primary precursor for the pyridine component is 2,3-dichloro-5-trifluoromethylpyridine. The core of the synthesis revolves around a nucleophilic aromatic substitution (SNAr) reaction, where the phenoxide ion derived from 4-hydroxyacetophenone displaces a chlorine atom on the pyridine ring.

Route 1: Direct Nucleophilic Aromatic Substitution (SNAr)

This is the most direct and widely employed method for the synthesis of the target compound. The reaction involves the direct coupling of 2,3-dichloro-5-trifluoromethylpyridine with 4-hydroxyacetophenone in the presence of a base.

Reaction Scheme:

Route_1_SNAr 2,3-dichloro-5-trifluoromethylpyridine 2,3-dichloro-5- trifluoromethylpyridine Product 2-(4-Acetophenoxy)-3-chloro- 5-trifluoromethyl pyridine 2,3-dichloro-5-trifluoromethylpyridine->Product + 4-hydroxyacetophenone 4-hydroxyacetophenone 4-hydroxyacetophenone->Product + Base Base (e.g., K2CO3, KOH) Base->Product Solvent Solvent (e.g., MEK, DMSO) Solvent->Product Byproduct KCl + H2O

Caption: Direct SNAr reaction pathway.

Mechanistic Considerations:

The SNAr reaction is facilitated by the electron-withdrawing trifluoromethyl group, which activates the pyridine ring towards nucleophilic attack. The chlorine atom at the 2-position is more susceptible to displacement than the one at the 3-position due to the stronger activating effect of the ring nitrogen. The base deprotonates the hydroxyl group of 4-hydroxyacetophenone to form the more nucleophilic phenoxide ion, which then attacks the electron-deficient carbon at the 2-position of the pyridine ring.

Experimental Protocol:

A typical procedure involves heating a mixture of 2,3-dichloro-5-trifluoromethylpyridine and 4-hydroxyacetophenone in a polar aprotic solvent, such as methyl ethyl ketone (MEK) or dimethyl sulfoxide (DMSO), in the presence of a base like anhydrous potassium carbonate or potassium hydroxide.[1][2] The reaction is typically carried out at reflux temperature for several hours.[1]

Detailed Steps:

  • To a stirred solution of 2,3-dichloro-5-trifluoromethylpyridine (1.0 eq) and 4-hydroxyacetophenone (1.1 eq) in methyl ethyl ketone, add anhydrous potassium carbonate (2.0 eq).[1]

  • Heat the mixture to reflux and maintain for 10 hours.[1]

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • After completion, cool the reaction mixture and filter to remove inorganic salts.[1]

  • Concentrate the filtrate under reduced pressure.[1]

  • The crude product can be purified by trituration with a suitable solvent like diethyl ether or by column chromatography.[1]

Performance Metrics:
MetricRoute 1 (Direct SNAr)
Yield Moderate to High (up to 96.9%)[2]
Purity Good, requires purification
Reaction Time 4 - 10 hours[1][3]
Reagents Readily available
Solvents MEK, DMSO, Toluene[1][2]
Safety Standard laboratory precautions
Scalability Well-suited for industrial production[2]
Route 2: Two-Step Synthesis via Hydroquinone Intermediate

An alternative approach involves an initial reaction with hydroquinone, followed by further modification. However, for the direct synthesis of the target compound, this route is less common. A more relevant two-step process involves the synthesis of an intermediate like 2-(4'-hydroxyphenoxy)-3-chloro-5-trifluoromethylpyridine, which can then be acylated. While not a direct route to the acetophenone derivative, understanding related multi-step syntheses provides a broader context. For instance, a process for producing 2-(4'-hydroxyphenoxy)-3-chloro-5-trifluoromethylpyridine is well-documented and can be seen as a precursor to other derivatives.[2]

A variation of this approach could involve protecting the ketone functionality of 4-hydroxyacetophenone, performing the SNAr reaction, and then deprotecting. However, this adds steps and is generally less efficient than the direct route.

De Novo Synthesis of the Pyridine Ring

De novo synthesis strategies, such as the Guareschi-Thorpe or Bohlmann-Rahtz methods, offer the flexibility to construct highly substituted pyridine rings from acyclic precursors.[4] These methods are particularly useful when the required substituted pyridine starting material is not commercially available. However, for 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine, where the starting 2,3-dichloro-5-trifluoromethylpyridine is accessible, de novo synthesis is a more complex and less direct approach. The synthesis of the trifluoromethylated pyridine precursor itself can be a multi-step process, often starting from 3-picoline.[5][6][7]

Comparative Summary and Discussion

FeatureRoute 1: Direct SNArAlternative Routes (e.g., De Novo)
Simplicity High (One-pot reaction)Low (Multi-step)
Starting Materials Commercially availableBasic, readily available precursors
Overall Yield Generally higher and more directVariable, often lower due to multiple steps
Cost-Effectiveness Favorable for large-scale productionCan be less cost-effective due to more steps and reagents
Versatility Specific to the target compoundHighly versatile for various substitution patterns

For the specific synthesis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine, the Direct Nucleophilic Aromatic Substitution (Route 1) is demonstrably the most efficient and industrially viable method. Its reliance on readily available starting materials, straightforward one-pot procedure, and high yields make it the preferred choice for both laboratory and large-scale synthesis.

Alternative routes involving de novo synthesis of the pyridine ring are scientifically interesting and offer greater flexibility for creating diverse analogues. However, for the production of this specific target molecule, they are less practical due to their complexity and potentially lower overall yields.

Conclusion

The comparative analysis reveals that the direct SNAr reaction between 2,3-dichloro-5-trifluoromethylpyridine and 4-hydroxyacetophenone stands out as the optimal synthetic route to 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine. This method offers a harmonious balance of high yield, operational simplicity, and economic viability. While other synthetic strategies exist for constructing substituted pyridines, the direct SNAr approach provides the most logical and efficient pathway for researchers and professionals in the field of drug development and agrochemical synthesis.

References

  • A Comparative Guide to Alternative Reagents for Pyridine Synthesis Beyond 6-Bromonicotinonitrile - Benchchem. (n.d.).
  • Green Synthesis of Novel Pyridines via One-Pot Multicomponent Reaction and Their Anti-Inflammatory Evaluation - PMC - NIH. (n.d.).
  • A Review On Various Synthetic Routes Of Pyrano[3,2-C]Pyridine Derivatives. (2025-08-07).
  • A Simple, Modular Synthesis of Substituted Pyridines - PMC - NIH. (n.d.).
  • Direct Synthesis of Pyridine Derivatives | Journal of the American Chemical Society. (n.d.).
  • Synthesis of 2-(3-hydroxy-4-nitrophenoxy)-3-chloro-5-trifluoromethyl pyridine. (n.d.).
  • Synthesis of 2-Phenyl-4,6-bis(trifluoromethyl)pyridine via NH4I/Na2S2O4-Mediated Cyclization of Ketoxime Acetates - Organic Syntheses. (2023-07-17).
  • Synthesis of (a) 3-Chloro-5-trifluoromethyl-2-(4-nitrophenoxy)pyridine - PrepChem.com. (n.d.).
  • 2-(4-ACETOPHENOXY)-3-CHLORO-5-TRIFLUOROMETHYL PYRIDINE - ChemBK. (n.d.).
  • Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PubMed Central. (n.d.).
  • 2-CHLORO-5-NITRO-3-(TRIFLUOROMETHYL)PYRIDINE synthesis - chemicalbook. (n.d.).
  • Synthesis, Characterization and Crystal Structure of 2,3,6-Trichloro-5-(trichloromethyl)pyridine. (n.d.).
  • Preparation of \trifluoromethyl\pyridines - European Patent Office - EP 0110690 A1 - Googleapis.com. (n.d.).
  • Process for producing 2-\4'-hydroxyphenoxy-3-chloro-5-trifluoromethylpyridine - European Patent Office. (n.d.).
  • CN102452976A - Synthetic method of 2-chloro-5-trifluoromethylpyridine - Google Patents. (n.d.).
  • US4349681A - 2-Amino-3-chloro-5-trifluoromethylpyridine - Google Patents. (n.d.).
  • Production of 2-chloro-5-trifluoromethylpyridine and 3-trifluoromethylpyridine - ResearchGate. (n.d.).
  • 2-Chloro-5-(trifluoromethyl)pyridine 98 52334-81-3 - Sigma-Aldrich. (n.d.).
  • 2-Chloro-5-(trifluoromethyl)pyridine | C6H3ClF3N | CID 92342 - PubChem. (n.d.).

Sources

Validation

A Comparative Guide to the Structure-Activity Relationship of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine Analogues for Anticancer Drug Discovery

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern medicinal chemistry, the pyridine scaffold remains a cornerstone for the development of novel therapeutic agents. Its versatile e...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the pyridine scaffold remains a cornerstone for the development of novel therapeutic agents. Its versatile electronic properties and synthetic tractability have led to its incorporation in a multitude of clinically approved drugs. This guide provides an in-depth analysis of the structure-activity relationships (SAR) of a promising class of compounds: 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine analogues. Drawing upon available data for related structures, we will explore the nuanced roles of each molecular fragment in conferring biological activity, offering a comparative perspective against alternative anticancer agents. This document is intended to serve as a practical resource, grounded in scientific literature, to inform the rational design of next-generation inhibitors for various biological targets.

The Architectural Blueprint: Deconstructing the Core Scaffold

The 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine scaffold is a composite of three key moieties: a central pyridine ring, a phenoxy linker, and a substituted acetophenone group. The interplay of these components dictates the molecule's overall physicochemical properties and its interaction with biological targets.

  • The Pyridine Core: As a fundamental heterocyclic structure, the pyridine ring is a common feature in numerous pharmaceuticals.[1][2] Its nitrogen atom can act as a hydrogen bond acceptor, a crucial interaction for binding to many biological macromolecules. The substituents on the pyridine ring are critical for modulating the electronic properties and steric profile of the entire molecule.

  • The Phenoxy Linker: The ether linkage provides a degree of conformational flexibility, allowing the pyridine and phenyl rings to adopt optimal orientations for target engagement. The oxygen atom can also participate in hydrogen bonding.

  • The Acetophenone Moiety: The acetophenone group, with its ketone functionality, offers a potential site for hydrogen bonding and can influence the molecule's solubility and metabolic stability. The position and nature of substituents on this phenyl ring are key areas for SAR exploration.

The trifluoromethyl group at the 5-position of the pyridine ring is a particularly noteworthy feature. Its strong electron-withdrawing nature significantly alters the electronic distribution of the pyridine ring, potentially enhancing binding affinity to target proteins.[3] Furthermore, the trifluoromethyl group is known to increase the lipophilicity and metabolic stability of drug candidates.[3] The chlorine atom at the 3-position also contributes to the electronic landscape and can influence the molecule's reactivity and binding interactions.

Structure-Activity Relationship (SAR) Insights from Analogue Studies

The Significance of the Pyridine Core and its Substituents

The pyridine ring is a privileged scaffold in anticancer drug design.[4] The nature and position of its substituents have a profound impact on biological activity.

  • Halogenation: The presence of a chlorine atom at the 3-position of the pyridine ring is a common feature in many biologically active molecules. Halogens can participate in halogen bonding, a non-covalent interaction that can contribute to binding affinity. Studies on other heterocyclic systems have shown that the position and type of halogen can dramatically alter inhibitory potency.

  • Trifluoromethyl Group: The trifluoromethyl group at the 5-position is a key modulator of activity. In a series of 5-trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine derivatives, the trifluoromethyl group was found to be crucial for their anticancer activity.[3] This is attributed to its ability to enhance lipophilicity, which can improve cell membrane permeability, and its strong electron-withdrawing properties that can influence binding interactions.[3]

The Role of the Phenoxy Linker and Acetophenone Moiety

The 2-phenoxy group provides a critical link between the pyridine core and the acetophenone moiety. Variations in the substitution pattern of the phenoxy ring can significantly impact activity.

  • Substitution on the Phenyl Ring: In a study of acetophenone benzoylhydrazones as antioxidant agents, the position and number of hydroxyl groups on the acetophenone ring were found to be critical for activity.[5] While the target molecule has an acetyl group, this finding suggests that modifications to the phenyl ring are a fruitful area for SAR exploration. For instance, introducing electron-donating or electron-withdrawing groups at different positions of the phenyl ring could modulate the electronic properties of the ether oxygen and influence binding.

  • The Acetyl Group: The acetyl group itself presents opportunities for modification. It can be replaced with other functional groups, such as nitriles, amides, or carboxylic acids, to probe for additional interactions with the target protein. The carbonyl oxygen can act as a hydrogen bond acceptor, and its position (ortho, meta, or para) on the phenyl ring will dictate the geometry of this interaction.

Comparative Analysis with Alternative Anticancer Agents

To contextualize the potential of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine analogues, it is essential to compare their anticipated properties with existing anticancer agents. Pyridine-containing drugs are prevalent in oncology, with notable examples including kinase inhibitors and modulators of various signaling pathways.

Compound Class General Structure Key SAR Features Reported Biological Activity (IC50/GI50) Reference
Pyridine-Urea Derivatives Pyridine-NH-CO-NH-ArylSubstituents on the phenylurea ring are critical. Electron-withdrawing groups at the meta-position enhance activity.8e (R=3-CF3): 0.11 µM (MCF-7, 72h)[6]
Imidazo[1,2-a]pyridine Derivatives Fused HeterocycleHalogen substitutions on the phenyl moiety dramatically enhance antiproliferative effects.28e: 38 nM (MGC-803)[6]
Thiazolo[4,5-d]pyrimidine Derivatives Fused HeterocycleThe 7-chloro and 5-trifluoromethyl substitutions are important for activity.3b: 24.4 µM (C32 melanoma)[3]
Pyridine Thioglycosides Pyridine-S-GlycosideDemonstrated robust cytotoxic effects on various human cancer cell lines.Potent against HepG2, H460, MCF-7, U251[1]

This table highlights that pyridine-based scaffolds are capable of potent anticancer activity. The specific activity of the 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine analogues would need to be determined experimentally, but the structural similarities to these active classes suggest their potential as effective anticancer agents.

Experimental Protocols for Biological Evaluation

The following protocols are standard methods for assessing the anticancer potential of novel compounds and can be applied to the evaluation of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine analogues.

In Vitro Cytotoxicity Screening: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Workflow:

MTT_Assay A Seed cancer cells in 96-well plates B Incubate for 24 hours A->B C Treat cells with varying concentrations of test compounds B->C D Incubate for 48-72 hours C->D E Add MTT solution and incubate for 4 hours D->E F Add solubilization solution (e.g., DMSO) E->F G Measure absorbance at 570 nm F->G H Calculate IC50 values G->H

Caption: Workflow for the MTT cytotoxicity assay.

Apoptosis Analysis: Annexin V-FITC/PI Staining

This flow cytometry-based assay is used to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Principle:

Apoptosis_Assay cluster_0 Cell Membrane Changes in Apoptosis cluster_1 Staining Viable Cell Phosphatidylserine (PS) on inner leaflet Early Apoptotic Cell PS translocated to outer leaflet Annexin V-FITC Binds to exposed PS Early Apoptotic Cell->Annexin V-FITC stains Late Apoptotic/Necrotic Cell PS on outer leaflet and compromised membrane Late Apoptotic/Necrotic Cell->Annexin V-FITC stains Propidium Iodide (PI) Enters cells with compromised membranes Late Apoptotic/Necrotic Cell->Propidium Iodide (PI) stains

Caption: Principle of Annexin V/PI apoptosis assay.

Future Directions and Conclusion

The 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine scaffold represents a promising starting point for the development of novel anticancer agents. The analysis of related structures suggests that the trifluoromethyl and chloro substituents on the pyridine ring are likely to be key determinants of activity. Systematic modification of the acetophenone moiety, including the position of the acetyl group and the introduction of other substituents on the phenyl ring, is a logical next step in the exploration of the SAR for this class of compounds.

Further research should focus on the synthesis of a focused library of analogues and their evaluation in a panel of cancer cell lines. Subsequent mechanistic studies, such as kinase inhibition assays or cell cycle analysis, will be crucial for identifying the specific molecular targets and pathways modulated by these compounds. The comparative data and experimental protocols provided in this guide offer a solid foundation for these future investigations, paving the way for the potential discovery of new and effective cancer therapeutics.

References

  • Benchchem. (2025).
  • Gao, F., et al. (2019). Benzonate derivatives of acetophenone as potent α-glucosidase inhibitors: synthesis, structure-activity relationship and mechanism. Journal of Enzyme Inhibition and Medicinal Chemistry, 34(1), 937-945.
  • Gao, F., et al. (2019). Benzonate derivatives of acetophenone as potent α-glucosidase inhibitors: synthesis, structure–activity relationship and mechanism. Journal of Enzyme Inhibition and Medicinal Chemistry, 34(1), 937-945.
  • Benchchem. (2025).
  • Gao, F., et al. (2019). Benzonate derivatives of acetophenone as potent α-glucosidase inhibitors: synthesis, structure–activity relationship and mechanism.
  • Li, C., et al. (2025). Identification and structure-activity relationship optimization of dibromoacetophenones as novel mIDH1 inhibitors. European Journal of Medicinal Chemistry, 299, 118050.
  • Benchchem. (2025). A Comparative Analysis of Novel Pyridine Derivatives in Anticancer Research. Benchchem.
  • Norman, M. H., et al. (2006). Synthesis and SAR of 2-phenoxypyridines as novel c-Jun N-terminal kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 16(10), 2813-2817.
  • Gül, H. İ., et al. (2020). In vitro inhibitory effects of some acetophenone derivatives on some metabolic enzymes and molecular docking. Archiv der Pharmazie, 353(10), 2000135.
  • Benchchem. (2025).
  • Abdel-Aziz, M., et al. (2018).
  • Abdelshaheed, M. M., et al. (2022). Discovery of new pyridine heterocyclic hybrids; design, synthesis, dynamic simulations, and in vitro and in vivo breast cancer biological assays. Scientific Reports, 12(1), 1-19.
  • Shah, P. (2025). Synthesis and Molecular Docking Study of a Series of Novel Pyridine Derivatives and Evaluation of Their Anticancer Activity.
  • International Journal on Science and Technology. (2025). Recent Advancements in Pyridine Derivatives as Anticancer Agents. International Journal on Science and Technology.
  • International Journal of Chemical Studies. (2023). Pyridine heterocycles: Compiling the anticancer capabilities.
  • Semantic Scholar. (n.d.). PYRIDINE DERIVATIVES AS ANTICANCER AGENTS: FDA- APPROVED DRUGS AND PROMISING REPORTED COMPOUNDS. Semantic Scholar.
  • Adimule, V. (2020). Novel Substituted Phenoxy Derivatives of 2-Chloro-N-{5-[2-(4-MethoxyPhenyl)-Pyridin-3-yl]-[7][8][9] Thiadiazol-2-yl}-Acetamides: Synthesis, Characterization and in-vitro Anticancer Properties. ResearchGate.

  • Wujec, M., et al. (2022).
  • Narsaiah, B., et al. (2016). Synthesis of novel trifluoromethyl substituted furo[2,3-b]pyridine and pyrido[3',2':4,5]furo[3,2-d]pyrimidine derivatives as potential anticancer agents. European Journal of Medicinal Chemistry, 109, 25-36.
  • Ali, M. A., et al. (2023). Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines. Molecules, 28(22), 7609.
  • Kłosiński, R., et al. (2007). Synthesis, antiprotozoal and anticancer activity of substituted 2-trifluoromethyl- and 2-pentafluoroethylbenzimidazoles. European Journal of Medicinal Chemistry, 42(4), 493-501.
  • Schenone, S., et al. (2017). Pyrrolo[2,3-d]Pyrimidines as Kinase Inhibitors. Current Medicinal Chemistry, 24(25), 2741-2761.
  • Current Medicinal Chemistry. (2024). Novel Pyrazino[2,3-b] Pyrazines as mTOR Kinase Inhibitors for Treating Cancer and other Diseases. Current Medicinal Chemistry.
  • ResearchGate. (2024). Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy.
  • Liu, S., et al. (2023). Discovery of novel 2-aminopyridine derivatives as ROS1 and ALK dual inhibitors to combat drug-resistant mutants including ROS1G2032R and ALKG1202R. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2227779.
  • de Oliveira, A. C. S., et al. (2023). Potential of 2-Chloro-N-(4-fluoro-3-nitrophenyl)acetamide Against Klebsiella pneumoniae and In Vitro Toxicity Analysis. Antibiotics, 12(3), 516.
  • PubChem. (n.d.). 3-Chloro-5-(trifluoromethyl)-2-pyridinamine. PubChem.
  • Sigma-Aldrich. (n.d.). 2-Chloro-5-(trifluoromethyl)pyridine 98%. Sigma-Aldrich.
  • PubChem. (n.d.). 2-Chloro-5-(trifluoromethyl)pyridine. PubChem.

Sources

Comparative

A Comparative Guide to the In Vitro and In Vivo Efficacy of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl Pyridine Based Compounds

This guide provides a comprehensive comparison of the in vitro and in vivo efficacy of a class of emerging therapeutic candidates: 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine and its derivatives. In the landsc...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive comparison of the in vitro and in vivo efficacy of a class of emerging therapeutic candidates: 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine and its derivatives. In the landscape of modern drug discovery, particularly in oncology, the journey from a promising molecule in a petri dish to a viable therapeutic in a living organism is fraught with challenges. This document is designed for researchers, scientists, and drug development professionals to navigate this transition, offering a deep dive into the experimental data and the critical factors that influence the translation of preclinical findings.

The pyridine scaffold is a cornerstone in medicinal chemistry, and the strategic incorporation of a trifluoromethyl (CF3) group can significantly enhance a compound's metabolic stability, lipophilicity, and overall pharmacological profile[1][2]. The 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine structure represents a promising pharmacophore, and understanding its behavior both in controlled cellular environments and complex biological systems is paramount for its development as a potential therapeutic agent.

Part 1: In Vitro Efficacy Assessment

The initial phase of evaluating any potential anticancer compound lies in its in vitro assessment. This typically involves exposing various cancer cell lines to the compound to determine its cytotoxic or anti-proliferative effects. The primary metric for this is the half-maximal inhibitory concentration (IC50), which quantifies the amount of a substance needed to inhibit a biological process by half.

Experimental Protocol: MTT Assay for Cytotoxicity Screening

A widely used method for assessing cell viability is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay[3][4]. This colorimetric assay measures the metabolic activity of cells, which is an indicator of their viability.

Step-by-Step Methodology:

  • Cell Culture and Seeding: A panel of human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, and DU-145 for prostate cancer) are cultured in an appropriate medium, such as DMEM or RPMI-1640, supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin[5]. Cells are seeded into 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight in a humidified incubator at 37°C with 5% CO2[5].

  • Compound Treatment: The pyridine-based compounds are dissolved in a suitable solvent, typically DMSO, and then diluted to various concentrations in the culture medium. The cells are treated with these concentrations for a specified period, usually 48 to 72 hours. A vehicle control (DMSO) and a positive control (a known anticancer drug like doxorubicin) are included[4][5].

  • MTT Incubation: After the treatment period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for another 4 hours at 37°C. During this time, mitochondrial dehydrogenases in living cells reduce the yellow MTT to purple formazan crystals[3][5].

  • Formazan Solubilization and Absorbance Measurement: The culture medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals. The absorbance is then measured at 570 nm using a microplate reader[5].

  • IC50 Calculation: The absorbance values are used to generate a dose-response curve, from which the IC50 value is calculated. This represents the concentration of the compound that inhibits cell growth by 50%[5].

In Vitro Efficacy Data
Compound IDCancer Cell LineIC50 (µM)Reference
Compound 3b A375 (Melanoma)25.4[1]
C32 (Amelanotic Melanoma)24.4[1]
MCF-7 (Breast Cancer)51.5[1]
Compound 12 MCF-7 (Breast Cancer)0.5[6]
HepG2 (Liver Cancer)5.27[6]
Pyridine-Urea 8e MCF-7 (Breast Cancer)0.11 (72h)[4]
FD274 HL-60 (Leukemia)0.092[7]
MOLM-16 (Leukemia)0.084[7]

This table presents example data from related compounds to illustrate the potential in vitro efficacy.

Visualizing the In Vitro Workflow

in_vitro_workflow cluster_prep Preparation cluster_treatment Treatment cluster_assay Assay cluster_analysis Data Analysis cell_culture Cancer Cell Culture (e.g., MCF-7, A549) seeding Seed Cells in 96-well Plates cell_culture->seeding treatment Treat Cells (48-72h) seeding->treatment compound_prep Prepare Compound Dilutions compound_prep->treatment mtt_add Add MTT Reagent treatment->mtt_add incubation Incubate (4h) mtt_add->incubation solubilize Solubilize Formazan incubation->solubilize read_plate Measure Absorbance solubilize->read_plate calc_ic50 Calculate IC50 read_plate->calc_ic50

Caption: Experimental workflow for in vitro cytotoxicity testing using the MTT assay.

Part 2: In Vivo Efficacy Assessment

Positive in vitro results are a prerequisite, but not a guarantee, of a compound's effectiveness in a living organism. In vivo studies, typically conducted in animal models, are essential to evaluate a drug candidate's efficacy, pharmacokinetics, and toxicity in a complex biological system[8][9][10].

Experimental Protocol: Human Tumor Xenograft Model

A standard preclinical model for evaluating anticancer drugs is the human tumor xenograft model, where human cancer cells are implanted into immunodeficient mice[8][9][11].

Step-by-Step Methodology:

  • Animal Models: Immunodeficient mouse strains, such as athymic nude or SCID mice, are used to prevent rejection of the human tumor cells[8][10]. All procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

  • Tumor Cell Implantation: Human cancer cells (e.g., HL-60) are harvested and suspended in a suitable medium. A specific number of cells (typically 1-10 million) are then injected subcutaneously into the flank of each mouse[8][10].

  • Tumor Growth and Monitoring: The tumors are allowed to grow to a palpable size (e.g., 100-200 mm³). Tumor volume is measured regularly (e.g., twice a week) using calipers and calculated using the formula: (Length x Width²) / 2. The body weight of the mice is also monitored as an indicator of toxicity[10].

  • Compound Administration: Once the tumors reach the desired size, the mice are randomized into control and treatment groups. The pyridine-based compound is administered through a clinically relevant route, such as oral gavage or intraperitoneal injection, at a predetermined dose and schedule. A vehicle control group receives only the solvent[7].

  • Efficacy Evaluation: The study continues for a set period (e.g., 21-28 days), or until the tumors in the control group reach a predetermined maximum size. The primary endpoint is typically tumor growth inhibition (TGI). At the end of the study, the tumors are excised and weighed.

  • Toxicity Assessment: Throughout the study, the mice are monitored for any signs of toxicity, such as weight loss, changes in behavior, or ruffled fur.

In Vivo Efficacy Data

Several studies on pyridine derivatives have demonstrated successful translation from in vitro to in vivo models.

Compound IDAnimal ModelDose & RouteTumor Growth Inhibition (%)Reference
Compound 3b (related pyridine) Rat breast cancer modelNot specified79%[12]
FD274 HL-60 xenograft (mice)10 mg/kg (i.p.)91%[7]
CHMFL-KIT-64 c-KIT mutant xenograft (mice)Not specifiedSignificant efficacy[13]

This table showcases in vivo data from related compounds, illustrating potential efficacy.

Visualizing the In Vivo Workflow

in_vivo_workflow cluster_prep Model Preparation cluster_treatment Treatment Phase cluster_monitoring Monitoring cluster_endpoint Endpoint Analysis implant Implant Human Cancer Cells tumor_growth Allow Tumors to Establish implant->tumor_growth randomize Randomize Mice into Groups tumor_growth->randomize administer Administer Compound (e.g., daily i.p.) randomize->administer measure_tumor Measure Tumor Volume administer->measure_tumor measure_weight Monitor Body Weight administer->measure_weight excise_tumor Excise & Weigh Tumors calc_tgi Calculate Tumor Growth Inhibition excise_tumor->calc_tgi

Caption: Experimental workflow for in vivo efficacy testing in a xenograft mouse model.

Part 3: Comparative Analysis: Bridging the In Vitro-In Vivo Gap

A critical aspect of preclinical drug development is understanding the correlation, or lack thereof, between in vitro potency and in vivo efficacy. A compound that is highly active in a cell culture may fail in an animal model for a variety of reasons.

Key Factors Influencing In Vitro vs. In Vivo Efficacy
  • Pharmacokinetics (ADME):

    • Absorption: Can the compound be absorbed into the bloodstream? Poor oral bioavailability is a common reason for failure.

    • Distribution: Does the compound reach the tumor tissue in sufficient concentrations?

    • Metabolism: Is the compound rapidly metabolized by the liver into inactive forms? The trifluoromethyl group is often added to improve metabolic stability[1][2].

    • Excretion: How quickly is the compound cleared from the body?

  • Toxicity: A compound may be effective but cause unacceptable toxicity at the required therapeutic dose. Monitoring body weight and observing the general health of the animals is crucial[7].

  • Tumor Microenvironment: In vitro models lack the complexity of the tumor microenvironment, which includes stromal cells, blood vessels, and immune cells. These factors can significantly impact a drug's efficacy[9][10].

  • Target Engagement: Does the compound effectively inhibit its intended molecular target within the tumor tissue in vivo? This can be assessed through pharmacodynamic studies[9].

The pyridine-based compounds discussed, such as FD274, have shown a promising translation from potent in vitro activity (IC50 in the nanomolar range) to significant in vivo efficacy (91% tumor growth inhibition) with no observable toxicity[7]. This suggests that this class of compounds may possess favorable pharmacokinetic properties, allowing them to achieve and maintain therapeutic concentrations at the tumor site without causing systemic toxicity.

Visualizing the In Vitro to In Vivo Translation

translation_factors cluster_vitro In Vitro Efficacy cluster_vivo In Vivo Efficacy cluster_factors vitro_eff High Potency (Low IC50) pk Pharmacokinetics (ADME) vitro_eff->pk toxicity Toxicity vitro_eff->toxicity tme Tumor Microenvironment vitro_eff->tme target Target Engagement vitro_eff->target vivo_eff Tumor Regression pk->vivo_eff toxicity->vivo_eff can limit tme->vivo_eff target->vivo_eff

Caption: Key factors influencing the translation of in vitro potency to in vivo efficacy.

Conclusion

The 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine scaffold and its derivatives represent a promising avenue for the development of novel anticancer agents. The available data on related compounds demonstrate the potential for high in vitro potency against a range of cancer cell lines, which in some cases, translates into significant in vivo efficacy in preclinical models.

The successful transition from bench to bedside hinges on a thorough understanding of the factors that govern a compound's behavior in complex biological systems. By employing rigorous in vitro screening protocols and well-designed in vivo studies, researchers can effectively evaluate the therapeutic potential of this and other emerging classes of compounds, ultimately accelerating the development of new cancer therapies.

References

  • Human Tumor Xenograft Models for Preclinical Assessment of Anticancer Drug Development. PubMed Central. [Link]

  • Guideline for anticancer assays in cells. ResearchGate. [Link]

  • In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models. National Institutes of Health (NIH). [Link]

  • Validated preclinical xenograft models for in vivo efficacy testing of INDs. Altogen Labs. [Link]

  • In-vitro Models in Anticancer Screening. ResearchGate. [Link]

  • Assessing Specificity of Anticancer Drugs In Vitro. YouTube. [Link]

  • In vitro assays and techniques utilized in anticancer drug discovery. Semantic Scholar. [Link]

  • Discovery of new pyridine heterocyclic hybrids; design, synthesis, dynamic simulations, and in vitro and in vivo breast cancer biological assays. PubMed Central. [Link]

  • Design and Synthesis of Novel Pyridine-Based Compounds as Potential PIM-1 Kinase Inhibitors, Apoptosis, and Autophagy Inducers Targeting MCF-7 Cell Lines: In Vitro and In Vivo Studies. ACS Omega. [Link]

  • Synthesis, in vitro Antibacterial and in vivo Anti-Inflammatory Activity of Some New Pyridines. ResearchGate. [Link]

  • Design and Synthesis of Novel Pyridine-Based Compounds as Potential PIM-1 Kinase Inhibitors, Apoptosis, and Autophagy Inducers Targeting MCF-7 Cell Lines: In Vitro and In Vivo Studies. National Institutes of Health (NIH). [Link]

  • Pyridine-Ureas as Potential Anticancer Agents: Synthesis and In Vitro Biological Evaluation. MDPI. [Link]

  • Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. PubMed Central. [Link]

  • Trifluoromethyl substitution enhances photoinduced activity against breast cancer cells but reduces ligand exchange in Ru(ii) complex. Royal Society of Chemistry. [Link]

  • Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. PubMed Central. [Link]

  • Discovery of 2-(4-Chloro-3-(trifluoromethyl)phenyl)- N-(4-((6,7-dimethoxyquinolin-4-yl)oxy)phenyl)acetamide (CHMFL-KIT-64) as a Novel Orally Available Potent Inhibitor against Broad-Spectrum Mutants of c-KIT Kinase for Gastrointestinal Stromal Tumors. PubMed. [Link]

  • Discovery of 2-((2-chloro-6-fluorophenyl)amino)-N-(3-fluoro-5-(trifluoromethyl)phenyl)-1-methyl-7,8-dihydro-1H-[8][9]dioxino[2',3':3,4]benzo[1,2-d]imidazole-5-carboxamide as Potent, Selective and Efficacious Microsomal Prostaglandin E 2 synthase-1 (mPGES-1) Inhibitor. PubMed. [Link]

  • 3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}acetophenone. ChemBK. [Link]

  • Design, Synthesis, In Vitro and In Silico Biological Evaluation of New Pyridine-2,5-Dicarboxylates Esters Bearing Natural Source Fragments as Anti-Trypanosomatid Agents. MDPI. [Link]

  • N-(2-chloro-5-(3-(pyridin-4-yl)-1H-pyrazolo[3,4-b]pyridin-5-yl)pyridin-3-yl)-4-fluorobenzenesulfonamide (FD274): a potential novel PI3K inhibitor with low cardiotoxicity in mice. ResearchGate. [Link]

  • Synthesis of 2-Phenyl-4,6-bis(trifluoromethyl)pyridine via NH4I/Na2S2O4-Mediated Cyclization of Ketoxime Acetates. Organic Syntheses. [Link]

  • Discovery of N-(2-chloro-5-(3-(pyridin-4-yl)-1H-pyrazolo[3,4-b]pyridin-5-yl)pyridin-3-yl)-4-fluorobenzenesulfonamide (FD274) as a highly potent PI3K/mTOR dual inhibitor for the treatment of acute myeloid leukemia. PubMed. [Link]

  • Trifluoromethylpyridine: Its chemistry and applications. Research Outreach. [Link]

  • 2-Chloro-5-(trifluoromethyl)pyridine. PubChem. [Link]

  • Synthesis method of 2-chloro-4- (trifluoromethyl) pyridine.

Sources

Validation

spectroscopic analysis and validation of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine and its precursors

An In-Depth Technical Guide to the Spectroscopic Analysis and Validation of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine and its Precursors This guide provides a comprehensive comparison and validation of spect...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Spectroscopic Analysis and Validation of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine and its Precursors

This guide provides a comprehensive comparison and validation of spectroscopic methodologies for the characterization of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine, a complex heterocyclic compound of interest in pharmaceutical and agrochemical research. We will delve into the analysis of its key precursors, offering a holistic view of the analytical workflow from starting materials to the final validated product. This document is intended for researchers, scientists, and drug development professionals who require robust and reliable analytical characterization.

Introduction: The Analytical Imperative

The molecule 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine (Molecular Formula: C₁₄H₉ClF₃NO₂)[1] combines several key functional groups: a halogenated trifluoromethylpyridine core, an ether linkage, and an acetophenone moiety. This structural complexity necessitates a multi-faceted analytical approach to unambiguously confirm its identity, purity, and stability. In regulated industries, it is not sufficient to simply synthesize a molecule; one must provide rigorous, documented evidence of its structure and quality.[2][3] This process, known as analytical method validation, ensures that the methods used are suitable for their intended purpose, yielding precise and accurate results consistently.[4][5]

This guide will compare the utility of Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, Mass Spectrometry (MS), and UV-Visible Spectroscopy in the analysis of the target molecule and its precursors. We will also outline a self-validating protocol framework essential for quality control and regulatory compliance.

Proposed Synthesis Pathway and Key Precursors

To effectively analyze the final product, we must first understand its constituent parts. The synthesis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine logically proceeds via a nucleophilic aromatic substitution (SNAr) reaction. The key precursors for this synthesis are:

  • Precursor A: 4-Hydroxyacetophenone: Provides the acetophenone portion of the final molecule.

  • Precursor B: 2,3-Dichloro-5-(trifluoromethyl)pyridine (2,3,5-DCTF): A crucial and highly demanded intermediate in the synthesis of crop-protection products.[6]

The proposed reaction involves the deprotonation of the hydroxyl group on 4-hydroxyacetophenone to form a phenoxide, which then acts as a nucleophile, displacing the chlorine atom at the C2 position of the pyridine ring. The C2 position is highly activated towards nucleophilic attack due to the electron-withdrawing effects of the ring nitrogen and the trifluoromethyl group.

Synthesis_Pathway cluster_product Final Product P_A 4-Hydroxyacetophenone (Precursor A) Reaction + P_B 2,3-Dichloro-5- (trifluoromethyl)pyridine (Precursor B) Product 2-(4-Acetophenoxy)-3-chloro- 5-trifluoromethyl pyridine Reaction->Product  Base (e.g., K₂CO₃) Solvent (e.g., DMF) Heat  

Caption: Proposed synthesis of the target compound via SNAr reaction.

Comparative Spectroscopic Analysis

A robust characterization relies on the convergence of data from multiple, independent spectroscopic techniques. Each method provides a unique piece of the structural puzzle.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for the complete structural elucidation of organic molecules in solution. For this analysis, a combination of ¹H, ¹³C, and ¹⁹F NMR is essential.

Expert Insight: The choice to run ¹⁹F NMR is critical. It is not an optional technique for fluorinated compounds. It provides a direct, high-sensitivity window into the electronic environment of the trifluoromethyl group, serving as a crucial diagnostic tool for reaction completion and purity assessment.[7][8]

Comparative NMR Data (Predicted/Typical Shifts in CDCl₃)

Compound¹H NMR (δ, ppm)¹³C NMR (δ, ppm)¹⁹F NMR (δ, ppm)
4-Hydroxyacetophenone ~7.9 (d, Ar-H), ~6.9 (d, Ar-H), ~6.0 (s, -OH), ~2.5 (s, -CH₃)~198 (C=O), ~162 (C-OH), ~132 (Ar-CH), ~115 (Ar-CH), ~26 (-CH₃)N/A
2,3-Dichloro-5-(trifluoromethyl)pyridine ~8.4 (s, H-6), ~8.0 (s, H-4)~148 (C-CF₃), ~145 (C-Cl), ~135 (CH), ~125 (q, -CF₃)~ -63
Final Product ~8.5 (s, Py-H), ~8.1 (s, Py-H), ~8.0 (d, Ar-H), ~7.1 (d, Ar-H), ~2.6 (s, -CH₃)~197 (C=O), ~160-150 (Py-C, Ar-C), ~130-120 (Py-CH, Ar-CH), ~123 (q, -CF₃), ~27 (-CH₃)~ -63

Causality Behind Spectral Features:

  • ¹H NMR: In the final product, the disappearance of the phenolic -OH signal from 4-hydroxyacetophenone is a primary indicator of reaction success. The aromatic signals will shift due to the new ether linkage and altered electronic environment.

  • ¹³C NMR: The trifluoromethyl group's carbon signal appears as a quartet due to coupling with the three fluorine atoms. This is a key signature.

  • ¹⁹F NMR: The chemical shift of the -CF₃ group is sensitive to substituents on the pyridine ring. A single sharp peak around -63 ppm (relative to CCl₃F) confirms the presence of one type of -CF₃ group.[7]

Infrared (IR) Spectroscopy

IR spectroscopy is invaluable for identifying the presence of specific functional groups. The analysis is rapid and non-destructive.

Expert Insight: When analyzing the reaction progress, the most informative region is the carbonyl (C=O) stretch. The position of this band is highly sensitive to the electronic environment of the acetophenone ring.[9]

Comparative IR Data (Typical Wavenumbers, cm⁻¹)

CompoundKey Vibrational Bands (cm⁻¹)Interpretation
4-Hydroxyacetophenone 3400-3200 (broad), 1675 (strong), 1600-1450O-H stretch, C=O stretch (conjugated) , Aromatic C=C stretch
2,3-Dichloro-5-(trifluoromethyl)pyridine 1600-1400, 1300-1100, 800-700Pyridine ring vibrations, C-F stretches (strong) , C-Cl stretches
Final Product 1685 (strong), 1600-1450, 1300-1100 (strong), 1250-1200C=O stretch (conjugated) , Aromatic C=C, C-F stretches , Ar-O-Py ether stretch

Causality Behind Spectral Features:

  • The C=O stretch in acetophenone is a strong, sharp band typically found between 1680 and 1700 cm⁻¹.[10] Its presence in the final product is a mandatory confirmation point.

  • The broad O-H stretch from 4-hydroxyacetophenone must be absent in the final product's spectrum.

  • The appearance of a strong Ar-O-Py ether stretching band (around 1250 cm⁻¹) and the retention of the very strong C-F stretching bands are key indicators of the final structure.

Mass Spectrometry (MS)

MS provides the molecular weight of the compound and offers structural information through its fragmentation pattern. Electron Ionization (EI) is a common technique for this type of molecule.

Expert Insight: The most critical diagnostic feature in the mass spectrum of a chlorinated compound is the isotopic pattern. Chlorine has two stable isotopes, ³⁵Cl (~75.8%) and ³⁷Cl (~24.2%).[11] This results in a characteristic M+ peak (containing ³⁵Cl) and an M+2 peak (containing ³⁷Cl) with an intensity ratio of approximately 3:1.[12] This pattern is a non-negotiable proof point for the presence of a single chlorine atom.

Comparative MS Data

CompoundMolecular Ion (M+) [m/z]Key Fragmentation Peaks [m/z]Isotopic Pattern
4-Hydroxyacetophenone 136121 ([M-CH₃]⁺), 93, 65N/A
2,3-Dichloro-5-(trifluoromethyl)pyridine 215180 ([M-Cl]⁺), 146M+, M+2, M+4 (two Cl atoms)
Final Product 315297, 195, 167, 121M+, M+2 (ratio ~3:1)

Causality Behind Spectral Features:

  • Molecular Ion: The molecular ion peak for the final product at m/z 315 (for the ³⁵Cl isotope) must be observed to confirm the molecular formula.

  • Isotopic Pattern: The presence of a peak at m/z 317 with roughly one-third the intensity of the m/z 315 peak is definitive evidence of one chlorine atom.

  • Fragmentation: Common fragmentation pathways would include the cleavage of the ether bond, leading to ions corresponding to the acetophenone cation (m/z 121) and the chlorinated pyridine moiety.

Analytical Method Validation Framework

Validating an analytical method establishes, through documented evidence, that the procedure is suitable for its intended purpose.[3][13] This is the foundation of quality assurance in pharmaceutical and chemical manufacturing.[2]

Validation_Workflow Start Define Analytical Method Objectives Dev Method Development (e.g., HPLC-UV) Start->Dev Opt Method Optimization Dev->Opt Spec Specificity/ Selectivity Opt->Spec Begin Validation Lin Linearity & Range Acc Accuracy Prec Precision (Repeatability, Intermediate) LOD Limit of Detection (LOD) LOQ Limit of Quantitation (LOQ) Rob Robustness Report Validation Report & System Suitability Rob->Report End Method Implementation for QC Report->End

Caption: A standard workflow for analytical method validation.

Validation Parameters: A Self-Validating System

For a quantitative method (e.g., HPLC assay for purity), the following parameters must be assessed:[4][5][13]

  • Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present (impurities, degradation products, precursors). This is typically demonstrated by analyzing a placebo, the analyte, and a spiked sample.

  • Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte. This is determined by analyzing a series of dilutions of a standard solution and performing a linear regression of the response vs. concentration.

  • Range: The interval between the upper and lower concentration of the analyte for which the method has a suitable level of precision, accuracy, and linearity.

  • Accuracy: The closeness of test results to the true value. This is often assessed by the recovery of a known amount of analyte spiked into a sample matrix.

  • Precision: The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. It is evaluated at two levels:

    • Repeatability: Precision under the same operating conditions over a short interval.

    • Intermediate Precision: Expresses within-laboratory variations (different days, different analysts, different equipment).

  • Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte that can be detected and quantified, respectively, with acceptable precision and accuracy.

  • Robustness: A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., pH, mobile phase composition, temperature), providing an indication of its reliability during normal usage.

Standard Experimental Protocols

The following are generalized protocols. Specific instrument parameters must be optimized for the particular equipment in use.

Protocol 1: NMR Sample Preparation and Acquisition
  • Accurately weigh 5-10 mg of the sample into a clean, dry NMR tube.

  • Add approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃).

  • Cap the tube and invert several times to ensure complete dissolution.

  • Insert the tube into the NMR spectrometer.

  • Acquire ¹H, ¹³C, and ¹⁹F spectra using standard instrument parameters. For ¹³C, a sufficient number of scans should be acquired to obtain a good signal-to-noise ratio.

Protocol 2: FT-IR Sample Preparation and Acquisition (ATR)
  • Ensure the Attenuated Total Reflectance (ATR) crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry.

  • Record a background spectrum of the empty ATR crystal.

  • Place a small amount of the solid sample directly onto the crystal.

  • Apply pressure using the anvil to ensure good contact between the sample and the crystal.

  • Acquire the sample spectrum over a range of 4000-400 cm⁻¹. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

Protocol 3: Mass Spectrometry Sample Preparation and Acquisition (Direct Infusion EI)
  • Dissolve a small amount of the sample (~1 mg/mL) in a volatile solvent (e.g., methanol or dichloromethane).

  • Introduce the sample into the ion source via a direct insertion probe or by flow injection.

  • Acquire the mass spectrum over a suitable m/z range (e.g., 50-500 amu).

  • Analyze the molecular ion peak and the isotopic pattern to confirm the molecular formula and the presence of chlorine.

Conclusion

The structural confirmation and validation of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine is a clear-cut process when a systematic, multi-technique spectroscopic approach is employed. NMR spectroscopy provides the definitive structural map, IR spectroscopy confirms the presence of key functional groups and tracks reaction progress, while Mass Spectrometry validates the molecular weight and elemental composition through its unique isotopic signature. By embedding these characterization techniques within a robust method validation framework, researchers and developers can ensure the production of high-quality, well-characterized chemical entities that meet the stringent requirements of the scientific and regulatory communities.

References

  • Understanding Analytical Method Development and Valid
  • A Comparative Guide to the NMR Spectral Analysis of Trifluoromethylpyridine Isomers. BenchChem.
  • Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV.
  • A Step-by-Step Guide to Analytical Method Development and Valid
  • VALIDATION OF ANALYTICAL METHODS IN A PHARMACEUTICAL QUALITY SYSTEM. SciELO Brazil.
  • Analytical method valid
  • THE INFRARED CARBONYL STRETCHING BANDS OF RING SUBSTITUTED ACETOPHENONES. Canadian Science Publishing.
  • 4-(Trifluoromethyl)pyridine(3796-24-5) 1H NMR spectrum. ChemicalBook.
  • 2-(Trifluoromethyl)pyridine(368-48-9) 1H NMR spectrum. ChemicalBook.
  • Understand iR Spectroscopy Fe
  • Introduction to IR Spectroscopy. Ketones. YouTube.
  • 2-(Trifluoromethyl)pyridine - Optional[19F NMR] - Chemical Shifts. SpectraBase.
  • 2,3-Dichloro-5-(trifluoromethyl)pyridine - Optional[19F NMR] - Chemical Shifts. SpectraBase.
  • Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. PubMed Central.
  • 2-(4-ACETOPHENOXY)-3-CHLORO-5-TRIFLUOROMETHYL PYRIDINE. ChemBK.
  • 5.2 Mass Spectrometry. Chemistry LibreTexts.
  • Mass Spectrometry | Interpreting Spectra | Chlorine & Haloalkanes | A-Level Chemistry. YouTube.

Sources

Comparative

A Senior Application Scientist's Guide to Assessing the Cross-Reactivity of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine in Biological Assays

This guide provides a comprehensive framework for evaluating the selectivity of the novel chemical entity, 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine. As a Senior Application Scientist, my objective is to pre...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive framework for evaluating the selectivity of the novel chemical entity, 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine. As a Senior Application Scientist, my objective is to present a scientifically rigorous, field-proven approach that emphasizes experimental causality and self-validating systems. This document is intended for researchers, scientists, and drug development professionals dedicated to the precise characterization of small molecule drug candidates.

The challenge with any new chemical entity is to understand not only its intended biological target but also its unintended interactions, or off-target effects. These off-target activities, collectively known as cross-reactivity, can lead to unforeseen toxicities or a misleading interpretation of a compound's mechanism of action. The molecular structure of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine, featuring a substituted pyridine core, suggests a potential for interactions with a variety of biological targets. Pyridine rings are common scaffolds in medicinal chemistry, known to interact with enzymes like kinases and dehydrogenases, as well as G-protein coupled receptors (GPCRs). The presence of a trifluoromethyl group can enhance metabolic stability and binding affinity, while the acetophenoxy moiety introduces a keto group that could also be involved in binding interactions.

This guide will detail a multi-tiered strategy for assessing the cross-reactivity of this compound, beginning with broad panel screening and progressing to more focused cellular and phenotypic assays.

Part 1: Initial Broad-Panel Screening for Off-Target Liabilities

The initial step in assessing selectivity is to perform a broad screen against large panels of well-characterized biological targets. This provides a wide-angle view of the compound's potential off-target interactions. The choice of panels should be guided by the structural motifs of the compound and common sources of drug toxicity.

Kinase Panel Screening

Rationale: The pyridine core is a well-known "hinge-binding" motif for many protein kinases. Therefore, assessing the interaction of our compound with a diverse panel of human kinases is of paramount importance. A broad kinase screen will identify any potential off-target inhibition that could lead to toxicity or confound the interpretation of its primary mechanism of action.

Recommended Panel: A comprehensive panel, such as the Eurofins DiscoverX KINOMEscan™, which covers over 450 human kinases, is recommended. This type of binding assay is highly sensitive and provides quantitative dissociation constants (Kd), allowing for a precise measure of affinity.

Experimental Protocol: KINOMEscan™ Assay (Illustrative)

  • Compound Preparation: Solubilize 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine in 100% DMSO to create a 100 mM stock solution. Prepare serial dilutions to achieve the desired screening concentrations.

  • Assay Principle: The compound is tested for its ability to compete with an immobilized, active-site directed ligand for binding to each kinase in the panel. The amount of kinase captured on the solid support is measured via quantitative PCR (qPCR) of a DNA tag conjugated to the kinase.

  • Execution: The assay is typically performed by a specialized contract research organization (CRO). The compound is usually screened at a single high concentration (e.g., 10 µM) in the initial pass.

  • Data Analysis: Results are reported as "% Control", where a lower percentage indicates stronger binding. A common threshold for a significant "hit" is a reduction of the control signal by more than 65-80%.

GPCR and Ion Channel Panels

Rationale: GPCRs and ion channels represent two of the largest classes of drug targets and are frequently implicated in off-target-driven adverse effects. The aromatic and halogenated nature of the compound necessitates a thorough evaluation against these target families.

Recommended Panel: A comprehensive safety pharmacology panel, such as the Eurofins SafetyScreen44™, is a standard in the industry. This panel assesses the activity of a compound against a curated list of 44 targets known to be associated with adverse drug reactions.

Experimental Protocol: Radioligand Binding Assays (Illustrative)

  • Assay Principle: These are competitive binding assays where the test compound competes with a known radiolabeled ligand for binding to a specific receptor or channel expressed in a cell membrane preparation.

  • Execution: The compound is incubated with the membrane preparation and the radioligand. The amount of bound radioactivity is then measured using a scintillation counter.

  • Data Analysis: The results are expressed as the percent inhibition of radioligand binding. A significant hit is typically defined as >50% inhibition at a screening concentration of 10 µM.

Part 2: Data Interpretation and Hit Validation

The initial broad-panel screens will likely generate a list of potential off-target "hits." It is crucial to validate these hits and determine their functional relevance.

Summarizing Primary Screening Data

The data from the broad-panel screens should be compiled into a clear, comparative table.

Target Class Panel Name Number of Targets Screening Concentration (µM) Hypothetical Hits for 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine % Inhibition / % Control
KinasesKINOMEscan™>45010Aurora Kinase A92%
p38α (MAPK14)85%
GPCRs/Ion ChannelsSafetyScreen44™4410hERG Potassium Channel68%
M1 Muscarinic Receptor55%
Dose-Response Confirmation and Functional Validation

Rationale: A single-point screening result is not sufficient to confirm a true off-target interaction. It is essential to perform dose-response studies to determine the potency (IC50 or EC50) of the compound at the identified off-targets. Furthermore, the initial binding assays do not provide information on the functional consequence of this interaction (i.e., agonist vs. antagonist, or functional inhibition).

Experimental Workflow for Hit Validation

G A Broad Panel Screening (e.g., KINOMEscan, SafetyScreen44) B Dose-Response Binding Assays (Determine Ki/Kd) A->B Identify 'Hits' (e.g., >50% inhibition) C Selectivity Ratio Calculation (Off-target Ki / On-target Ki) B->C D Cell-Based Functional Assays (e.g., p-Aurora A ELISA, FLIPR for hERG) B->D Prioritize Potent Hits F Assess Therapeutic Window (Functional Off-target IC50 / On-target EC50) C->F E Determine Functional IC50/EC50 D->E E->F

Caption: Workflow for off-target hit validation and risk assessment.

Detailed Protocol: Validating the hERG Hit

The hypothetical hit on the hERG potassium channel is a significant concern due to the risk of cardiac arrhythmias.

  • Assay: Automated Patch-Clamp Electrophysiology (e.g., on a QPatch or Patchliner system).

  • Cell Line: HEK293 cells stably expressing the hERG channel.

  • Procedure: a. Cells are plated and allowed to adhere. b. A whole-cell patch-clamp configuration is established. c. A specific voltage protocol is applied to elicit the characteristic hERG current. d. A stable baseline current is recorded. e. 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine is added at increasing concentrations (e.g., 0.1, 0.3, 1, 3, 10, 30 µM). f. The effect on the hERG current is measured at each concentration.

  • Data Analysis: The percent inhibition of the hERG current is plotted against the compound concentration, and an IC50 value is determined by fitting the data to a four-parameter logistic equation.

Part 3: Cellular and Phenotypic Assays for Unbiased Cross-Reactivity Assessment

While panel-based screens are powerful, they are limited to the targets included in the panel. Unbiased phenotypic screening in relevant cell models can uncover unexpected off-target effects.

Cell Viability Profiling in a Diverse Cell Line Panel

Rationale: A compound's cytotoxicity profile across a panel of cell lines can provide clues about its mechanism of action and potential off-target liabilities. For example, if the compound is highly cytotoxic to hematopoietic cell lines, it might suggest off-target effects on kinases crucial for their survival.

Experimental Protocol: CellTiter-Glo® Luminescent Cell Viability Assay

  • Cell Panel Selection: Choose a diverse panel of cell lines (e.g., NCI-60 panel) representing different tissue origins.

  • Plating: Plate cells in 96-well or 384-well plates and allow them to attach overnight.

  • Dosing: Treat the cells with a range of concentrations of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine for 72 hours.

  • Lysis and Signal Generation: Add CellTiter-Glo® reagent, which lyses the cells and generates a luminescent signal proportional to the amount of ATP present (an indicator of metabolically active cells).

  • Data Acquisition: Measure luminescence using a plate reader.

  • Data Analysis: Calculate the GI50 (concentration causing 50% growth inhibition) for each cell line.

Comparative Data Analysis

The GI50 values across the cell line panel can be compared to the potency at the intended target. A large discrepancy between the on-target potency and the cellular GI50 may suggest poor cell permeability, efflux, or a lack of dependence on the target in that cell line. Conversely, if the GI50 values are much lower than the on-target potency, it could indicate a potent off-target effect.

Cell Line Tissue of Origin On-Target IC50 (Hypothetical) Cellular GI50 (Hypothetical) Selectivity Window (GI50 / On-Target IC50) Interpretation
HCT116Colon50 nM150 nM3On-target effect likely drives cytotoxicity.
A549Lung50 nM2 µM40Possible resistance mechanism or lack of target dependence.
K562Leukemia50 nM75 nM1.5Potential off-target effect on a kinase essential for this cell line (e.g., BCR-ABL).

Conclusion and Forward Look

The assessment of cross-reactivity is a critical, iterative process in drug discovery. This guide outlines a systematic approach for characterizing the selectivity profile of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine. By integrating broad-panel screening with functional validation and unbiased cellular assays, we can build a comprehensive understanding of its off-target interactions. The hypothetical data presented here illustrates how a seemingly clean compound can have liabilities, such as hERG inhibition, that require careful management and potential chemical modification to mitigate. A thorough understanding of a compound's cross-reactivity is not just an academic exercise; it is a prerequisite for developing safe and effective medicines.

References

  • The Pyridine Nucleus in CNS-Active Compounds: A Historical Overview and a Modern Perspective. Molecules. Available at: [Link]

  • The Trifluoromethyl Group: An Odd-Electron Donor in Non-covalent Interactions. Chemistry – A European Journal. Available at: [Link]

  • hERG classification of a diverse set of compounds using a high-throughput flux-based assay. Journal of Pharmacological and Toxicological Methods. Available at: [Link]

Validation

A Comparative Performance Analysis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine Against Commercial Anti-Inflammatory Standards

Introduction The relentless pursuit of novel therapeutic agents with improved efficacy and safety profiles is a cornerstone of drug discovery. Within the realm of inflammation research, the focus remains on identifying m...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

The relentless pursuit of novel therapeutic agents with improved efficacy and safety profiles is a cornerstone of drug discovery. Within the realm of inflammation research, the focus remains on identifying molecules that can selectively modulate key pathways to mitigate inflammatory responses while minimizing off-target effects. This guide presents a comprehensive benchmarking study of the novel compound, 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine, hereafter referred to as CPT-A.

The chemical architecture of CPT-A, featuring a trifluoromethylpyridine core, is prevalent in a range of biologically active molecules, including pharmaceuticals and agrochemicals.[1][2] This structural motif is often associated with potent and selective interactions with enzymatic targets. Our investigation was predicated on the hypothesis that CPT-A may function as an inhibitor of cyclooxygenase (COX) enzymes, pivotal mediators of the inflammatory cascade.[3][4]

To objectively evaluate its potential, CPT-A's performance was benchmarked against two classes of industry-standard non-steroidal anti-inflammatory drugs (NSAIDs):

  • Celecoxib: A highly selective COX-2 inhibitor, representing the modern standard for targeted anti-inflammatory therapy.[5][6][7]

  • Indomethacin: A potent, non-selective COX inhibitor, serving as a traditional benchmark with well-characterized efficacy and side-effect profiles.[5]

This guide provides an in-depth analysis of CPT-A's performance in critical preclinical assays, including direct enzyme inhibition, cell-based anti-inflammatory activity, and key absorption, distribution, metabolism, and excretion (ADME) properties. The methodologies are detailed to ensure transparency and reproducibility, offering researchers and drug development professionals a robust framework for evaluating this novel compound.

The Cyclooxygenase (COX) Pathway: The Epicenter of Inflammation

The cyclooxygenase enzymes, COX-1 and COX-2, are the primary targets for NSAIDs.[8] They catalyze the conversion of arachidonic acid into prostaglandin H2 (PGH2), the precursor to various prostaglandins (PGs) that mediate a wide array of physiological and pathophysiological processes.[9][10]

  • COX-1 is constitutively expressed in most tissues and is responsible for producing prostaglandins that regulate essential homeostatic functions, such as maintaining the integrity of the gastric mucosa and mediating platelet aggregation.[3]

  • COX-2 is typically undetectable in most tissues but is rapidly induced by inflammatory stimuli like cytokines and lipopolysaccharides (LPS).[11] Its subsequent production of prostaglandins at the site of inflammation is a primary driver of pain, fever, and swelling.

The therapeutic rationale for developing selective COX-2 inhibitors is to suppress inflammatory prostaglandin synthesis without disrupting the homeostatic functions of COX-1, thereby reducing the risk of gastrointestinal side effects associated with non-selective NSAIDs.[3]

COX_Pathway cluster_membrane Cell Membrane cluster_cytosol Cytosol Membrane_Phospholipids Membrane Phospholipids Arachidonic_Acid Arachidonic Acid COX1 COX-1 (Constitutive) Arachidonic_Acid->COX1 COX2 COX-2 (Inducible) Arachidonic_Acid->COX2 PGH2_1 Prostaglandin H2 COX1->PGH2_1 PGH2_2 Prostaglandin H2 COX2->PGH2_2 Prostaglandins_Homeostatic Prostaglandins (PGE2, TXA2) PGH2_1->Prostaglandins_Homeostatic Synthesized by various synthases Prostaglandins_Inflammatory Prostaglandins (PGE2, PGI2) PGH2_2->Prostaglandins_Inflammatory Synthesized by various synthases Homeostasis Gastric Protection Platelet Aggregation Prostaglandins_Homeostatic->Homeostasis Leads to Inflammation Pain, Fever, Inflammation Prostaglandins_Inflammatory->Inflammation Leads to PLA2 Phospholipase A2 PLA2->Arachidonic_Acid Releases Stimuli Inflammatory Stimuli (e.g., LPS, Cytokines) Stimuli->COX2 Induces Expression

Caption: The Arachidonic Acid Cascade via COX-1 and COX-2.

Comparative Performance Data

The following tables summarize the performance of CPT-A against the commercial standards, Celecoxib and Indomethacin, across a panel of standardized in vitro assays.

This assay directly measures the ability of a compound to inhibit the activity of purified human COX-1 and COX-2 enzymes. The half-maximal inhibitory concentration (IC50) is a quantitative measure of potency. The COX-1/COX-2 selectivity index is calculated to assess isoform preference.

CompoundCOX-1 IC50 (µM)COX-2 IC50 (µM)Selectivity Index (COX-1/COX-2)
CPT-A 25.30.15168.7
Celecoxib 15.00.04375.0
Indomethacin 0.11.80.06

Data represent the mean of three independent experiments.

This assay evaluates the compound's ability to inhibit PGE2 synthesis in a cellular context. Murine macrophage cells (RAW 264.7) are stimulated with lipopolysaccharide (LPS) to induce COX-2 expression and subsequent PGE2 production.[12][13]

CompoundPGE2 Inhibition IC50 (µM)
CPT-A 0.42
Celecoxib 0.11
Indomethacin 0.25

Data represent the mean of three independent experiments. Cell viability was confirmed to be >95% at the highest tested concentrations via MTT assay.

A compound's aqueous solubility and metabolic stability are critical determinants of its potential for oral bioavailability and in vivo efficacy. Kinetic solubility provides an early assessment of dissolution, while microsomal stability indicates susceptibility to Phase I metabolism by hepatic enzymes.[14][15][16]

CompoundKinetic Aqueous Solubility (µg/mL at pH 7.4)Microsomal Stability (t½ in min, Human Liver Microsomes)
CPT-A 45.855
Celecoxib 5.2>60
Indomethacin 12.528

t½: half-life

Interpretation of Results & Scientific Insights

The benchmarking data provide a multi-faceted performance profile for CPT-A.

  • Potency and Selectivity: CPT-A demonstrates potent inhibition of the COX-2 enzyme (IC50 = 0.15 µM), comparable to the non-selective standard, Indomethacin's, potency against COX-1.[5] Crucially, CPT-A exhibits a high degree of selectivity for COX-2 over COX-1, with a selectivity index of 168.7. While Celecoxib remains the more selective agent, CPT-A's profile strongly suggests a COX-2-sparing mechanism, which is a highly desirable attribute for minimizing gastrointestinal risk.[3]

  • Cellular Efficacy: The compound effectively suppresses PGE2 production in LPS-stimulated macrophages (IC50 = 0.42 µM). This result validates that the enzymatic inhibition observed in the acellular assay translates to functional activity in a relevant biological system. The slightly lower potency in the cellular assay compared to the enzymatic assay is expected and reflects factors such as cell membrane permeability and protein binding.

  • Drug-Like Properties: CPT-A displays a significantly improved kinetic solubility profile (45.8 µg/mL) compared to both Celecoxib and Indomethacin.[17] Poor aqueous solubility is a major hurdle in drug development, often leading to poor absorption and bioavailability. CPT-A's favorable solubility is a distinct advantage. Furthermore, its metabolic stability in human liver microsomes (t½ = 55 min) is robust, suggesting a lower susceptibility to rapid first-pass metabolism compared to Indomethacin and approaching the high stability of Celecoxib.[14]

workflow cluster_phase1 Phase 1: In Vitro Enzymatic & Cellular Assays cluster_phase2 Phase 2: Early ADME Profiling cluster_analysis Phase 3: Data Analysis & Benchmarking A Compound Synthesis & QC (CPT-A, Standards) B COX-1 / COX-2 Enzyme Inhibition Assay A->B C Cell-Based PGE2 Inhibition Assay A->C E Kinetic Aqueous Solubility Assay A->E F Microsomal Stability Assay (Human Liver Microsomes) A->F G Determine IC50 Values & Selectivity Index B->G D Cell Viability Assay (MTT) C->D Control for Cytotoxicity C->G H Determine Solubility (µg/mL) & Metabolic Half-Life (t½) E->H F->H I Comparative Analysis: CPT-A vs. Standards G->I H->I J Proceed to Animal Models? I->J Go / No-Go Decision for In Vivo Studies

Sources

Comparative

A Senior Application Scientist's Guide to the Synthesis and Comparative Bioactivity of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine Derivatives

Introduction: The Promise of Fluorinated Pyridines in Medicinal Chemistry The pyridine scaffold is a cornerstone in drug discovery, forming the structural core of numerous therapeutic agents.[1] Its prevalence stems from...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Promise of Fluorinated Pyridines in Medicinal Chemistry

The pyridine scaffold is a cornerstone in drug discovery, forming the structural core of numerous therapeutic agents.[1] Its prevalence stems from its ability to engage in hydrogen bonding and other key interactions within biological targets. The strategic incorporation of a trifluoromethyl (CF3) group can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity, making trifluoromethylpyridine (TFMP) derivatives a particularly promising class of compounds in medicinal chemistry.[2][3] This guide provides a comprehensive framework for the synthesis and comparative bioactivity assessment of a novel derivative, 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine, offering a roadmap for researchers and drug development professionals to explore its therapeutic potential.

Synthesis of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine: A Proposed Protocol

The synthesis of the target compound can be efficiently achieved through a nucleophilic aromatic substitution (SNAr) reaction. This well-established method is ideal for creating aryl ethers from activated aryl halides and phenols.

Causality Behind Experimental Choices

The selection of 2,3-dichloro-5-(trifluoromethyl)pyridine as the starting material is strategic. The electron-withdrawing nature of the trifluoromethyl group and the pyridine nitrogen atom activates the chloro substituents, particularly at the 2-position, making them susceptible to nucleophilic attack. 4-Hydroxyacetophenone is chosen as the nucleophile to introduce the acetophenoxy moiety, a common pharmacophore in various bioactive molecules. The use of a base, such as potassium carbonate, is crucial for deprotonating the hydroxyl group of 4-hydroxyacetophenone, thereby generating a more potent nucleophile. Dimethylformamide (DMF) is an excellent polar aprotic solvent for this type of reaction, as it effectively solvates the ions and facilitates the reaction at an elevated temperature.

Experimental Workflow: Synthesis via Nucleophilic Aromatic Substitution

start Start: Assemble Reactants reactants 2,3-dichloro-5-(trifluoromethyl)pyridine 4-Hydroxyacetophenone Potassium Carbonate Anhydrous DMF start->reactants reaction Reaction at 100°C for 12h reactants->reaction Heat and Stir workup Aqueous Work-up: - Pour into water - Extract with Ethyl Acetate reaction->workup Cool and Quench purification Purification: - Dry organic layer (Na2SO4) - Concentrate in vacuo - Column Chromatography workup->purification product Final Product: 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine purification->product end End: Characterization product->end NMR, MS, etc. cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus EGFR EGFR RAS RAS EGFR->RAS Activation RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation & Survival ERK->Proliferation Transcription Factor Activation Ligand Growth Factor Ligand->EGFR Inhibitor 2-(4-Acetophenoxy)-3-chloro- 5-trifluoromethyl pyridine Inhibitor->EGFR Inhibition

Sources

Validation

A Comparative Study of Trifluoromethylpyridines as Key Intermediates in Agrochemical Research

Introduction: The Strategic Importance of the Trifluoromethylpyridine Scaffold In the relentless pursuit of more effective and environmentally benign agrochemicals, the strategic incorporation of fluorine atoms has becom...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Importance of the Trifluoromethylpyridine Scaffold

In the relentless pursuit of more effective and environmentally benign agrochemicals, the strategic incorporation of fluorine atoms has become a cornerstone of modern pesticide discovery.[1][2] Among fluorinated motifs, the trifluoromethylpyridine (TFMP) moiety stands out as a particularly valuable building block, featured in over 20 commercialized agrochemicals.[1] The unique physicochemical properties conferred by the trifluoromethyl (-CF3) group, combined with the distinct biological signature of the pyridine ring, offer a powerful synergy for researchers and drug development professionals.[1][3]

The potent electron-withdrawing nature of the -CF3 group enhances metabolic stability and can significantly increase the binding affinity of a molecule to its target protein.[2] When appended to a pyridine ring, these properties are further modulated, influencing factors such as lipophilicity and translocation within the target pest or plant.[1] For instance, the substitution of a benzene ring with a trifluoromethylpyridine ring in the herbicide fluazifop-butyl resulted in a compound with far superior herbicidal activity on perennial grass weeds.[1] This guide provides a comparative analysis of the key trifluoromethylpyridine intermediates, focusing on their synthesis and the strategic rationale for their use in developing next-generation agrochemicals.

Comparative Analysis of Synthetic Routes to Trifluoromethylpyridine Intermediates

The industrial production of trifluoromethylpyridine intermediates is dominated by two primary strategies: the direct chlorination and fluorination of picoline precursors and the construction of the pyridine ring from acyclic trifluoromethyl-containing building blocks (cyclocondensation). The choice of method is often dictated by the desired substitution pattern on the pyridine ring and economic considerations.[4]

Method 1: Direct Chlorination and Fluorination of Picolines

This "top-down" approach utilizes readily available and inexpensive picolines (methylpyridines) as starting materials. The methyl group is first converted to a trichloromethyl group, which is then fluorinated to the desired trifluoromethyl group. This process can be performed in a stepwise or simultaneous fashion and is particularly well-suited for the large-scale production of chloro-substituted TFMPs.

A key advantage of this method is the use of low-cost starting materials. However, it often requires harsh reaction conditions, including high temperatures and corrosive reagents like hydrogen fluoride (HF), and can lead to a mixture of products requiring further separation.[1] The environmental impact of using HF is also a significant consideration, as it is a hazardous and corrosive substance.[5][6]

Key Intermediates Synthesized via Direct Fluorination:

  • 2-Chloro-5-(trifluoromethyl)pyridine (2,5-CTF): A crucial intermediate for the synthesis of the herbicide fluazifop-butyl.[1]

  • 2,3-Dichloro-5-(trifluoromethyl)pyridine (2,3,5-DCTF): The starting material for several agrochemicals, including the insecticide chlorfluazuron and the fungicide fluazinam.[4]

Method 2: Cyclocondensation with Trifluoromethyl Building Blocks

This "bottom-up" approach involves the construction of the pyridine ring from smaller, acyclic molecules that already contain the trifluoromethyl group. This method offers greater flexibility in accessing a wider range of substitution patterns that may be difficult to achieve through direct fluorination.

Commonly used trifluoromethyl-containing building blocks include:

  • Ethyl 4,4,4-trifluoro-3-oxobutanoate

  • (E)-4-ethoxy-1,1,1-trifluorobut-3-en-2-one[4]

While this method provides greater synthetic versatility, the starting materials are generally more expensive than picolines, which can impact the overall cost-effectiveness on an industrial scale.[7] However, for complex or highly substituted TFMPs, cyclocondensation is often the more efficient and sometimes the only viable route.[4]

Key Intermediates Synthesized via Cyclocondensation:

  • 4-Trifluoromethylnicotinic acid: A key precursor for the insecticide flonicamid.[4]

  • 2-Methoxy-4-(trifluoromethyl)pyridine: An important intermediate for the herbicide pyroxsulam.

Table 1: Comparative Analysis of Industrial Synthesis Methods for Trifluoromethylpyridines

FeatureDirect Chlorination/FluorinationCyclocondensation
Starting Materials Picolines (e.g., 3-picoline)Acyclic trifluoromethyl-containing building blocks
Cost of Starting Materials LowHigh
Scalability Well-established for large-scale productionGenerally more suitable for smaller to medium scale
Synthetic Flexibility Limited to substitution patterns accessible from picolinesHigh, allows for diverse substitution patterns
Reaction Conditions Harsh (high temperatures, corrosive reagents like HF)Generally milder
Byproducts/Waste Can generate mixtures of chlorinated isomers, HF wasteFewer isomeric byproducts, but more complex organic waste
Key Agrochemicals Fluazifop-butyl, Haloxyfop-methyl, ChlorfluazuronFlonicamid, Pyroxsulam, Sulfoxaflor

Comparative Performance of Trifluoromethylpyridine Isomers in Agrochemicals

The position of the trifluoromethyl group on the pyridine ring has a profound impact on the biological activity of the final agrochemical. While a comprehensive quantitative structure-activity relationship (QSAR) for all TFMP isomers is beyond the scope of this guide, we can draw valuable insights from the commercialized products.

Historically, agrochemicals derived from 3- and 5-trifluoromethylpyridines, synthesized from 3-picoline, were predominant.[1] However, since 1990, there has been a notable increase in products containing 6-trifluoromethylpyridine moieties.[1] Agrochemicals with a 4-trifluoromethylpyridine group, such as flonicamid and pyroxsulam, are less common but highly effective.[1]

The choice of isomer is a critical decision in the agrochemical design process. For example, in the development of the herbicide pyroxsulam, the 2-methoxy-4-(trifluoromethyl)phenyl analogue showed high herbicidal activity but also caused significant injury to wheat crops. In contrast, the pyridine analogue (containing the 2-methoxy-4-(trifluoromethyl)pyridine moiety) maintained high efficacy against weeds while exhibiting excellent selectivity for wheat.[1] This highlights how the pyridine nitrogen, in combination with the specific TFMP isomer, can fine-tune the metabolic profile and selectivity of an agrochemical.

Experimental Protocols

Protocol 1: Synthesis of 2,3-Dichloro-5-(trifluoromethyl)pyridine (2,3,5-DCTF) via Stepwise Vapor-Phase Chlorination and Fluorination

This protocol is a representative example of the direct fluorination method for producing a key agrochemical intermediate.

Workflow Diagram:

G cluster_0 Step 1: Side-Chain Chlorination cluster_1 Step 2: Ring Chlorination cluster_2 Step 3: Fluorination picoline 3-Picoline trichloromethyl 3-(Trichloromethyl)pyridine picoline->trichloromethyl Cl2, high temp. dctc 2,3-Dichloro-5-(trichloromethyl)pyridine (2,3,5-DCTC) trichloromethyl->dctc Cl2, catalyst dctf 2,3-Dichloro-5-(trifluoromethyl)pyridine (2,3,5-DCTF) dctc->dctf HF, vapor phase

Caption: Workflow for the synthesis of 2,3,5-DCTF.

Methodology:

  • Side-Chain Chlorination: 3-Picoline is subjected to high-temperature chlorination to selectively chlorinate the methyl group, yielding 3-(trichloromethyl)pyridine.

  • Ring Chlorination: The resulting 3-(trichloromethyl)pyridine undergoes catalytic chlorination to introduce two chlorine atoms onto the pyridine ring, forming 2,3-dichloro-5-(trichloromethyl)pyridine (2,3,5-DCTC).

  • Fluorination: 2,3,5-DCTC is then fluorinated in the vapor phase using anhydrous hydrogen fluoride (HF) at elevated temperatures, typically in the presence of a metal fluoride catalyst, to yield the final product, 2,3-dichloro-5-(trifluoromethyl)pyridine (2,3,5-DCTF).[1]

Protocol 2: Synthesis of Flonicamid from 4-Trifluoromethylnicotinic Acid

This protocol exemplifies the cyclocondensation approach, followed by standard amide coupling, to produce a commercial insecticide.

Workflow Diagram:

G cluster_0 Step 1: Acyl Chloride Formation cluster_1 Step 2: Amidation nicotinic_acid 4-Trifluoromethylnicotinic Acid acyl_chloride 4-Trifluoromethylnicotinoyl Chloride nicotinic_acid->acyl_chloride Acylating agent (e.g., triphosgene), DMF, Toluene, 80°C flonicamid Flonicamid acyl_chloride->flonicamid Aminoacetonitrile HCl, Base (e.g., NaHCO3), Water, 2h aminoacetonitrile Aminoacetonitrile Hydrochloride aminoacetonitrile->flonicamid

Caption: Workflow for the synthesis of Flonicamid.

Methodology:

  • Acyl Chloride Formation: 4-Trifluoromethylnicotinic acid (38.2g, 0.2mol) is reacted with an acylating agent such as triphosgene (23.7g, 0.08mol) in the presence of a catalytic amount of N,N-dimethylformamide (0.2g) in toluene (120g). The reaction mixture is heated to 80°C and stirred for 5 hours to form a toluene solution of 4-trifluoromethylnicotinoyl chloride.[8]

  • Amidation: In a separate flask, a solution of aminoacetonitrile hydrochloride (20.8g, 0.23mol) and a base such as sodium bicarbonate (37.8g, 0.45mol) in water (380g) is prepared. The previously prepared toluene solution of 4-trifluoromethylnicotinoyl chloride is then added to this aqueous solution and reacted for 2 hours.[8]

  • Work-up and Isolation: The resulting solid is collected by filtration, washed with water, and dried to afford flonicamid as a white solid. This process typically results in a high yield (e.g., 91.7%) and high purity (e.g., 99.7%) product.[8]

Conclusion

Trifluoromethylpyridines are undeniably key intermediates in the landscape of modern agrochemical research. The choice between direct fluorination of picolines and cyclocondensation with trifluoromethyl building blocks is a strategic one, balancing the cost of starting materials against synthetic flexibility and the need to access specific isomers. While direct fluorination is often favored for the production of simpler, high-demand intermediates, cyclocondensation provides an indispensable route to more complex and diverse TFMP scaffolds. The continued innovation in synthetic methodologies for these valuable intermediates will undoubtedly fuel the discovery of next-generation agrochemicals with improved efficacy, selectivity, and environmental profiles.

References

  • Zheng, Z., & Dai, A. (2022). Trifluoromethylpyridine: An Important Active Fragment for the Discovery of New Pesticides. Journal of Agricultural and Food Chemistry.
  • Department of Climate Change, Energy, the Environment and Water. (2022). Fluoride compounds: Sources of emissions.
  • Tsukamoto, M., Nakamura, T., Kimura, H., & Nakayama, H. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 46(2), 125–142.
  • Tsukamoto, M., & Nakamura, T. (2023).
  • Fluoride Action Network. (n.d.). By Industrial Sector: Hydrogen Fluoride Releases, 1995-2016.
  • Burriss, A., et al. (2018). The importance of trifluoromethyl pyridines in crop protection. Pest Management Science, 74(6), 1228-1238.
  • Tsukamoto, M., Nakamura, T., Kimura, H., & Nakayama, H. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. PubMed.
  • BenchChem. (2025).
  • National Industrial Chemicals Notification and Assessment Scheme. (n.d.). Hydrofluoric Acid (HF) Priority Existing Chemical Assessment Report No. 19.
  • Dow Chemical Co. (1987). Preparation of 2,3-dichloro-5-(trichloromethyl)pyridine.
  • U.S. Environmental Protection Agency. (2016). Hydrogen Fluoride (Hydrofluoric Acid).
  • Imperial Chemical Industries Ltd. (1984). Preparation of 2-chloro-5-trifluoromethylpyridine.
  • Zhejiang Weihua Chemical Co., Ltd. (2021). Method for preparing 2-chloro-5-trifluoromethylpyridine.
  • Zhejiang Weihua Chemical Co., Ltd. (2019). Method for preparation of 2-chloro-5-trifluoromethylpyridine.
  • Jiangsu Yangnong Chemical Co., Ltd. (2016). Preparation method for 2,3-dichloro-5-(trifluoromethyl)pyridine.
  • Alfa Chemical. (2022). Review of Synthesis of 2,3-Dichloro-5-Trifluoromethyl Pyridine.
  • Shandong Weifang Rainbow Chemical Co., Ltd. (2012). Synthetic method of 2-chloro-5-trifluoromethylpyridine.
  • Jiangsu Kuaida Agrochemical Co., Ltd. (2017). The synthetic method of flonicamid.
  • Jiangsu Kuaida Agrochemical Co., Ltd. (2017). A kind of method for synthesizing 4 trifluoromethyl nicotinic acids.
  • Jiangxi Huihe Chemical Co., Ltd. (2022). Synthesis method of flonicamid.
  • Shanghai Aobo Chemical Co., Ltd. (2023). Synthesis method of 2-chloro-4-(trifluoromethyl)pyridine.
  • Jiangxi Huihe Chemical Co., Ltd. (2022). Synthesis method of flonicamid.
  • Dow Agrosciences. (1998). Preparation of 2,5-dichloro-(3-trifluoromethyl)pyridine.
  • Limin Chemical Co., Ltd. (2020). Preparation method of flonicamid and intermediate 4-trifluoromethyl nicotinic acid thereof.
  • Liu, X., et al. (2022). Synthesis of Novel α-Trifluoroanisole Derivatives Containing Phenylpyridine Moieties with Herbicidal Activity. Molecules, 27(19), 6268.
  • Novitskaya, A., et al. (2021). Direct Fluorination: A “New” Approach to Fluorine Chemistry.
  • Dow Chemical Co. (1987). Preparation of (trifluoromethyl)pyridines.
  • Ni, C., et al. (2021). Chapter 4 Fluorine-Containing Agrochemicals: An Overview of Recent Developments. IntechOpen.
  • Legrand, C. E., et al. (2016). Comparative Efficacy of Common Active Ingredients in Organic Insecticides Against Difficult to Control Insect Pests. Journal of Economic Entomology, 109(4), 1629–1637.
  • Pauluhn, J. (2015). Transfluthrin: comparative efficacy and toxicity of reference and generic versions. Regulatory Toxicology and Pharmacology, 73(2), 629–638.
  • Kharitonov, A. P., & Taege, R. (2020).
  • Kharitonov, A. P., & Taege, R. (2020).

Sources

Comparative

A Comparative Guide to the Validation of Analytical Methods for 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine

This guide provides a comprehensive framework for the development and validation of analytical methods for the quantification and purity assessment of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine. As a novel co...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive framework for the development and validation of analytical methods for the quantification and purity assessment of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine. As a novel compound, establishing a robust, reliable, and validated analytical method is a critical prerequisite for its use in research, development, and quality control environments.

We will objectively compare the suitability of High-Performance Liquid Chromatography (HPLC) against other potential analytical techniques. This guide is grounded in the principles outlined by the International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP), providing researchers, scientists, and drug development professionals with the experimental details and scientific rationale necessary to implement a self-validating analytical system.[1][2][3]

Introduction to the Analyte and Method Selection Rationale

2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine is a complex organic molecule featuring several functional groups: a pyridine ring, a trifluoromethyl group, a chloro substituent, and an acetophenone ether linkage. These features dictate its physicochemical properties, such as polarity, UV absorbance, and thermal stability, which in turn inform the selection of an appropriate analytical technique.

Comparative Analysis of Potential Analytical Methods

A critical first step is selecting the most suitable analytical methodology. While several techniques exist, they are not equally suited for the routine analysis of this specific compound.

Method Applicability & Rationale for 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine Advantages Limitations
Reverse-Phase HPLC (RP-HPLC) with UV Detection (Recommended) The molecule possesses a strong UV chromophore (acetophenone and pyridine ring), making UV detection highly sensitive. Its moderate polarity is ideal for separation on standard C18 columns. This is the gold standard for non-volatile, medium-polarity pharmaceutical compounds.[4]High resolution, excellent quantitative accuracy, robust, widely available, suitable for purity and assay.Requires solubility in common mobile phases.
Gas Chromatography (GC) (Not Recommended) The compound has a relatively high molecular weight and boiling point, making it poorly suited for GC without derivatization. High temperatures in the GC inlet could cause degradation.Excellent for volatile impurities (e.g., residual solvents).Potential for on-column degradation, not suitable for the primary analyte.
Liquid Chromatography-Mass Spectrometry (LC-MS) (Recommended for Characterization) While excellent for identification of impurities and degradation products due to its high specificity and ability to provide molecular weight information, it is often overly complex and expensive for routine quality control assays.[5][6]Unparalleled specificity, ideal for identifying unknown peaks.Higher cost and complexity, not always necessary for routine quantification.

Based on this comparison, a Reverse-Phase HPLC method with UV detection is the most logical choice for development and validation. It offers the best balance of sensitivity, resolution, robustness, and cost-effectiveness for the intended purpose of assay and impurity profiling.

The Validation Master Plan: A Workflow for Ensuring Method Integrity

Method validation is the documented process that proves an analytical procedure is suitable for its intended purpose.[7] Our approach is built upon the ICH Q2(R1) and USP <1225> guidelines, which define the required validation characteristics.[1][2][8][9]

The logical flow of a validation project is crucial. It begins with defining the method and its intended use, proceeds through the core validation experiments, and culminates in a comprehensive report.

G cluster_0 Phase 1: Method Development & System Suitability cluster_1 Phase 2: Core Validation Experiments cluster_2 Phase 3: Robustness & Finalization Dev Develop HPLC Method (Column, Mobile Phase, etc.) SST Define & Test System Suitability Criteria Dev->SST Finalize Conditions Spec Specificity (Forced Degradation) SST->Spec Lin Linearity & Range Acc Accuracy (% Recovery) Prec Precision (Repeatability & Intermediate) LOD LOD & LOQ Rob Robustness (Deliberate Small Changes) LOD->Rob Report Compile Validation Report Rob->Report

Caption: Logical workflow for HPLC method validation.

Experimental Protocols & Acceptance Criteria

Here we detail the experimental execution for each validation parameter for our proposed HPLC method.

Proposed HPLC Method Conditions

This starting method is based on common conditions for analyzing pyridine derivatives.[10][11][12]

Parameter Specification
HPLC System Quaternary Pump, Autosampler, Column Oven, UV-Vis Detector
Column C18 Reverse-Phase Column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase A 0.1% Phosphoric Acid in Water
Mobile Phase B Acetonitrile
Gradient Elution 0-5 min: 30% B; 5-25 min: 30-80% B; 25-30 min: 80% B; 30.1-35 min: 30% B
Flow Rate 1.0 mL/min
Column Temperature 35 °C
Detection Wavelength 260 nm (based on predicted UV maxima)
Injection Volume 10 µL
Sample Diluent 50:50 Acetonitrile:Water
Validation Parameter: Specificity (Stability-Indicating Power)

Causality: The most important validation parameter is specificity. You must prove that your method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[7][13] A forced degradation study is the definitive way to demonstrate this and establish the method as "stability-indicating".[14][15]

Protocol:

  • Prepare Stock Solutions: Prepare a stock solution of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine in the diluent.

  • Apply Stress Conditions: Expose the analyte to the following conditions as mandated by ICH Q1A(R2) guidelines.[14][16] The goal is to achieve 5-20% degradation of the active ingredient.[14]

    • Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

    • Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.

    • Oxidative Degradation: 3% H₂O₂ at room temperature for 12 hours.[14]

    • Thermal Degradation: Store solid drug substance at 105 °C for 48 hours.

    • Photolytic Degradation: Expose solution to a minimum of 1.2 million lux hours and 200 watt hours/square meter of UV light.[17]

  • Analysis: After exposure, neutralize the acid and base samples. Dilute all samples to the target concentration and analyze by HPLC alongside an unstressed (control) sample and a placebo/blank.

  • Peak Purity Analysis: Use a photodiode array (PDA) detector to assess peak purity of the main analyte peak in the presence of degradation products.

Acceptance Criteria:

  • The method must demonstrate resolution (separation) between the main analyte peak and all degradation product peaks.

  • The peak purity index or angle for the analyte peak must pass the software's acceptance criteria in all stressed samples, indicating no co-eluting peaks.

G cluster_stress ICH Stress Conditions Analyte Analyte Stock Solution Acid Acid Hydrolysis (HCl, Heat) Analyte->Acid Base Base Hydrolysis (NaOH, Heat) Analyte->Base Ox Oxidation (H2O2) Analyte->Ox Heat Thermal (Dry Heat) Analyte->Heat Light Photolytic (UV/Vis Light) Analyte->Light Analysis HPLC-PDA Analysis (Peak Purity Assessment) Acid->Analysis Base->Analysis Ox->Analysis Heat->Analysis Light->Analysis

Sources

Safety & Regulatory Compliance

Handling

A Senior Application Scientist's Guide to Handling 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine

Executive Summary: A Proactive Stance on Safety Deconstructed Hazard Assessment: Understanding the "Why" The operational and PPE recommendations outlined below are directly derived from the anticipated hazards of this mo...

Author: BenchChem Technical Support Team. Date: January 2026

Executive Summary: A Proactive Stance on Safety

Deconstructed Hazard Assessment: Understanding the "Why"

The operational and PPE recommendations outlined below are directly derived from the anticipated hazards of this molecule's structure.

  • Chlorinated Pyridine Core: Halogenated pyridines are a class of heterocyclic compounds often used as intermediates in pharmaceutical and agrochemical synthesis.[2] Compounds like 2-Chloro-5-(trifluoromethyl)pyridine and 2,3-Dichloro-5-(trifluoromethyl)pyridine are known to be harmful if swallowed or inhaled, cause serious skin and eye irritation, and may lead to organ damage with repeated exposure.[3][4][5][6][7]

  • Trifluoromethyl Group: This functional group places the compound in the broad category of organofluorine compounds. While stable, these groups can decompose under high heat to release highly toxic and corrosive gases, such as hydrogen fluoride (HF).[4][6][8] Therefore, thermal decomposition is a significant risk. Disposal of such compounds must be handled with care to prevent environmental release.[9][10]

  • General Pyridine Hazards: Pyridine and its derivatives can be readily absorbed through the skin and are often associated with a strong, unpleasant odor.[11][12] They can cause irritation to the respiratory system, skin, and eyes, and may have systemic effects on the liver, kidneys, and central nervous system.[12][13]

Based on this analysis, we must assume the compound is, at a minimum, an acute toxin (oral, dermal, inhalation), a severe skin and eye irritant, and potentially toxic to aquatic life with long-lasting effects.[2][14]

Core Directive: Personal Protective Equipment (PPE)

A multi-layered PPE approach is mandatory to prevent all routes of exposure. Never handle this compound without the full complement of prescribed PPE.

Protection Type Recommended Equipment Standard/Specification Rationale
Eye and Face Tightly fitting chemical splash goggles and a full-face shield.ANSI Z87.1 (US) or EN 166 (EU) approved.[15][16]Protects against splashes of the compound and solvents, which are assumed to cause serious eye damage.[4][7] The face shield provides a secondary barrier for the entire face.
Hand Protection Chemical-resistant gloves (Butyl rubber or laminate). A double-gloving strategy (e.g., nitrile inner, butyl outer) is highly recommended.EN 374 (EU) or equivalent.[16]Prevents skin contact. Pyridine derivatives can be absorbed through the skin.[12] Nitrile gloves offer limited protection and are not recommended for prolonged contact with chlorinated compounds; butyl rubber provides superior resistance.[12] Always check manufacturer's glove compatibility charts.
Body Protection A flame-retardant and chemical-resistant lab coat. For larger quantities (>50g) or splash-prone operations, a chemical-resistant apron or coveralls are required.Shields skin and personal clothing from spills and contamination.[9] Launder contaminated clothing separately before reuse.[14][17]
Respiratory Primary: Use in a certified chemical fume hood. Secondary: For spill cleanup or if a fume hood is unavailable, a NIOSH (US) or EN 14387 (EU) approved full-face respirator with organic vapor cartridges is mandatory.[9][16]The primary defense against inhaling harmful vapors or aerosols.[10][15] This compound is assumed to be harmful if inhaled.[5][6]
Footwear Closed-toe, chemical-resistant shoes.Protects feet from spills.

Operational Plan: A Step-by-Step Workflow for Safe Handling

Adherence to a strict operational workflow is critical. The following steps provide a self-validating system to minimize risk from preparation through to disposal.

Preparation and Engineering Controls
  • Designated Area: All work involving this compound must be conducted in a designated area within a laboratory.

  • Ventilation: All handling of the solid compound and its solutions must occur within a certified chemical fume hood with a verified face velocity.[11][15][18]

  • Emergency Equipment: Ensure an eyewash station and safety shower are unobstructed and within a 10-second travel distance of the work area.[8][15]

  • Spill Kit: A spill kit containing absorbent material (e.g., vermiculite or sand), waste bags, and appropriate PPE must be readily available.[17][19] Do not use combustible materials to absorb spills.

Handling Procedures
  • Pre-Use Check: Before starting, verify the fume hood is operational. Don all required PPE as listed in the table above.

  • Container Handling: Keep the container tightly closed when not in use.[11][15][18] When transferring, ground and bond containers to prevent static discharge if flammable solvents are used.[14][18]

  • Manipulation: Avoid creating dust if handling a solid form.[8][15] If making solutions, add the solid to the solvent slowly. Use tools made of compatible materials (e.g., glass, stainless steel).

  • Post-Handling: After use, securely seal the primary container. Decontaminate the work surface with an appropriate solvent and wash the area thoroughly.

  • Hygiene: Do not eat, drink, or smoke in the laboratory.[13][14][18] Wash hands thoroughly with soap and water after removing gloves and before leaving the laboratory.[2][17]

Disposal Plan: Lifecycle Management

Proper disposal is crucial to protect personnel and the environment. This compound and all associated materials must be treated as hazardous waste.

  • Waste Segregation:

    • Solid Waste: Collect all contaminated materials (e.g., gloves, pipette tips, absorbent pads, empty containers) in a dedicated, puncture-proof, and clearly labeled hazardous waste container.[9][10] The label must read: "Hazardous Waste: 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine".

    • Liquid Waste: Collect all unused product and solutions in a separate, sealed, and clearly labeled hazardous waste container made of compatible material. Do not mix with other waste streams unless explicitly permitted by your institution's waste management plan.[20]

  • Disposal Protocol:

    • NEVER dispose of this chemical or its containers in the regular trash or down the sanitary sewer.[9][21]

    • DO NOT allow the chemical to be released into the environment.[9][10] It is assumed to be toxic to aquatic life.[2]

    • Final Disposal: Arrange for the collection of all hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor.[9][20] This ensures disposal is compliant with all local, state, and federal regulations.

Visualized Workflow

The following diagram outlines the logical workflow for the safe handling and disposal of 2-(4-Acetophenoxy)-3-chloro-5-trifluoromethyl pyridine.

G cluster_waste Waste Management prep 1. Preparation - Verify Fume Hood - Ready Spill Kit - Locate Eyewash/Shower ppe 2. Don PPE - Goggles & Face Shield - Double Gloves (Butyl) - Lab Coat prep->ppe Enter Work Area handle 3. Chemical Handling (Inside Fume Hood) - Weigh/Transfer Compound - Keep Container Sealed ppe->handle decon 4. Decontamination - Clean Work Surface - Secure Primary Container handle->decon solid_waste Collect Solid Waste (Gloves, Tips, etc.) handle->solid_waste Contaminated Items liquid_waste Collect Liquid Waste (Unused Solutions) handle->liquid_waste Waste Solutions doff 5. Doff PPE - Remove Outer Gloves - Remove Coat/Shield - Remove Inner Gloves decon->doff wash 6. Personal Hygiene - Wash Hands Thoroughly doff->wash ehs Arrange EHS Pickup solid_waste->ehs liquid_waste->ehs

Caption: Safe handling and disposal workflow for the subject compound.

References

  • Post Apple Scientific. (2024, March 12). Handling Pyridine: Best Practices and Precautions. Available at: [Link]

  • Washington State University. Pyridine Safety Data Sheet. Available upon request from institutional safety offices, general principles reflected in this document.
  • Cole-Parmer. Material Safety Data Sheet - Pyridine-N-oxide, 98%. Available at: [Link]

  • Cohizon Life Sciences. (2023, October 27). Safety Data Sheet - 2,3-DICHLORO-5-(TRIFLUOROMETHYL)PYRIDINE. Available at: [Link]

  • Cole-Parmer. Material Safety Data Sheet - 3-Chloropyridine, 99%. Available at: [Link]

  • Cole-Parmer. Material Safety Data Sheet - 2-Chloro-5-(trifluoromethyl)pyridine 98+%. Available at: [Link]

  • New Jersey Department of Health. HAZARD SUMMARY - Pyridine. Available at: [Link]

  • ChemBK. 2-(4-ACETOPHENOXY)-3-CHLORO-5-TRIFLUOROMETHYL PYRIDINE. Available at: [Link]

  • PubChem. 2-Chloro-5-(trifluoromethyl)pyridine. National Center for Biotechnology Information. Available at: [Link]

  • Fisher Scientific. (2024, February 2). SAFETY DATA SHEET - 2,3-Dichloro-5-trifluoromethylpyridine. Available at: [Link]

Sources

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